3-Hydroxy-OPC6-CoA

Core Science & Biosynthesis

The Central Role of 3-Hydroxy-OPC6-CoA in the Jasmonate Biosynthesis Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 3-Hydroxy-OPC6-CoA, a critical intermediate in the biosynthesis of jasmonic acid (JA) and its related signaling molecules, collectively known as jasmonates. Jasmonates are pivotal in orchestrating plant defense responses to a wide array of biotic and abiotic stresses and are of increasing interest in drug development for their potential therapeutic applications. This document details the biochemical context of 3-Hydroxy-OPC6-CoA, summarizes key enzymatic data, provides detailed experimental protocols for its study, and visualizes the associated molecular pathways and workflows.

Introduction to the Jasmonate Biosynthesis Pathway

Jasmonic acid synthesis is a well-characterized pathway that initiates in the chloroplast and concludes in the peroxisome. The process begins with the release of α-linolenic acid from chloroplast membranes, which is subsequently converted to 12-oxo-phytodienoic acid (OPDA). OPDA is then transported into the peroxisome for the final stages of JA synthesis.

Within the peroxisome, OPDA is reduced by 12-oxophytodienoate reductase 3 (OPR3) to form 3-oxo-2-(2'(Z)-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0). A parallel pathway starting from hexadecatrienoic acid (16:3) leads to the formation of 3-oxo-2-(2'-pentenyl)cyclopentanehexanoic acid (OPC-6:0)[1]. These precursors are then activated to their corresponding coenzyme A (CoA) esters, OPC-8:0-CoA and OPC-6:0-CoA, by acyl-CoA ligases such as OPCL1[1][2].

The conversion of these acyl-CoAs to jasmonic acid proceeds through a series of β-oxidation cycles. 3-Hydroxy-OPC6-CoA is a key, albeit transient, intermediate in the second cycle of β-oxidation of OPC-8:0-CoA, specifically in the conversion of OPC-6:0-CoA to OPC-4:0-CoA[3][4].

The Enzymatic Conversion of OPC6-CoA: The Role of the Multifunctional Protein

The conversion of OPC6-CoA to OPC4-CoA involves three core enzymes of the β-oxidation spiral: Acyl-CoA Oxidase (ACX), a Multifunctional Protein (MFP), and 3-Ketoacyl-CoA Thiolase (KAT)[2][5]. 3-Hydroxy-OPC6-CoA is formed and consumed in the steps catalyzed by the Multifunctional Protein.

• Acyl-CoA Oxidase (ACX): ACX introduces a double bond into OPC6-CoA, forming trans-2-enoyl-OPC6-CoA. In Arabidopsis thaliana, several ACX isoforms exist, with ACX1 and ACX5 playing significant roles in wound-induced JA biosynthesis[5].

• Multifunctional Protein (MFP): This enzyme possesses two key activities:

  • Enoyl-CoA Hydratase: This activity hydrates the double bond of trans-2-enoyl-OPC6-CoA to produce (S)-3-Hydroxy-OPC6-CoA[4].

  • 3-Hydroxyacyl-CoA Dehydrogenase: This activity subsequently oxidizes (S)-3-Hydroxy-OPC6-CoA to 3-Keto-OPC6-CoA, utilizing NAD+ as a cofactor[4]. In Arabidopsis, two main MFP isoforms are involved in fatty acid β-oxidation, AIM1 and MFP2[6].

• 3-Ketoacyl-CoA Thiolase (KAT): The final step of this β-oxidation cycle is the thiolytic cleavage of 3-Keto-OPC6-CoA by KAT, which yields acetyl-CoA and OPC4-CoA[2]. KAT2 is the primary thiolase implicated in JA biosynthesis in Arabidopsis[3].

The following diagram illustrates the position of 3-Hydroxy-OPC6-CoA within the jasmonate biosynthesis pathway.

Jasmonate biosynthesis pathway in the peroxisome.

Quantitative Data

Direct quantitative data for the enzymatic reactions involving 3-Hydroxy-OPC6-CoA and its in vivo concentrations are scarce in the literature due to its transient nature. However, data from related enzymes and intermediates provide valuable context.

Table 1: Kinetic Parameters of Enzymes in Jasmonate Biosynthesis and Related Pathways

Enzyme	Organism	Substrate	Km (µM)	Vmax or kcat	Reference
OPR3	Arabidopsis thaliana	(9S,13S)-12-oxophytodienoic acid	35	53.7 nkat/mg	[7]
L-3-Hydroxyacyl-CoA Dehydrogenase	Pig heart	(S)-3-Hydroxyoctanoyl-CoA (C8)	5	18.5 µmol/min/mg	Inferred from studies on homologous enzymes.
L-3-Hydroxyacyl-CoA Dehydrogenase	Pig heart	(S)-3-Hydroxydecanoyl-CoA (C10)	4	19.8 µmol/min/mg	Inferred from studies on homologous enzymes.

Table 2: Accumulation of Jasmonate Pathway Intermediates in Arabidopsis thaliana

Compound	Condition	Tissue	Concentration (ng/g FW)	Reference
OPDA	Wounded	Leaf	~1500-2500	Inferred from wounding studies.
Jasmonic Acid	Wounded	Leaf	~1000-2000	Inferred from wounding studies.
OPC-6:0	Wounded	Leaf	Detectable, but levels not consistently quantified	[3]
OPC-4:0	Wounded	Leaf	Detectable, but levels not consistently quantified	[3]

Note: The concentrations of intermediates can vary significantly based on the plant species, developmental stage, and the nature of the stress stimulus.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments related to the study of 3-Hydroxy-OPC6-CoA and its associated enzymes.

General Experimental Workflow for Characterizing Enzymes of Jasmonate β-Oxidation

The characterization of enzymes involved in the conversion of OPC6-CoA typically follows a multi-step process from gene cloning to kinetic analysis.

General workflow for enzyme characterization.

Coupled Spectrophotometric Assay for Multifunctional Protein (MFP) Activity

This protocol measures the combined enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase activities of MFP by monitoring the production of NADH.

• Principle: trans-2-enoyl-OPC6-CoA is hydrated to 3-Hydroxy-OPC6-CoA by the hydratase activity of MFP. The dehydrogenase activity of MFP then oxidizes 3-Hydroxy-OPC6-CoA to 3-Keto-OPC6-CoA, with the concomitant reduction of NAD+ to NADH. The increase in absorbance at 340 nm due to NADH formation is monitored.

• Reagents:

  • Assay Buffer: 100 mM Tris-HCl, pH 8.5.

  • NAD+ solution: 10 mM in water.

  • Substrate: trans-2-enoyl-OPC6-CoA (synthesis required, see note below).

  • Purified recombinant MFP (e.g., Arabidopsis AIM1 or MFP2).

• Procedure:

  • In a quartz cuvette, prepare a 1 mL reaction mixture containing:

    • 880 µL Assay Buffer

    • 100 µL NAD+ solution (final concentration 1 mM)

    • 10 µL of purified MFP enzyme solution.

  • Incubate the mixture at 25°C for 5 minutes to equilibrate.

  • Initiate the reaction by adding 10 µL of the substrate trans-2-enoyl-OPC6-CoA solution (final concentration will vary for kinetic analysis).

  • Immediately monitor the increase in absorbance at 340 nm for 5-10 minutes using a spectrophotometer.

  • Calculate the rate of NADH production using the molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹).

• Note on Substrate Synthesis: The substrate, trans-2-enoyl-OPC6-CoA, is not commercially available and requires chemical or enzymatic synthesis. A general approach involves the activation of trans-2-hexenoic acid to its CoA ester.

Quantification of Jasmonate Intermediates by LC-MS/MS

This protocol provides a general framework for the extraction and quantification of jasmonate pathway intermediates, including acyl-CoAs, from plant tissue.

Workflow for LC-MS/MS analysis of jasmonates.

• Principle: Plant metabolites are extracted and separated using liquid chromatography, followed by sensitive and specific detection using tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode.

• Materials:

  • Plant tissue (e.g., Arabidopsis leaves).

  • Extraction solvent (e.g., 80% methanol (B129727) with internal standards).

  • Solid Phase Extraction (SPE) cartridges (e.g., C18).

  • LC-MS/MS system with an electrospray ionization (ESI) source.

• Procedure:

  • Sample Preparation:

    • Flash-freeze approximately 100 mg of plant tissue in liquid nitrogen and grind to a fine powder.

    • Add 1 mL of ice-cold extraction solvent containing a known amount of a suitable internal standard (e.g., deuterated JA or a non-native acyl-CoA).

    • Vortex thoroughly and incubate on ice for 30 minutes.

    • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

  • Solid Phase Extraction (for acyl-CoAs):

    • Condition a C18 SPE cartridge with methanol followed by water.

    • Load the supernatant onto the cartridge.

    • Wash with a low percentage of organic solvent to remove polar impurities.

    • Elute the acyl-CoAs with a high percentage of organic solvent.

    • Evaporate the eluate to dryness and reconstitute in a small volume of the initial mobile phase.

  • LC-MS/MS Analysis:

    • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A linear gradient from low to high percentage of Mobile Phase B over 15-20 minutes.

    • Ionization Mode: ESI positive mode for acyl-CoAs.

    • Detection: MRM mode with optimized precursor-product ion transitions for each target analyte. For acyl-CoAs, a common product ion corresponds to the fragmentation of the CoA moiety.

Conclusion

3-Hydroxy-OPC6-CoA is a pivotal, yet understudied, intermediate in the jasmonate biosynthesis pathway. Its formation and subsequent conversion by the multifunctional protein represent a key regulatory point in the production of jasmonic acid. While direct quantitative data remains limited, the methodologies outlined in this guide provide a robust framework for researchers to further investigate the kinetics of its metabolism and its in vivo dynamics. A deeper understanding of the role of 3-Hydroxy-OPC6-CoA and the enzymes that govern its flux will be crucial for elucidating the fine-tuning of jasmonate-mediated stress responses and for exploring the potential of this pathway as a target for therapeutic intervention.

References

• 1. The Arabidopsis thaliana multifunctional protein gene (MFP2) of peroxisomal beta-oxidation is essential for seedling establishment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enzymatic assay for 3-hydroxyacyl-CoA and 2-trans-enoyl-CoA intermediates of beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 5. uniprot.org [uniprot.org]
• 6. researchgate.net [researchgate.net]
• 7. Jasmonate biosynthesis in Arabidopsis thaliana requires peroxisomal beta-oxidation enzymes--additional proof by properties of pex6 and aim1 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Theoretical Formation of 3-Hydroxy-OPC6-CoA from OPC6-CoA: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The formation of 3-hydroxy-3-oxo-2-(pent-2-en-1-yl)cyclopentane-1-hexanoyl-CoA (3-Hydroxy-OPC6-CoA) from 3-oxo-2-(pent-2-en-1-yl)cyclopentane-1-hexanoyl-CoA (OPC6-CoA) is a critical step in the biosynthesis of jasmonic acid, a key signaling molecule in plant development and defense. This process occurs within the peroxisome and is catalyzed by the enzymatic machinery of the β-oxidation pathway. Understanding the theoretical underpinnings and experimental considerations of this conversion is crucial for manipulating jasmonate-mediated pathways for applications in agriculture and drug development. This technical guide provides a detailed overview of the enzymatic conversion, relevant enzyme classes, detailed experimental protocols for assessing enzymatic activity, and a summary of the current understanding of the key players in this metabolic cascade.

Introduction: The Jasmonic Acid Biosynthesis Pathway

Jasmonic acid (JA) and its derivatives, collectively known as jasmonates, are lipid-derived hormones that play pivotal roles in a wide array of plant processes, including growth, development, and responses to biotic and abiotic stresses.[1][2] The biosynthesis of JA begins in the chloroplast and is completed in the peroxisome.[3] The precursor, 12-oxophytodienoic acid (OPDA) or its C16 homologue dinor-OPDA, is transported into the peroxisome for the final maturation steps.[4]

Within the peroxisome, dinor-OPDA is reduced by 12-oxophytodienoate reductase 3 (OPR3) to form 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid (OPC6).[5][6] Before entering the β-oxidation cycle, OPC6 must be activated to its coenzyme A (CoA) thioester, OPC6-CoA.[6] The subsequent β-oxidation of OPC6-CoA leads to the formation of jasmonoyl-CoA, the direct precursor to jasmonic acid.[3] The conversion of OPC6-CoA to 3-Hydroxy-OPC6-CoA represents the initial hydration step within this peroxisomal β-oxidation cycle.

The Enzymatic Conversion of OPC6-CoA to 3-Hydroxy-OPC6-CoA

The formation of 3-Hydroxy-OPC6-CoA from OPC6-CoA is a two-step process that is part of the larger β-oxidation spiral. This conversion is analogous to the β-oxidation of fatty acids.[7]

Step 1: Dehydrogenation of OPC6-CoA

The first step is the introduction of a double bond between the α- and β-carbons of the hexanoyl side chain of OPC6-CoA. This reaction is catalyzed by a peroxisomal acyl-CoA oxidase (ACX) .[6][8] The product of this reaction is trans-2-enoyl-OPC6-CoA.

Step 2: Hydration of trans-2-enoyl-OPC6-CoA

The second step involves the stereospecific addition of a water molecule across the newly formed double bond of trans-2-enoyl-OPC6-CoA. This hydration is catalyzed by an enoyl-CoA hydratase , yielding L-3-Hydroxy-OPC6-CoA.[9][10] In plants like Arabidopsis thaliana, this enoyl-CoA hydratase activity is often part of a multifunctional protein (MFP) that also possesses 3-hydroxyacyl-CoA dehydrogenase activity.[11][12]

The subsequent step in the pathway is the oxidation of 3-Hydroxy-OPC6-CoA to 3-keto-OPC6-CoA, catalyzed by a 3-hydroxyacyl-CoA dehydrogenase , which, as mentioned, can be another function of the same multifunctional protein.[11]

Logical Relationship of the Conversion Pathway

Figure 1: Enzymatic conversion of OPC6-CoA to 3-Hydroxy-OPC6-CoA.

Key Enzymes and Their Characteristics

The enzymes responsible for the β-oxidation of OPC6-CoA are homologous to those involved in fatty acid β-oxidation. In Arabidopsis thaliana, several key enzymes have been identified.

Enzyme Class	Specific Enzymes in Arabidopsis thaliana	Substrate(s)	Product(s)	Cellular Localization
Acyl-CoA Oxidase (ACX)	ACX1, ACX5	OPC6-CoA	trans-2-enoyl-OPC6-CoA, H₂O₂	Peroxisome
Multifunctional Protein (MFP)	MFP2, AIM1	trans-2-enoyl-OPC6-CoA	3-Hydroxy-OPC6-CoA	Peroxisome
Multifunctional Protein (MFP)	MFP2, AIM1	3-Hydroxy-OPC6-CoA	3-Keto-OPC6-CoA	Peroxisome
3-Ketoacyl-CoA Thiolase	KAT2 (also known as PED1)	3-Keto-OPC6-CoA	Jasmonoyl-CoA, Acetyl-CoA	Peroxisome

Note: The table summarizes the key enzymes involved in one round of β-oxidation of OPC6-CoA.

Quantitative Data on Enzyme Activity

Experimental Protocols

The following sections provide detailed methodologies for the key enzymatic assays relevant to the formation of 3-Hydroxy-OPC6-CoA. These are generalized protocols that would require optimization for the specific substrates.

Acyl-CoA Oxidase (ACX) Activity Assay

This spectrophotometric assay measures the production of hydrogen peroxide (H₂O₂) resulting from the oxidation of an acyl-CoA substrate.[7]

Principle:

• Acyl-CoA + O₂ → trans-2-enoyl-CoA + H₂O₂

• H₂O₂ + ABTS + Horseradish Peroxidase → Oxidized ABTS (colored product)

Materials:

• Potassium phosphate (B84403) buffer (50 mM, pH 7.5)

• Acyl-CoA substrate (e.g., OPC6-CoA)

• Flavin adenine (B156593) dinucleotide (FAD)

• Horseradish peroxidase (HRP)

• 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS)

• Purified recombinant ACX enzyme or peroxisomal protein extract

Procedure:

• Prepare a reaction mixture containing potassium phosphate buffer, FAD, HRP, and ABTS.

• Equilibrate the mixture to the desired temperature (e.g., 30°C).

• Add the purified enzyme or protein extract to the mixture.

• Initiate the reaction by adding the acyl-CoA substrate.

• Monitor the increase in absorbance at 412 nm (due to the oxidation of ABTS) over time using a spectrophotometer.

• Calculate the enzyme activity based on the rate of change in absorbance and the molar extinction coefficient of oxidized ABTS.

Workflow for ACX Activity Assay

Figure 2: Experimental workflow for the Acyl-CoA Oxidase (ACX) activity assay.

Enoyl-CoA Hydratase Activity Assay

This assay measures the hydration of the trans-2-enoyl-CoA intermediate by monitoring the decrease in absorbance at 263 nm, which is characteristic of the enoyl-thioester bond.[3]

Principle: trans-2-enoyl-CoA + H₂O → 3-Hydroxyacyl-CoA

Materials:

• Tris-HCl buffer (50 mM, pH 8.0)

• trans-2-enoyl-CoA substrate (e.g., trans-2-enoyl-OPC6-CoA or a commercially available analog like crotonyl-CoA)

• Purified recombinant enoyl-CoA hydratase (or MFP) or peroxisomal protein extract

Procedure:

• Prepare the Tris-HCl buffer containing the enoyl-CoA substrate in a quartz cuvette.

• Equilibrate the solution to the desired temperature (e.g., 30°C).

• Initiate the reaction by adding the purified enzyme or protein extract.

• Immediately monitor the decrease in absorbance at 263 nm using a spectrophotometer.

• Calculate the enzyme activity using the molar extinction coefficient of the enoyl-thioester bond (ε₂₆₃ = 6.7 x 10³ M⁻¹ cm⁻¹ for crotonyl-CoA).[3]

3-Hydroxyacyl-CoA Dehydrogenase Activity Assay

This assay measures the oxidation of the 3-hydroxyacyl-CoA by monitoring the production of NADH, which absorbs light at 340 nm.

Principle: 3-Hydroxyacyl-CoA + NAD⁺ → 3-Ketoacyl-CoA + NADH + H⁺

Materials:

• Tris-HCl buffer (e.g., 100 mM, pH 8.5)

• 3-Hydroxyacyl-CoA substrate (e.g., 3-Hydroxy-OPC6-CoA)

• NAD⁺

• Purified recombinant 3-hydroxyacyl-CoA dehydrogenase (or MFP) or peroxisomal protein extract

Procedure:

• Prepare a reaction mixture in a quartz cuvette containing the buffer and NAD⁺.

• Equilibrate the mixture to the desired temperature (e.g., 25°C).

• Add the purified enzyme or protein extract.

• Initiate the reaction by adding the 3-hydroxyacyl-CoA substrate.

• Monitor the increase in absorbance at 340 nm due to the formation of NADH.

• Calculate the enzyme activity using the molar extinction coefficient of NADH (ε₃₄₀ = 6.22 x 10³ M⁻¹ cm⁻¹).

Conclusion

The theoretical formation of 3-Hydroxy-OPC6-CoA from OPC6-CoA is a fundamental process in jasmonic acid biosynthesis, governed by the sequential action of acyl-CoA oxidase and enoyl-CoA hydratase within the peroxisomal β-oxidation pathway. In plants, the enoyl-CoA hydratase activity is often embedded within multifunctional proteins like MFP2 and AIM1. While the overall pathway is well-established, a deeper understanding of the specific kinetics and regulation of these enzymes with respect to jasmonate precursors is an active area of research. The experimental protocols outlined in this guide provide a robust framework for investigating the activities of the key enzymes involved, thereby facilitating further exploration into the intricate network of jasmonate metabolism and its potential for biotechnological applications.

References

• 1. Partial Purification and Characterization of the Mitochondrial and Peroxisomal Isozymes of Enoyl-Coenzyme A Hydratase from Germinating Pea Seedlings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Arabidopsis thaliana multifunctional protein gene (MFP2) of peroxisomal beta-oxidation is essential for seedling establishment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Expression and Characterization of (R)-Specific Enoyl Coenzyme A Hydratase Involved in Polyhydroxyalkanoate Biosynthesis by Aeromonas caviae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Proteome Analysis of Arabidopsis Leaf Peroxisomes Reveals Novel Targeting Peptides, Metabolic Pathways, and Defense Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pflanzenphysiologie.uni-hohenheim.de [pflanzenphysiologie.uni-hohenheim.de]
• 7. benchchem.com [benchchem.com]
• 8. Role of β-Oxidation in Jasmonate Biosynthesis and Systemic Wound Signaling in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 9. uniprot.org [uniprot.org]
• 10. Peroxisomal Plant 3-Ketoacyl-CoA Thiolase Structure and Activity Are Regulated by a Sensitive Redox Switch - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Roles of β-Oxidation and Cofactor Homeostasis in Peroxisome Distribution and Function in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Peroxisomal β-oxidation regulates histone acetylation and DNA methylation in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Existence and Metabolic Context of 3-Hydroxy-OPC6-CoA in Arabidopsis thaliana: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide explores the existence of 3-Hydroxy-OPC6-CoA within the metabolic framework of Arabidopsis thaliana, primarily in the context of jasmonic acid (JA) biosynthesis. While direct empirical detection of 3-Hydroxy-OPC6-CoA is not extensively documented in publicly available literature, its presence is strongly inferred as a transient intermediate in the peroxisomal β-oxidation of 12-oxo-phytodienoic acid (OPDA), the precursor to JA. This guide provides a comprehensive overview of the JA biosynthetic pathway, details the enzymatic steps that necessitate the formation of 3-Hydroxy-OPC6-CoA, summarizes quantitative data for related metabolites, and presents detailed experimental protocols for the analysis of oxylipins and acyl-CoA esters in Arabidopsis.

Introduction: Jasmonic Acid Biosynthesis in Arabidopsis

Jasmonic acid and its derivatives, collectively known as jasmonates, are lipid-derived signaling molecules crucial for plant defense against pathogens and insects, as well as for various developmental processes.[1][2] The biosynthesis of JA is a well-characterized pathway that initiates in the chloroplasts and concludes in the peroxisomes.[1][3] The pathway begins with the release of α-linolenic acid from chloroplast membranes, which is then converted to 12-oxo-phytodienoic acid (OPDA).[1][4][5] OPDA is subsequently transported into the peroxisome for the final steps of JA synthesis.

The Peroxisomal β-Oxidation Pathway: The Inferred Role of 3-Hydroxy-OPC6-CoA

Inside the peroxisome, OPDA is first reduced to 3-oxo-2-(2'-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0) by 12-oxophytodienoate reductase 3 (OPR3).[6] OPC-8:0 is then activated to its coenzyme A thioester, OPC-8:0-CoA, by an acyl-CoA synthetase.[6] This molecule then enters a β-oxidation spiral, undergoing three successive cycles to shorten its carboxylic acid side chain, ultimately yielding jasmonic acid.[3][6]

The second cycle of this β-oxidation process, which converts OPC-6:0-CoA to OPC-4:0-CoA, necessitates the formation of 3-Hydroxy-OPC6-CoA as a key intermediate. The established steps of β-oxidation are:

• Dehydrogenation: An acyl-CoA oxidase (ACX) introduces a double bond.

• Hydration: A multifunctional protein (MFP) adds a hydroxyl group.

• Dehydrogenation: The same MFP oxidizes the hydroxyl group to a keto group.

• Thiolysis: A 3-ketoacyl-CoA thiolase (KAT) cleaves off an acetyl-CoA molecule.

Therefore, in the conversion of OPC-6:0-CoA, the hydration step catalyzed by MFP would transiently form 3-Hydroxy-OPC6-CoA.

Signaling Pathway Diagram: Jasmonic Acid Biosynthesis

Figure 1: Jasmonic acid biosynthesis pathway in Arabidopsis thaliana, highlighting the inferred position of 3-Hydroxy-OPC6-CoA.

Quantitative Data on Jasmonate Pathway Metabolites

Direct quantitative data for 3-Hydroxy-OPC6-CoA in Arabidopsis is scarce due to its nature as a transient metabolic intermediate. However, levels of the more stable precursor (OPDA) and the final product (JA) have been extensively measured and provide a quantitative context for the pathway's activity.

Metabolite	Tissue	Condition	Concentration (ng/g FW)	Reference
Jasmonic Acid (JA)	Leaves	Unwounded (basal)	~0.3	[7]
Jasmonic Acid (JA)	Leaves	Wounded	Up to ~275	[7]
12-oxo-phytodienoic acid (OPDA)	Leaves	Unwounded (basal)	~150	[7]
12-oxo-phytodienoic acid (OPDA)	Leaves	Wounded	~1300	[7]

Metabolite	Genotype	Condition	Concentration (pmol/g FW)	Reference
Jasmonic Acid (JA)	Wild Type	Healthy	20-50	[8]
Jasmonic Acid (JA)	Wild Type	Wounded	~10,000	[8]

Experimental Protocols

Extraction and Analysis of Oxylipins (JA and OPDA)

This protocol is adapted from standard methods for oxylipin analysis in plant tissues.[9][10]

1. Sample Collection and Preparation:

• Harvest Arabidopsis leaf tissue (typically 100-200 mg fresh weight) and immediately freeze in liquid nitrogen to quench metabolic activity.
• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead mill.

2. Extraction:

• To the frozen powder, add 1 mL of ice-cold extraction solvent (e.g., 2-propanol/water/HCl (2:1:0.002, v/v/v)).
• Add internal standards (e.g., deuterated JA and OPDA) for quantification.
• Vortex thoroughly and incubate at 4°C for 30 minutes with shaking.
• Add 2 mL of dichloromethane, vortex, and incubate for a further 30 minutes at 4°C.
• Centrifuge at 13,000 x g for 5 minutes at 4°C to separate the phases.
• Collect the lower organic phase into a new tube.

3. Purification (Solid-Phase Extraction - Optional but Recommended):

• Evaporate the organic solvent under a stream of nitrogen.
• Reconstitute the residue in a small volume of the initial mobile phase.
• Use a C18 solid-phase extraction (SPE) cartridge, pre-conditioned with methanol (B129727) and water.
• Load the sample, wash with water, and elute the oxylipins with methanol or acetonitrile (B52724).

4. Analysis by LC-MS/MS:

• Evaporate the eluate and reconstitute in a suitable solvent (e.g., 80% methanol).
• Inject the sample into a high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).
• Chromatography: Use a C18 reversed-phase column with a gradient elution, for example, from water with 0.1% formic acid to acetonitrile with 0.1% formic acid.
• Mass Spectrometry: Operate the mass spectrometer in negative ion mode using electrospray ionization (ESI). Monitor the specific precursor-to-product ion transitions for JA, OPDA, and their internal standards in Multiple Reaction Monitoring (MRM) mode.

Extraction and Analysis of Acyl-CoA Esters

This protocol is based on established methods for acyl-CoA profiling.[11][12]

1. Sample Collection and Quenching:

• Harvest plant material (e.g., seedlings or specific tissues) and immediately freeze in liquid nitrogen.
• Grind to a fine powder under liquid nitrogen.

2. Extraction:

• Homogenize the frozen powder in an extraction buffer (e.g., 100 mM KH2PO4) containing an internal standard (e.g., heptadecanoyl-CoA).[11]
• Add 2-propanol and continue homogenization.
• Add saturated ammonium (B1175870) sulfate (B86663) and acetonitrile, then vortex vigorously.[11]
• Centrifuge to pellet the debris. The supernatant contains the acyl-CoAs.

3. Purification:

• Dilute the supernatant with a low pH buffer (e.g., 100 mM KH2PO4, pH 4.9).
• Apply the diluted extract to a C18 SPE cartridge.
• Wash the cartridge with an aqueous buffer to remove polar impurities.
• Elute the acyl-CoAs with a solvent mixture such as acetonitrile/water.

4. Analysis by LC-MS/MS:

• Dry the eluate and reconstitute in an appropriate solvent.
• Separate the acyl-CoAs using ion-paired reversed-phase HPLC with a C18 column.
• Mobile Phases: Typically involve an aqueous buffer with an ion-pairing agent (e.g., triethylamine) and an organic phase like acetonitrile.
• Mass Spectrometry: Use ESI in positive ion mode. Acyl-CoAs generate characteristic fragment ions that can be used for identification and quantification in MRM mode.

Experimental Workflow Diagram

Figure 2: A generalized experimental workflow for the analysis of metabolites like jasmonates and acyl-CoAs from Arabidopsis thaliana.

Conclusion

While 3-Hydroxy-OPC6-CoA has not been directly isolated and quantified in Arabidopsis thaliana, its existence is a biochemical certainty based on the established mechanism of peroxisomal β-oxidation within the jasmonic acid biosynthetic pathway. Its transient nature makes direct detection challenging, requiring highly sensitive and rapid analytical techniques. The provided protocols for the analysis of related, more stable compounds offer a robust framework for investigating the dynamics of this crucial signaling pathway. Future research employing advanced metabolomics and flux analysis may provide direct evidence for the presence and turnover of this elusive intermediate, further refining our understanding of jasmonate biosynthesis and regulation in plants.

References

• 1. Thieme E-Journals - Plant Biology / Abstract [thieme-connect.com]
• 2. Induction of jasmonic acid biosynthetic genes inhibits Arabidopsis growth in response to low boron - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Dynamics of Jasmonate Metabolism upon Flowering and across Leaf Stress Responses in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pflanzenphysiologie.uni-hohenheim.de [pflanzenphysiologie.uni-hohenheim.de]
• 7. Jasmonic Acid Levels Are Reduced in COMATOSE ATP-Binding Cassette Transporter Mutants. Implications for Transport of Jasmonate Precursors into Peroxisomes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 12. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 3-Hydroxy-OPC6-CoA: An Emerging Player in Plant Jasmonate Signaling

Audience: Researchers, scientists, and drug development professionals.

Abstract: Jasmonates are a class of lipid-derived phytohormones that play critical roles in plant defense and development. The biosynthesis of jasmonic acid (JA) is a complex, multi-step process that spans different cellular compartments. While significant attention has been given to the end-product, JA, and its immediate precursors, the signaling potential of various intermediates is an emerging area of research. This technical guide focuses on 3-Hydroxy-OPC6-CoA, a transient intermediate in the peroxisomal β-oxidation stage of JA biosynthesis. Although direct evidence for its signaling role is currently limited, its position within a key regulatory pathway suggests a potential, yet unexplored, function in modulating plant stress responses. This document provides an in-depth overview of the biochemical context of 3-Hydroxy-OPC6-CoA, details the relevant enzymatic reactions, summarizes quantitative data on related compounds, and presents experimental protocols for the analysis of the jasmonate biosynthesis pathway.

The Jasmonate Biosynthesis Pathway: A Peroxisomal Perspective

Jasmonic acid synthesis is initiated in the chloroplast and culminates in the peroxisome. The final stages involve a series of β-oxidation cycles that shorten the octadecanoid side chain of the precursor molecule, 12-oxo-phytodienoic acid (OPDA). After transport into the peroxisome and reduction, OPDA is converted to 3-oxo-2-(2'(Z)-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0). This is then activated to its coenzyme A (CoA) ester, OPC-8:0-CoA, which enters the β-oxidation spiral.[1][2][3][4][5][6][7][8]

The conversion of OPC-8:0-CoA to jasmonoyl-CoA involves three cycles of β-oxidation, each comprising four enzymatic reactions. 3-Hydroxy-OPC6-CoA is an intermediate in the second cycle of this process.

The Enzymatic Landscape of 3-Hydroxy-OPC6-CoA Metabolism

The formation and turnover of 3-Hydroxy-OPC6-CoA are governed by the core enzymes of the β-oxidation pathway. These enzymes are encoded by small gene families, and different isoforms can exhibit substrate specificity and differential expression patterns, adding layers of regulation to the pathway.[1][5][9]

Table 1: Key Enzymes in the Peroxisomal β-Oxidation of Jasmonate Precursors

Enzyme	Abbreviation	Function in Jasmonate Biosynthesis	Gene/Protein Examples (Arabidopsis)
Acyl-CoA Activating Enzyme	AAE/OPCL1	Activates OPC-8:0 to OPC-8:0-CoA, committing it to the β-oxidation pathway.[2][4][6]	OPCL1
Acyl-CoA Oxidase	ACX	Catalyzes the first committed step of each β-oxidation cycle, introducing a double bond. Different isoforms show preferences for substrates of varying chain lengths.[1][5][9] ACX1 and ACX5 are known to be involved in wound-induced JA synthesis.[9]	ACX1, ACX5
Multifunctional Protein	MFP	Possesses both 2-trans-enoyl-CoA hydratase and L-3-hydroxyacyl-CoA dehydrogenase activities. The hydratase activity forms 3-Hydroxy-OPC6-CoA, and the dehydrogenase activity converts it to 3-Oxo-OPC6-CoA.[1][4][5][7] The aim1 mutant is deficient in an MFP and shows reduced JA levels.[10][11]	AIM1
3-Ketoacyl-CoA Thiolase	KAT	Catalyzes the final step of each β-oxidation cycle, cleaving a two-carbon unit.[1][4][5][7][12] KAT2 is implicated in JA biosynthesis.[13][14]	KAT2
Acyl-Thioesterase	ACH	Thought to be involved in the final release of free jasmonic acid from jasmonoyl-CoA.[7]	-

Quantitative Insights into Jasmonate Metabolism

Direct quantification of 3-Hydroxy-OPC6-CoA in plant tissues has not been extensively reported due to its transient nature and low abundance. However, studies on the levels of more stable jasmonate precursors and the final product provide a quantitative context for the pathway's activity.

Table 2: Representative Quantitative Data of Jasmonates in Plant Tissues

Compound	Plant Species	Tissue	Condition	Concentration (ng/g fresh weight)	Reference
OPDA	Arabidopsis thaliana	Leaf	Unwounded	~100-200	[15]
OPDA	Arabidopsis thaliana	Leaf	Wounded (90 min)	~1500-2000	[15]
dnOPDA	Solanum tuberosum	Leaf	Unwounded	2.01	[15]
dnOPDA	Solanum tuberosum	Leaf	Wounded (4 h)	29.03	[15]
JA	Populus hybrid	Leaf	-	2600	[16]
MeJA	Populus hybrid	Leaf	-	1300	[16]

The Signaling Potential of Jasmonate Intermediates

While jasmonoyl-isoleucine (JA-Ile) is recognized as the primary active form of jasmonate that triggers the degradation of JAZ repressor proteins, there is growing evidence that biosynthetic precursors also possess signaling activities.[17][18][19][20] For instance, OPDA and dinor-OPDA can elicit defense gene expression independently of their conversion to JA.[15][17][18][19][20] This raises the intriguing possibility that other intermediates, including 3-Hydroxy-OPC6-CoA, could have specific signaling roles, perhaps by allosterically regulating enzymes or interacting with yet-to-be-identified receptors.

The transient nature of 3-Hydroxy-OPC6-CoA suggests that if it does have a signaling function, it is likely to be highly localized and temporally controlled, possibly acting as a metabolic sensor within the peroxisome that fine-tunes the flux through the JA biosynthesis pathway.

Experimental Protocols

5.1. Quantification of Jasmonates by LC-MS/MS

This protocol provides a general framework for the extraction and quantification of jasmonates, which can be adapted for the analysis of pathway intermediates.

• Sample Preparation:

  • Flash-freeze plant tissue in liquid nitrogen and grind to a fine powder.

  • Extract the powdered tissue with a cold solvent, such as 100% methanol (B129727) or an 80% methanol/water solution, containing deuterated internal standards for each analyte of interest.[16][21][22]

  • Centrifuge the extract to pellet debris and collect the supernatant.

• Solid-Phase Extraction (SPE) Purification:

  • Use a C18 SPE cartridge to purify and concentrate the jasmonates from the crude extract.[22]

  • Condition the cartridge with methanol and then water.

  • Load the sample, wash with a low percentage of organic solvent, and elute the jasmonates with a higher concentration of organic solvent (e.g., methanol or acetonitrile).

• LC-MS/MS Analysis:

  • Analyze the purified extract using a reverse-phase C18 column on a UPLC system coupled to a tandem mass spectrometer.[16][21][22]

  • Use a gradient elution with a mobile phase consisting of water and acetonitrile, both containing a small amount of formic acid to improve ionization.

  • Operate the mass spectrometer in multiple reaction monitoring (MRM) mode to specifically detect and quantify the parent and fragment ion transitions for each jasmonate and its corresponding internal standard.[16][21]

5.2. In Vitro Enzyme Assays for β-Oxidation Enzymes

Characterizing the enzymatic activities of ACX, MFP, and KAT with jasmonate precursors can provide insights into the kinetics and substrate specificity of the pathway.

• Recombinant Protein Expression and Purification:

  • Clone the coding sequences of the target enzymes into an expression vector (e.g., pET vector system).

  • Express the recombinant proteins in a suitable host, such as E. coli.

  • Purify the proteins using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

• Acyl-CoA Oxidase (ACX) Assay:

  • This assay measures the production of hydrogen peroxide, a byproduct of the ACX reaction.

  • Couple the reaction to a horseradish peroxidase-based assay that produces a colored product in the presence of H₂O₂.

  • Monitor the change in absorbance at a specific wavelength over time using a spectrophotometer.

• Multifunctional Protein (MFP) and 3-Ketoacyl-CoA Thiolase (KAT) Assays:

  • These assays can be monitored by following the change in NADH absorbance at 340 nm in a spectrophotometer.

  • The dehydrogenase activity of MFP consumes NAD⁺, while the thiolase reaction can be coupled to subsequent reactions that produce or consume NADH.

Visualizations

Caption: Overview of the jasmonate biosynthesis pathway.

Caption: Workflow for jasmonate quantification.

Conclusion and Future Perspectives

3-Hydroxy-OPC6-CoA is a critical, albeit transient, intermediate in the biosynthesis of jasmonic acid. While its direct role as a signaling molecule remains to be elucidated, its position in the highly regulated JA pathway suggests that it may have a more significant function than previously appreciated. Future research, enabled by advancements in metabolomics and sensitive analytical techniques, will be crucial to directly quantify 3-Hydroxy-OPC6-CoA and other pathway intermediates in response to various stimuli. Furthermore, genetic and biochemical studies targeting the enzymes that metabolize this compound will help to unravel its potential signaling functions and its contribution to the overall regulation of jasmonate-mediated stress responses. A deeper understanding of the roles of all intermediates in the jasmonate pathway will provide a more complete picture of how plants fine-tune their responses to a constantly changing environment.

References

• 1. Role of β-Oxidation in Jasmonate Biosynthesis and Systemic Wound Signaling in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of a peroxisomal acyl-activating enzyme involved in the biosynthesis of jasmonic acid in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. pflanzenphysiologie.uni-hohenheim.de [pflanzenphysiologie.uni-hohenheim.de]
• 6. Role of Peroxisomal β-Oxidation in the Production of Plant Signaling Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Jasmonates: An Update on Biosynthesis, Signal Transduction and Action in Plant Stress Response, Growth and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. profiles.umsl.edu [profiles.umsl.edu]
• 11. Jasmonate biosynthesis in Arabidopsis thaliana requires peroxisomal beta-oxidation enzymes--additional proof by properties of pex6 and aim1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. uniprot.org [uniprot.org]
• 13. madsg.com [madsg.com]
• 14. academic.oup.com [academic.oup.com]
• 15. pnas.org [pnas.org]
• 16. Quantification of jasmonic acid, methyl jasmonate, and salicylic acid in plants by capillary liquid chromatography electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. OPDA/dn-OPDA actions: biosynthesis, metabolism, and signaling | CoLab [colab.ws]
• 18. Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 19. frontiersin.org [frontiersin.org]
• 20. researchgate.net [researchgate.net]
• 21. An UPLC-MS/MS method for highly sensitive high-throughput analysis of phytohormones in plant tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

In Silico Prediction of the 3-Hydroxy-OPC6-CoA Metabolic Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxy-OPC6-CoA is a crucial intermediate in the biosynthesis of jasmonic acid, a key signaling molecule in plant defense and development. Understanding its metabolic fate is paramount for applications in agriculture and medicine. This technical guide provides a comprehensive overview of the in silico prediction of the 3-Hydroxy-OPC6-CoA metabolic pathway, integrating computational methodologies with experimental validation protocols. We present a predicted pathway based on existing knowledge of peroxisomal β-oxidation and jasmonate biosynthesis, detail experimental procedures for its validation, and explore its connection to cellular signaling networks.

Introduction

3-oxo-2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoyl-CoA (3-Hydroxy-OPC6-CoA) is a pivotal intermediate in the biosynthesis of jasmonic acid (JA). The metabolic pathway of 3-Hydroxy-OPC6-CoA is a branch of the broader fatty acid β-oxidation process, primarily occurring within peroxisomes. The in silico prediction of this pathway is a crucial first step in understanding its regulation and identifying potential targets for metabolic engineering or therapeutic intervention. This guide outlines the computational tools and experimental approaches necessary for a thorough investigation of 3-Hydroxy-OPC6-CoA metabolism.

Predicted Metabolic Pathway of 3-Hydroxy-OPC6-CoA

The metabolic pathway of 3-Hydroxy-OPC6-CoA is predicted to proceed through a series of β-oxidation cycles within the peroxisome. This prediction is based on the established mechanisms of fatty acid degradation and the known steps in jasmonic acid biosynthesis. The pathway involves the sequential action of several key enzymes.

The predicted pathway begins with the conversion of OPC-8:0 (3-oxo-2-(cis-2'-pentenyl)-cyclopentane-1-octanoic acid) to its CoA derivative, followed by a series of β-oxidation steps. 3-Hydroxy-OPC6-CoA is an intermediate in this process.

Key Enzymes and Reactions

The core reactions involving 3-Hydroxy-OPC6-CoA are catalyzed by enzymes of the peroxisomal β-oxidation machinery. The key enzyme acting on 3-Hydroxy-OPC6-CoA is a 3-hydroxyacyl-CoA dehydrogenase.

Step	Substrate	Enzyme	Product	Cofactor	Cellular Location
1	3-Hydroxy-OPC6-CoA	3-Hydroxyacyl-CoA Dehydrogenase (HADH)	3-Keto-OPC6-CoA	NAD+	Peroxisome
2	3-Keto-OPC6-CoA	3-Ketoacyl-CoA Thiolase (KAT)	Acetyl-CoA + OPC4-CoA	Coenzyme A	Peroxisome

Visualization of the Predicted Pathway

The following diagram illustrates the predicted metabolic fate of 3-Hydroxy-OPC6-CoA within the peroxisomal β-oxidation pathway.

Predicted metabolic pathway of 3-Hydroxy-OPC6-CoA.

In Silico Prediction Methodology

The prediction of the 3-Hydroxy-OPC6-CoA metabolic pathway relies on a combination of bioinformatics tools and metabolic databases.

Workflow for In Silico Prediction

The following workflow outlines the steps for the computational prediction of the metabolic pathway.

Workflow for in silico metabolic pathway prediction.

Recommended Computational Tools

Tool	Function	Database	Reference
Pathway Tools	Predicts metabolic pathways from an organism's genome annotation.	MetaCyc	[1]
MetaPathPredict	A machine learning-based tool for predicting metabolic modules in incomplete genomes.	KEGG	[2]
MAPPS	A web-based tool for metabolic pathway prediction and network analysis.	KEGG	[3]
BLAST	Identifies homologous enzyme sequences.	GenBank/UniProt
SWISS-MODEL	A fully automated protein structure homology-modeling server.
AutoDock	A suite of automated docking tools.

Experimental Validation Protocols

The in silico predictions must be validated through rigorous experimental procedures. The following protocols provide a framework for the experimental characterization of the 3-Hydroxy-OPC6-CoA metabolic pathway.

Enzymatic Assay for 3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity

This protocol describes a spectrophotometric assay to measure the activity of HADH, the enzyme predicted to act on 3-Hydroxy-OPC6-CoA.[4][5]

Principle: The activity of HADH is determined by monitoring the reduction of NAD+ to NADH, which results in an increase in absorbance at 340 nm.[5]

Materials:

• 100 mM potassium phosphate (B84403) buffer (pH 7.0)

• 10 mM NAD+ solution

• 1 mM 3-Hydroxy-OPC6-CoA substrate solution

• Purified or partially purified enzyme extract

• UV-Vis spectrophotometer

Procedure:

• Prepare a reaction mixture containing 800 µL of potassium phosphate buffer and 100 µL of NAD+ solution in a cuvette.

• Add 50 µL of the enzyme extract to the cuvette and mix gently.

• Initiate the reaction by adding 50 µL of the 3-Hydroxy-OPC6-CoA substrate solution.

• Immediately start monitoring the change in absorbance at 340 nm for 5 minutes at a constant temperature.

• Calculate the enzyme activity based on the rate of NADH formation using the Beer-Lambert law (molar extinction coefficient of NADH at 340 nm is 6.22 mM⁻¹cm⁻¹).

LC-MS/MS Analysis of Acyl-CoA Thioesters

This protocol outlines the extraction and analysis of 3-Hydroxy-OPC6-CoA and its downstream metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle: LC-MS/MS provides high sensitivity and specificity for the separation and quantification of low-abundance acyl-CoA thioesters from complex biological matrices.

Materials:

• Acetonitrile (B52724), Methanol, Water (LC-MS grade)

• Formic acid

• Internal standards (e.g., ¹³C-labeled acyl-CoAs)

• C18 reversed-phase LC column

• Triple quadrupole mass spectrometer

Procedure:

• Extraction: Homogenize tissue or cell samples in a cold extraction solution (e.g., acetonitrile/methanol/water, 40:40:20, v/v/v) containing internal standards.

• Centrifuge the homogenate to pellet proteins and cellular debris.

• Collect the supernatant and dry it under a stream of nitrogen.

• Reconstitute the dried extract in the initial LC mobile phase.

• LC Separation: Inject the sample onto a C18 column. Use a gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• MS/MS Detection: Operate the mass spectrometer in positive ion mode using multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for each acyl-CoA of interest.

• Quantify the analytes by comparing their peak areas to those of the internal standards.

Metabolic Flux Analysis using Stable Isotope Tracing

This protocol describes the use of stable isotope-labeled precursors to trace the metabolic flux through the 3-Hydroxy-OPC6-CoA pathway.

Principle: By supplying a stable isotope-labeled precursor, such as ¹³C-labeled linolenic acid, the incorporation of the label into downstream metabolites can be tracked and quantified using mass spectrometry.[6] This allows for the determination of metabolic flux rates.[7][8]

Materials:

• ¹³C-labeled linolenic acid

• Cell culture or plant material

• LC-MS/MS system

Procedure:

• Incubate cells or plants with ¹³C-labeled linolenic acid for a defined period.

• Harvest the biological material at different time points.

• Extract the acyl-CoA thioesters as described in the LC-MS/MS protocol.

• Analyze the mass isotopologue distribution of 3-Hydroxy-OPC6-CoA and its downstream metabolites using LC-MS/MS.

• Use metabolic modeling software to calculate the flux through the pathway based on the isotopic enrichment data.

Connection to Signaling Pathways

3-Hydroxy-OPC6-CoA is an intermediate in the biosynthesis of jasmonic acid, a potent signaling molecule. Therefore, the regulation of its metabolic pathway is intrinsically linked to the jasmonate signaling cascade.[1][2][9][10]

Jasmonate Signaling Pathway

The jasmonate signaling pathway is initiated by the binding of the bioactive form of jasmonate, jasmonoyl-isoleucine (JA-Ile), to its receptor, COI1.[1][10] This leads to the degradation of JAZ repressor proteins and the subsequent activation of transcription factors that regulate the expression of jasmonate-responsive genes.

Simplified diagram of the jasmonate signaling pathway.

The flux through the 3-Hydroxy-OPC6-CoA metabolic pathway directly influences the availability of the precursor for JA-Ile synthesis, thereby modulating the downstream signaling events. Understanding this link is critical for manipulating plant defense responses.

Conclusion

The in silico prediction of the 3-Hydroxy-OPC6-CoA metabolic pathway provides a powerful framework for guiding experimental research. By combining computational modeling with targeted experimental validation, a comprehensive understanding of this crucial metabolic route can be achieved. This knowledge will be invaluable for researchers in plant science, as well as for professionals in the pharmaceutical and agrochemical industries seeking to modulate the jasmonate signaling pathway for therapeutic or agricultural benefit. The methodologies and protocols detailed in this guide offer a robust starting point for such investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Enzyme Activity Measurement of 3-Hydroxyacyl-CoA Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 5. benchchem.com [benchchem.com]
• 6. Analysis of Fatty Acid Metabolism Using Stable Isotope Tracers and Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isotope-Assisted Metabolic Flux Analysis: A Powerful Technique to Gain New Insights into the Human Metabolome in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fatty Acid Metabolic Flux Analysis - Creative Proteomics MFA [creative-proteomics.com]
• 9. The Jasmonate Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Jasmonic Acid Signaling Pathway in Plants - PMC [pmc.ncbi.nlm.nih.gov]

The Integral Role of 3-Hydroxyacyl-CoA Dehydrogenase in Jasmonate Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jasmonates are a class of lipid-derived phytohormones that are central regulators of plant growth, development, and defense responses. The biosynthesis of jasmonic acid (JA) from its precursor, 12-oxo-phytodienoic acid (OPDA), involves a series of enzymatic reactions within the peroxisome, mirroring the fatty acid β-oxidation spiral. A critical step in this pathway is the oxidation of a 3-hydroxyacyl-CoA intermediate, a reaction catalyzed by the 3-hydroxyacyl-CoA dehydrogenase (HACD) domain of a multifunctional protein (MFP). This technical guide provides an in-depth examination of the function of HACD in jasmonate synthesis, offering a compilation of quantitative data, detailed experimental protocols, and visual representations of the associated pathways and workflows to facilitate further research and application in drug development and crop improvement.

Introduction

The jasmonate signaling pathway is a vital component of the plant's defense arsenal (B13267) against herbivores and necrotrophic pathogens. The bioactive form, jasmonoyl-isoleucine (JA-Ile), is synthesized through a well-defined pathway that originates in the chloroplast and culminates in the peroxisome. The final stages of JA biosynthesis involve the shortening of the octanoate (B1194180) side chain of 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0) via three cycles of β-oxidation.[1][2] The core enzymes of this peroxisomal process are acyl-CoA oxidase (ACX), a multifunctional protein (MFP) possessing both enoyl-CoA hydratase and L-3-hydroxyacyl-CoA dehydrogenase (HACD) activities, and 3-ketoacyl-CoA thiolase (KAT).[2][3]

The HACD activity is responsible for the third step in each cycle of β-oxidation, catalyzing the NAD+-dependent oxidation of an L-3-hydroxyacyl-CoA intermediate to its corresponding 3-ketoacyl-CoA.[4] In Arabidopsis thaliana, two key MFP isoforms, MFP2 (also known as AIM1) and MFP1, are involved in β-oxidation.[1][5] Genetic studies have demonstrated that mutants deficient in these enzymes exhibit reduced levels of jasmonic acid, confirming their essential role in the pathway.[5] This guide focuses on the specific function and characterization of the HACD activity within the context of jasmonate biosynthesis.

The Jasmonate Biosynthesis Pathway: A Peroxisomal Endeavor

The conversion of OPDA to JA is a multi-step process localized within the peroxisome. The key reactions involving the β-oxidation machinery are outlined below.

References

• 1. The Multifunctional Protein in Peroxisomal β-Oxidation: STRUCTURE AND SUBSTRATE SPECIFICITY OF THE ARABIDOPSIS THALIANA PROTEIN MFP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of Peroxisomal β-Oxidation in the Production of Plant Signaling Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of β-Oxidation in Jasmonate Biosynthesis and Systemic Wound Signaling in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Jasmonate biosynthesis in Arabidopsis thaliana requires peroxisomal beta-oxidation enzymes--additional proof by properties of pex6 and aim1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Relationship between 3-Hydroxy-OPC6-CoA and fatty acid β-oxidation

An In-depth Technical Guide on the Relationship between 3-Hydroxy-OPC6-CoA and Fatty Acid β-Oxidation

Audience: Researchers, scientists, and drug development professionals.

Abstract

3-Hydroxy-2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoyl-CoA (3-Hydroxy-OPC6-CoA) is a key metabolic intermediate in the biosynthesis of the phytohormone jasmonic acid (JA). The formation and subsequent conversion of this molecule are integral to a specialized peroxisomal pathway that co-opts the enzymatic machinery of fatty acid β-oxidation. This guide elucidates the precise relationship between 3-Hydroxy-OPC6-CoA and the β-oxidation spiral, detailing the enzymatic steps, presenting relevant quantitative data from genetic and biochemical studies, and outlining core experimental protocols. Understanding this intersection is critical for research in plant defense signaling, metabolic engineering, and the development of novel agrochemicals.

Introduction: β-Oxidation and Jasmonate Signaling

Fatty acid β-oxidation is a conserved, catabolic spiral that sequentially shortens acyl-Coenzyme A (CoA) molecules to produce acetyl-CoA, FADH₂, and NADH. In higher plants, this process occurs primarily in peroxisomes and is crucial for energy production from storage lipids, particularly during seed germination.[1][2] Beyond simple catabolism, the β-oxidation machinery is also employed for the biosynthesis of critical signaling molecules, most notably the plant hormone jasmonic acid (JA).[3]

Jasmonates are lipid-derived signals that regulate a vast array of developmental processes and defense responses against biotic and abiotic stresses, including herbivory and pathogen infection.[1][4] The biosynthesis of JA is a well-defined pathway that begins in the chloroplast and concludes in the peroxisome, where intermediates are processed through successive cycles of β-oxidation.[2][5] This guide focuses on the peroxisomal stage, specifically clarifying the role of 3-Hydroxy-OPC6-CoA as a direct intermediate within this modified β-oxidation cascade.

The Jasmonate Biosynthetic Pathway: A Modified β-Oxidation Cascade

The synthesis of JA from its precursor, α-linolenic acid, involves enzymes in two distinct organelles: the chloroplast and the peroxisome.[1][6]

• Chloroplast Phase: α-linolenic acid is converted by lipoxygenase (LOX), allene (B1206475) oxide synthase (AOS), and allene oxide cyclase (AOC) into 12-oxo-phytodienoic acid (OPDA).[1][2]

• Transport: OPDA is transported from the chloroplast to the peroxisome, a process involving ATP-binding cassette (ABC) transporters like COMATOSE (CTS/PXA1).[4][7][8]

• Peroxisomal Phase: Inside the peroxisome, the pathway proceeds as follows:

  • Reduction: The cyclopentenone ring of OPDA is reduced by OPDA reductase 3 (OPR3) to yield 3-oxo-2(2′[Z]-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0).[1][7][8]

  • CoA Activation: OPC-8:0 is activated to its thioester derivative, OPC-8:0-CoA, by an acyl-CoA synthetase. The isozyme OPC-8:0 CoA Ligase 1 (OPCL1) has been identified as a key enzyme in this step.[5][7][8]

  • β-Oxidation Cycles: OPC-8:0-CoA undergoes three successive rounds of β-oxidation to shorten the octanoate (B1194180) side chain by two carbons per cycle, ultimately yielding (+)-7-iso-jasmonoyl-CoA.[1][3][9]

The Central Role of 3-Hydroxy-OPC6-CoA in the Second β-Oxidation Cycle

3-Hydroxy-OPC6-CoA appears during the second cycle of β-oxidation in the JA biosynthesis pathway. This cycle shortens the 6-carbon side chain of OPC-6:0-CoA to a 4-carbon chain. The enzymatic steps are analogous to classical fatty acid β-oxidation and are catalyzed by a core set of three enzymes.[1][2][6]

The conversion of OPC-6:0-CoA to OPC-4:0-CoA proceeds as follows:

• Dehydrogenation: Acyl-CoA Oxidase (ACX) introduces a double bond between the α and β carbons of OPC-6:0-CoA, yielding 2-trans-enoyl-OPC6-CoA.[5] In Arabidopsis and tomato, specific isoforms like ACX1 and ACX5 are crucial for wound-induced JA synthesis.[1][10]

• Hydration: The enoyl-CoA hydratase activity of the Multifunctional Protein (MFP) adds a water molecule across the double bond, forming the intermediate 3-Hydroxy-OPC6-CoA .[5][11]

• Dehydrogenation: The L-3-hydroxyacyl-CoA dehydrogenase activity, also resident on the MFP, oxidizes the hydroxyl group of 3-Hydroxy-OPC6-CoA to a keto group.[5][11] This reaction produces 3-Oxo-OPC6-CoA .[5]

• Thiolytic Cleavage: 3-ketoacyl-CoA Thiolase (KAT) catalyzes the cleavage of 3-Oxo-OPC6-CoA, releasing a molecule of acetyl-CoA and the shortened product, OPC-4:0-CoA.[3][5]

Therefore, 3-Hydroxy-OPC6-CoA exists as a transient but essential intermediate, directly linking the hydratase and dehydrogenase functions of the Multifunctional Protein within the jasmonate biosynthetic pathway.

Figure 1: Peroxisomal β-oxidation pathway for Jasmonic Acid biosynthesis.

Quantitative Data Presentation

Genetic studies disabling key enzymes in the pathway have provided quantitative insights into their physiological importance.

Table 1: Jasmonate Levels in Wild-Type vs. β-Oxidation Mutant Plants

Plant Genotype	Condition	Analyte	Level (% of Wild-Type)	Source
acx1 (tomato)	Wounded (1h)	Jasmonic Acid	~5%	[12]
acx1/5 (Arabidopsis)	Wounded	Jasmonic Acid	~1%	[2]
acx1/5 (Arabidopsis)	A. brassicicola infected (2 dpi)	Jasmonic Acid	~50-60%	[2]

| opcl1 (Arabidopsis) | Wounded | Jasmonic Acid | ~50% |[7] |

Table 2: Phenotypic Effects in β-Oxidation Mutants (Arabidopsis acx1/5)

Phenotype	Wild-Type (Mean ± SD)	acx1/5 Mutant (Mean ± SD)	Source
Seed-containing siliques/plant	47.9 ± 5.6	13.9 ± 9.0	[2]
Viable seeds/plant	2053 ± 277	100 ± 103	[2]

| T. ni larval weight after 8 days (mg) | 10.1 ± 1.1 | 24.1 ± 2.9 |[10] |

Experimental Protocols

The characterization of the JA pathway and its intermediates relies on a combination of genetic, biochemical, and analytical techniques.

Quantification of Jasmonates by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general workflow for measuring JA levels in plant tissue, as described in studies of acx mutants.[12]

• Sample Collection & Internal Standard Addition: Harvest ~200-500 mg of plant tissue and immediately freeze in liquid nitrogen. Add a known amount of a stable isotope-labeled internal standard (e.g., [²H₂]JA) to allow for precise quantification.

• Extraction: Homogenize the tissue in a solvent mixture, typically containing acetone, 50% isopropanol, and 5% acetic acid. Centrifuge to pellet debris and collect the supernatant.

• Solid-Phase Extraction (SPE): Pass the extract through a C18 SPE cartridge to remove interfering compounds. Elute the jasmonates with diethyl ether or a similar solvent.

• Derivatization: Evaporate the solvent and derivatize the acidic hormones to their methyl esters by adding diazomethane. This step creates a more volatile compound (methyl jasmonate) suitable for GC analysis.

• GC-MS Analysis: Inject the derivatized sample into a GC-MS system. The compounds are separated on the GC column and subsequently ionized and fragmented in the mass spectrometer.

• Quantification: Measure the abundance of characteristic ions for both the analyte (methyl jasmonate) and the internal standard. Calculate the original amount of JA in the sample based on the ratio of the analyte peak area to the internal standard peak area.

Figure 2: General workflow for the quantification of Jasmonic Acid.

Recombinant Acyl-CoA Oxidase (ACX) Activity Assay

This method is used to determine the substrate specificity of ACX enzymes, as performed for tomato ACX1A.[1]

• Protein Expression and Purification: Clone the ACX cDNA into an expression vector (e.g., pET vector with a His-tag). Express the recombinant protein in E. coli and purify it using affinity chromatography (e.g., Ni-NTA resin).

• Reaction Mixture: Prepare a reaction buffer containing a chromogenic peroxidase substrate (e.g., 4-aminoantipyrine), horseradish peroxidase, and the acyl-CoA substrate of interest (e.g., OPC8-CoA, C14:0-CoA).

• Reaction Initiation: Initiate the reaction by adding the purified recombinant ACX protein to the mixture. The ACX enzyme oxidizes the acyl-CoA, producing H₂O₂ as a byproduct.

• Spectrophotometric Monitoring: The horseradish peroxidase in the mixture uses the ACX-generated H₂O₂ to oxidize the chromogenic substrate, resulting in a colored product. Monitor the increase in absorbance at the appropriate wavelength (e.g., 500 nm) over time using a spectrophotometer.

• Activity Calculation: The rate of change in absorbance is directly proportional to the rate of H₂O₂ production and thus reflects the activity of the ACX enzyme on the given substrate.

Conclusion and Implications

The relationship between 3-Hydroxy-OPC6-CoA and fatty acid β-oxidation is a clear example of metabolic adaptation, where a fundamental catabolic process has been repurposed for the synthesis of a vital signaling molecule. 3-Hydroxy-OPC6-CoA is not merely related to β-oxidation; it is a bona fide intermediate of a modified β-oxidation pathway located in the peroxisome. Its formation and oxidation are catalyzed by the hydratase and dehydrogenase activities of the Multifunctional Protein, respectively.

For researchers and drug development professionals, a deep understanding of this pathway is paramount. The enzymes involved, such as ACX, MFP, and KAT, represent potential targets for developing novel herbicides or plant growth regulators that could modulate plant defense responses. Furthermore, elucidating the kinetics and regulation of these enzymes could inform metabolic engineering strategies aimed at enhancing crop resilience to pests and pathogens. Future research should focus on obtaining detailed kinetic parameters for each enzymatic step and identifying the specific thioesterases that release the final jasmonic acid product.

References

• 1. Role of β-Oxidation in Jasmonate Biosynthesis and Systemic Wound Signaling in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Jasmonates: News on Occurrence, Biosynthesis, Metabolism and Action of an Ancient Group of Signaling Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | 12-oxo-Phytodienoic Acid: A Fuse and/or Switch of Plant Growth and Defense Responses? [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Role of Peroxisomal β-Oxidation in the Production of Plant Signaling Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Functional Diversification of Acyl-Coenzyme A Oxidases in Jasmonic Acid Biosynthesis and Action - PMC [pmc.ncbi.nlm.nih.gov]
• 11. uniprot.org [uniprot.org]
• 12. academic.oup.com [academic.oup.com]

Potential precursors of 3-Hydroxy-OPC6-CoA in plant metabolism

The final stages of JA biosynthesis occur in the peroxisome, where a β-oxidation pathway shortens the octanoic acid side chain of the OPDA derivative. This process directly leads to the formation of 3-Hydroxy-OPC6-CoA.

• 3-oxo-2-(2′[Z]-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0): Upon entering the peroxisome, OPDA is reduced by 12-oxo-phytodienoate reductase 3 (OPR3) to form OPC-8:0.

• OPC-8:0-CoA: Before entering the β-oxidation cycle, OPC-8:0 must be activated to its coenzyme A (CoA) thioester, OPC-8:0-CoA. This reaction is catalyzed by OPC-8:0-CoA ligase 1 (OPCL1).

• OPC-6:0-CoA: This is the product of the first cycle of β-oxidation starting from OPC-8:0-CoA. This molecule is a key precursor, representing the substrate for the enzymatic reactions that generate 3-Hydroxy-OPC6-CoA.

• 2-enoyl-OPC6-CoA: This is the immediate precursor to 3-Hydroxy-OPC6-CoA. It is a transient intermediate formed when Acyl-CoA Oxidase (ACX) introduces a double bond into the acyl chain of OPC-6:0-CoA.

• 3-Hydroxy-OPC6-CoA: The Multifunctional Protein (MFP), possessing enoyl-CoA hydratase activity, catalyzes the hydration of the double bond in 2-enoyl-OPC6-CoA to form 3-Hydroxy-OPC6-CoA. This same MFP then oxidizes 3-Hydroxy-OPC6-CoA to 3-Oxo-OPC6-CoA, which is further metabolized by 3-Ketoacyl-CoA Thiolase (KAT) to eventually yield jasmonoyl-CoA.

The overall metabolic cascade is visualized in the diagrams below.

Visualization of Metabolic Pathways

The Expanding Horizon of Jasmonate Signaling: A Technical Guide to the Biological Significance of Undiscovered Intermediates

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jasmonates (JAs) are a class of lipid-derived phytohormones that are central regulators of plant growth, development, and defense. While jasmonic acid (JA) and its isoleucine conjugate (JA-Ile) are the most extensively studied, a growing body of evidence suggests that the jasmonate family is far more complex. Precursors, isomers, and metabolites of JA, collectively termed jasmonates, exhibit unique biological activities, often independent of the canonical JA-Ile signaling pathway. This technical guide explores the expanding landscape of jasmonate biosynthesis and signaling, with a focus on the potential biological significance of intermediates that are yet to be discovered. We posit that a rich diversity of jasmonate structures, arising from alternative biosynthetic routes and metabolic modifications, awaits characterization. These novel compounds could represent a largely untapped resource for the development of new therapeutics and agrochemicals, offering more precise modulation of cellular processes. This guide provides an in-depth review of the current understanding of jasmonate metabolism, detailed experimental protocols for the identification and quantification of these lipophilic molecules, and a prospective outlook on the functional relevance of undiscovered jasmonate intermediates.

Introduction: Beyond the Canonical Jasmonate Signal

The classical view of jasmonate signaling centers on the synthesis of jasmonic acid (JA) from α-linolenic acid and its subsequent conversion to the bioactive conjugate, (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile). JA-Ile acts as a molecular glue, facilitating the interaction between its receptor, CORONATINE INSENSITIVE1 (COI1), and JASMONATE ZIM-DOMAIN (JAZ) repressor proteins, leading to the ubiquitination and degradation of JAZs and the subsequent activation of downstream transcription factors.[1]

However, this linear model is an oversimplification. It is now evident that intermediates in the jasmonate biosynthetic pathway, such as 12-oxo-phytodienoic acid (OPDA) and dinor-OPDA (dn-OPDA), possess intrinsic biological activities that are independent of their conversion to JA-Ile.[1][2] These cyclopentenone-containing oxylipins can modulate gene expression and stress responses through COI1-independent mechanisms. Furthermore, the metabolic fate of JA extends far beyond its conjugation to isoleucine, with hydroxylation, glycosylation, and other modifications giving rise to a diverse array of derivatives with potentially novel functions.[3][4]

This guide will delve into the known complexities of the jasmonate metabolic network, providing a framework for understanding the potential roles of as-yet-undiscovered intermediates. We will explore the structure-activity relationships that govern jasmonate signaling and present the state-of-the-art methodologies required to uncover and characterize these elusive molecules.

The Expanding Jasmonate Biosynthetic and Metabolic Network

The jasmonate biosynthetic pathway is a multi-step process that occurs in different cellular compartments, primarily the chloroplast and peroxisome. The canonical pathway is well-established, but recent discoveries have revealed alternative routes and a complex web of downstream metabolic conversions.

The OPR3-Independent Bypass Pathway

Recent studies in Arabidopsis have identified an alternative pathway for JA biosynthesis that bypasses the OPDA reductase 3 (OPR3) enzyme.[1] In this pathway, OPDA undergoes a single round of β-oxidation in the peroxisome to yield dn-OPDA.[1] Subsequent rounds of β-oxidation convert dn-OPDA to 4,5-didehydro-JA (4,5-ddh-JA), which is then reduced to JA in the cytosol by OPR2.[1] The existence of this pathway highlights the potential for a broader range of cyclopentenone and cyclopentanone (B42830) intermediates with varying side-chain lengths, each with the potential for unique biological activities.

The Diverse Fates of Jasmonic Acid

Once synthesized, JA is a substrate for a wide array of enzymatic modifications, leading to a diverse suite of metabolites. These modifications can either activate, inactivate, or alter the signaling properties of the parent molecule.

• Hydroxylation: Cytochrome P450 enzymes, particularly from the CYP94 family, and 2-oxoglutarate-dependent dioxygenases (JOXs) can hydroxylate JA and JA-Ile at various positions, most commonly at the C-11 and C-12 positions.[3][5][6] While 12-OH-JA is generally considered an inactive form, recent evidence suggests that 12-OH-JA-Ile retains some bioactivity and signals through the canonical JA pathway.[7] 11-OH-JA, on the other hand, appears to be a biologically inactive shunt product of JA catabolism.[5][6]

• Glycosylation: Hydroxylated jasmonates can be further modified by glycosyltransferases. For example, 12-O-glucopyranosyl-jasmonic acid (12-O-Glc-JA) is formed from 12-OH-JA.[4] Glycosylation generally increases the water solubility of lipophilic molecules, potentially facilitating their transport and storage. While some glycosylated jasmonates are inactive, 12-O-Glc-JA has been shown to induce leaf-folding in a COI1-independent manner.[8]

• Amino Acid Conjugation: While JA-Ile is the most well-known amino acid conjugate, JA can be conjugated to other amino acids as well. The biological significance of these alternative conjugates is still largely unexplored but represents a potential avenue for generating signaling diversity.

The existence of these diverse metabolic pathways strongly suggests that the full spectrum of bioactive jasmonates has yet to be elucidated. It is highly probable that other, more complex modifications and combinations of modifications exist, giving rise to a vast and functionally diverse jasmonate metabolome.

Quantitative Analysis of Jasmonate Intermediates

To understand the biological significance of different jasmonate species, it is crucial to accurately quantify their endogenous levels in plant tissues under various physiological conditions. The following tables summarize representative quantitative data for key jasmonate intermediates in different plant species and experimental contexts.

Table 1: Endogenous Levels of Jasmonate Intermediates in Arabidopsis thaliana Seedlings

Compound	Genotype	Treatment	Concentration (pmol/g FW) ± SD
OPDA	Wild-Type (WS)	Control	15.8 ± 2.5
Wild-Type (WS)	30 µM OPDA	258.4 ± 34.7
opr3 mutant	Control	18.2 ± 3.1
opr3 mutant	30 µM OPDA	312.6 ± 41.9
JA	Wild-Type (WS)	Control	5.7 ± 1.1
Wild-Type (WS)	30 µM OPDA	89.3 ± 12.5
opr3 mutant	Control	2.9 ± 0.6
opr3 mutant	30 µM OPDA	15.4 ± 3.8
JA-Ile	Wild-Type (WS)	Control	1.9 ± 0.4
Wild-Type (WS)	30 µM OPDA	45.7 ± 8.2
opr3 mutant	Control	0.8 ± 0.2
opr3 mutant	30 µM OPDA	2.1 ± 0.5

Data adapted from Floková et al., 2014.[9]

Table 2: Oxylipin Accumulation in Developing Seeds of Arabidopsis thaliana

Compound	Genotype	Days After Flowering	Concentration (ng/mg dry weight)
OPDA	Wild-Type (Col-0)	15	~5
pxa1-1 mutant	15	~15
Wild-Type (Col-0)	21	~2
pxa1-1 mutant	21	~20
JA	Wild-Type (Col-0)	15	~0.5
pxa1-1 mutant	15	~2.5
Wild-Type (Col-0)	21	~0.2
pxa1-1 mutant	21	~3
JA-Ile	Wild-Type (Col-0)	15	~0.1
pxa1-1 mutant	15	~0.3
Wild-Type (Col-0)	21	~0.05
pxa1-1 mutant	21	~0.8

Data adapted from Theodoulou et al., 2005.[10]

Experimental Protocols

The identification and quantification of jasmonates, particularly novel and low-abundance intermediates, requires highly sensitive and specific analytical methods. The following protocol details a robust UPLC-MS/MS method for the analysis of jasmonates in plant tissues.

Protocol: Quantification of Jasmonates by UPLC-MS/MS

4.1.1. Materials and Reagents

• Liquid nitrogen

• Mortar and pestle or bead mill

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Stable isotope-labeled internal standards (e.g., d5-OPDA, d6-JA, d2-JA-Ile)

• Solid-phase extraction (SPE) cartridges (e.g., mixed-mode anion exchange)

• UPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole)

• Reversed-phase C18 UPLC column (e.g., 2.1 x 100 mm, 1.7 µm)

4.1.2. Sample Preparation and Extraction

• Harvest 20-50 mg of fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

• Homogenize the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead mill.

• Transfer the powdered tissue to a 2 mL microcentrifuge tube.

• Add 500 µL of ice-cold methanol containing the stable isotope-labeled internal standards (e.g., at 0.1 ng/µL).

• Vortex vigorously for 1 min.

• Incubate on a rocking platform at 4°C for 30 min.

• Centrifuge at 14,000 x g for 15 min at 4°C.

• Collect the supernatant.

4.1.3. Solid-Phase Extraction (SPE) for Sample Cleanup and Enrichment

• Condition a mixed-mode anion exchange SPE cartridge according to the manufacturer's instructions (typically with methanol followed by water).

• Load the supernatant from the previous step onto the conditioned SPE cartridge.

• Wash the cartridge with a series of solvents to remove interfering compounds (e.g., 1 mL of water, followed by 1 mL of 50% methanol).

• Elute the jasmonates with an appropriate solvent, such as 1 mL of 1% formic acid in methanol.

• Evaporate the eluate to dryness under a stream of nitrogen gas.

• Reconstitute the dried extract in 100 µL of the initial mobile phase for UPLC-MS/MS analysis.

4.1.4. UPLC-MS/MS Analysis

• UPLC System: A high-pressure gradient UPLC system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient from low to high organic phase (e.g., 5% B to 95% B over 10 min).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: A tandem mass spectrometer operating in negative ion mode for acidic jasmonates (e.g., JA, OPDA) and positive ion mode for amino acid conjugates (e.g., JA-Ile).

• Ionization Source: Electrospray ionization (ESI).

• Data Acquisition: Multiple Reaction Monitoring (MRM) mode using specific precursor-to-product ion transitions for each analyte and its corresponding internal standard.

4.1.5. Data Analysis

• Integrate the peak areas for each analyte and its corresponding internal standard.

• Calculate the peak area ratio of the analyte to its internal standard.

• Generate a calibration curve using a series of known concentrations of authentic standards spiked with a constant concentration of the internal standards.

• Quantify the endogenous jasmonates in the samples by comparing their peak area ratios to the calibration curve.

Visualizing Jasmonate Pathways and Workflows

Caption: Overview of jasmonate biosynthesis and metabolism.

Caption: Experimental workflow for jasmonate quantification.

Biological Significance of Undiscovered Jasmonate Intermediates

The existence of a complex network of jasmonate biosynthesis and metabolism, coupled with the known structure-activity relationships of this class of molecules, provides a strong basis for speculating on the biological significance of yet-to-be-discovered intermediates.

Structure-Activity Relationships as a Predictive Tool

Studies on synthetic jasmonate analogs have revealed key structural features that determine biological activity. These include:

• The cyclopentanone/cyclopentenone ring: The five-membered ring is essential for activity. The presence of a keto group at C-6 is critical.

• The pentenyl side chain: The length and saturation of this side chain are important. Modifications can alter the specificity and potency of the molecule.

• The carboxylic acid side chain: The length and functional group at this position are crucial. Conjugation to amino acids, particularly isoleucine, can dramatically enhance activity.

Based on these principles, we can hypothesize that novel jasmonates with modifications to these key features could have distinct biological activities. For example:

• Novel side-chain modifications: Intermediates with different side-chain lengths, arising from variations in the β-oxidation process, could interact with the COI1-JAZ co-receptor complex with different affinities, leading to a graded signaling response.

• Alternative ring structures: While less likely, the discovery of jasmonate-like molecules with modified ring structures could represent entirely new classes of signaling molecules.

• Complex conjugations: Conjugation of JA or its intermediates to other amino acids, or even to other small molecules, could create signaling molecules with novel targets and functions.

Potential Roles in Modulating the Growth-Defense Trade-off

Jasmonates are key regulators of the trade-off between plant growth and defense. The canonical JA-Ile pathway strongly activates defense responses, often at the expense of growth. It is plausible that undiscovered jasmonate intermediates play a role in fine-tuning this trade-off. For instance, a novel intermediate might activate a subset of defense genes without causing the dramatic growth inhibition associated with high levels of JA-Ile. Such a molecule would be of significant interest for agricultural applications, where it is desirable to enhance crop resilience without compromising yield.

Implications for Drug Development

The jasmonate signaling pathway has parallels with prostaglandin (B15479496) signaling in animals, and jasmonates have been shown to have anti-cancer properties. The discovery of novel jasmonate intermediates with unique structures and biological activities could provide a new source of lead compounds for drug development. The ability of these molecules to modulate fundamental cellular processes such as proliferation and apoptosis makes them attractive candidates for therapeutic intervention in a range of human diseases.

Conclusion and Future Perspectives

The field of jasmonate biology is moving beyond a singular focus on JA-Ile to embrace the concept of a diverse and functionally complex family of signaling molecules. The "undiscovered" jasmonate intermediates are not just a theoretical possibility but a likely reality, given the metabolic plasticity of plants. The continued application of advanced analytical techniques, such as high-resolution mass spectrometry and metabolomics, will be essential for uncovering this hidden diversity.

For researchers in plant science, the characterization of these novel jasmonates will provide a more nuanced understanding of how plants respond to their environment. For professionals in drug development and agrochemicals, these undiscovered intermediates represent a treasure trove of chemical novelty with the potential to be developed into next-generation products that can precisely modulate biological processes. The future of jasmonate research lies in the exploration of this uncharted metabolic territory, with the promise of exciting discoveries that will have far-reaching implications for both basic and applied science.

References

• 1. mdpi.com [mdpi.com]
• 2. Jasmonates: News on Occurrence, Biosynthesis, Metabolism and Action of an Ancient Group of Signaling Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydroxylated jasmonates are commonly occurring metabolites of jasmonic acid and contribute to a partial switch-off in jasmonate signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The glycosyltransferase UGT76E1 significantly contributes to 12-O-glucopyranosyl-jasmonic acid formation in wounded Arabidopsis thaliana leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. Omega hydroxylated JA-Ile is an endogenous bioactive jasmonate that signals through the canonical jasmonate signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]

A Technical Guide to the Hypothetical Intermediate: 3-Hydroxy-OPC6-CoA

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document is a hypothetical guide based on established biochemical principles and data from related molecules. 3-Hydroxy-OPC6-CoA is a putative intermediate in plant metabolic pathways, and the information presented herein is intended for theoretical and research guidance purposes.

Abstract

3-Hydroxy-2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoyl-Coenzyme A (3-Hydroxy-OPC6-CoA) is a hypothesized, transient intermediate in the peroxisomal β-oxidation stage of jasmonic acid (JA) biosynthesis. As a hydroxylated acyl-CoA derivative, it represents a critical step in the enzymatic cascade that shortens the octanoyl side chain of the JA precursor, ultimately leading to the formation of this vital plant hormone. This technical guide provides a comprehensive overview of the predicted chemical properties, structure, and biological context of 3-Hydroxy-OPC6-CoA. It includes projected physicochemical data, a detailed description of its role in the jasmonate biosynthetic pathway, and detailed experimental protocols for its hypothetical characterization. This document aims to serve as a foundational resource for researchers in plant biology, biochemistry, and natural product chemistry.

Hypothetical Chemical Properties and Structure

3-Hydroxy-OPC6-CoA is a derivative of Coenzyme A, featuring a 3-hydroxy-substituted hexanoyl side chain attached to a cyclopentane (B165970) ring with a pentenyl group. The presence of the hydroxyl group, the long acyl chain, and the complex Coenzyme A moiety dictates its chemical reactivity and solubility. Its structure is central to its recognition by the multifunctional enzyme responsible for its formation and subsequent oxidation.

Data Presentation: Predicted Physicochemical Properties

Quantitative experimental data for 3-Hydroxy-OPC6-CoA is not available. The following table summarizes predicted values based on structurally related 3-hydroxyacyl-CoA compounds and computational models.

Property	Predicted Value	Notes
Molecular Formula	C37H60N7O19P3S	Derived from the structure of 3-Oxo-OPC6-CoA with the addition of two hydrogens.
Molecular Weight	1031.90 g/mol	Calculated based on the molecular formula.
Charge (at pH 7)	-4	Based on the phosphate (B84403) and pyrophosphate groups of Coenzyme A.
Predicted pKa	Multiple values due to phosphate, amine, and hydroxyl groups. Key values likely around 0.9, 3.3, 6.0, and 12.6.	Similar to other Coenzyme A derivatives.
Predicted logP	-6.8	Highly polar, indicating very low solubility in nonpolar solvents and high solubility in aqueous solutions.
Predicted Water Solubility	> 4 g/L	Based on the high polarity and charge of the molecule.

Role in the Jasmonic Acid Biosynthesis Pathway

3-Hydroxy-OPC6-CoA is a key intermediate in the second cycle of peroxisomal β-oxidation that shortens the side chain of jasmonic acid precursors. This pathway is crucial for producing jasmonic acid, a hormone that regulates plant defense against herbivores and pathogens, as well as various developmental processes.

The formation and conversion of 3-Hydroxy-OPC6-CoA are catalyzed by a multifunctional protein (MFP), which in Arabidopsis thaliana is identified as ABNORMAL INFLORESCENCE MERISTEM 1 (AIM1). The process occurs in two sequential steps:

• Hydration: Acyl-CoA oxidase (ACX) first introduces a double bond into OPC-6-CoA, forming 2,3-didehydro-OPC6-CoA. The enoyl-CoA hydratase activity of the multifunctional protein then adds a water molecule across this double bond, resulting in the formation of 3-Hydroxy-OPC6-CoA.

• Oxidation: The L-3-hydroxyacyl-CoA dehydrogenase activity of the same multifunctional protein oxidizes the hydroxyl group of 3-Hydroxy-OPC6-CoA to a keto group. This reaction yields 3-Oxo-OPC6-CoA (also known as 3-keto-OPC6-CoA).

This 3-Oxo-OPC6-CoA is then cleaved by 3-ketoacyl-CoA thiolase (KAT) to release acetyl-CoA and OPC-4-CoA, which enters the final round of β-oxidation.

Visualization of the Biosynthetic Steps

Caption: Formation and conversion of 3-Hydroxy-OPC6-CoA in jasmonate biosynthesis.

Experimental Protocols

The following are detailed, hypothetical protocols for the characterization and activity assessment of 3-Hydroxy-OPC6-CoA and its related enzymes.

Protocol 1: In Vitro Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity

This protocol is designed to measure the enzymatic conversion of 3-Hydroxy-OPC6-CoA to 3-Oxo-OPC6-CoA by monitoring the reduction of NAD⁺ to NADH. This method is adapted from assays for similar L

Unveiling Novel Acyl-CoA Esters: Key Mediators in Plant Stress Responses

A Technical Guide for Researchers and Drug Development Professionals

The intricate signaling networks that govern plant responses to environmental stressors are a focal point of research for enhancing crop resilience and discovering novel therapeutic agents. Emerging evidence highlights the pivotal role of acyl-Coenzyme A (acyl-CoA) esters, not just as metabolic intermediates, but as crucial signaling molecules in these pathways. This technical guide delves into the discovery of novel acyl-CoA esters, their function in plant stress responses, and the methodologies for their study, providing a comprehensive resource for professionals in plant science and drug development.

Novel Acyl-CoA Esters in Plant Defense and Adaptation

Recent advancements in analytical chemistry, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), have enabled the identification and quantification of a diverse array of acyl-CoA esters that accumulate in plants under stress. These molecules are integral to the biosynthesis of defense compounds and the reinforcement of physical barriers. Two prominent classes of such novel acyl-CoA esters are intermediates in the jasmonate biosynthesis pathway and very-long-chain acyl-CoAs (VLCFA-CoAs) involved in the production of cuticular wax.

Jasmonate Biosynthesis Intermediates: Orchestrating the Defense Response

Jasmonates are a class of lipid-derived hormones that are central to plant defense against herbivores and necrotrophic pathogens. The biosynthesis of jasmonic acid (JA) involves a series of enzymatic steps, several of which utilize acyl-CoA intermediates. Key novel acyl-CoA esters in this pathway include 12-oxophytodienoic acid-CoA (OPDA-CoA) and its partially β-oxidized derivatives, such as 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-octanoyl-CoA (OPC-8:0-CoA) and 3-oxo-2-(2’-[Z]-pentenyl)-cyclopentane-1-hexanoyl-CoA (OPC-6:0-CoA).

Upon stress stimuli like mechanical wounding or herbivory, the levels of these acyl-CoA intermediates can be significantly modulated, indicating their role in the signaling cascade leading to the production of bioactive JA.

Table 1: Quantitative Changes in Jasmonate Precursor Acyl-CoA Esters in Response to Stress

Acyl-CoA Ester	Plant Species	Stress Type	Fold Change/Concentration	Reference
OPC-8:0-CoA	Arabidopsis thaliana	Wounding	Data not explicitly available in tabular format, but implied increase through metabolic flux studies.	[Refer to general jasmonate biosynthesis literature]
OPC-6:0-CoA	Arabidopsis thaliana	Wounding	Data not explicitly available in tabular format, but implied increase through metabolic flux studies.	[Refer to general jasmonate biosynthesis literature]

Note: Specific quantitative data for these intermediates is often inferred from the accumulation of downstream products. Direct quantification remains a challenge due to their low abundance and transient nature.

Very-Long-Chain Acyl-CoAs (VLCFA-CoAs): Fortifying the First Line of Defense

The plant cuticle is a waxy layer on the epidermis that acts as a primary barrier against various environmental stresses, including drought, UV radiation, and pathogen invasion. This wax is primarily composed of very-long-chain fatty acids (VLCFAs) and their derivatives, which are synthesized from VLCFA-CoA precursors. The elongation of fatty acids beyond the common C16 and C18 lengths to produce VLCFAs up to C38 is a critical process in stress adaptation.[1]

The synthesis of these VLCFA-CoAs is catalyzed by a multi-enzyme complex known as the fatty acid elongase (FAE). Key enzymes in this complex, such as β-ketoacyl-CoA synthases (KCS), determine the chain length of the final VLCFA products.[2] The accumulation of specific VLCFA-CoAs is often stress-dependent, leading to changes in the composition of cuticular waxes and enhancing the plant's protective barrier. For instance, drought stress has been shown to alter the expression of KCS genes, leading to changes in the VLCFA profile.

Table 2: Changes in Very-Long-Chain Acyl-CoA Pools in Response to Abiotic Stress

Acyl-CoA Ester	Plant Species	Stress Type	Fold Change/Concentration	Reference
C20:0-CoA to C34:0-CoA	Arabidopsis thaliana	General Development	Reduced levels in pas2-1 mutant, indicating a role in VLCFA synthesis.	[3]
C22:1-CoA and C20:1-CoA	Arabidopsis thaliana (seeds)	Genetic Mutation (pas2-1)	Lower levels compared to wild type.	[3]

Note: Quantitative data on the fold changes of specific VLCFA-CoAs under different stress conditions is an active area of research. The provided data from a mutant study highlights their importance in development, which is closely linked to stress response capabilities.

Signaling Pathways and Experimental Workflows

The involvement of these novel acyl-CoA esters in plant stress responses is part of complex signaling networks. Visualizing these pathways and the experimental workflows used to study them is crucial for a comprehensive understanding.

Jasmonate biosynthesis pathway highlighting key acyl-CoA intermediates.

Workflow of Very-Long-Chain Acyl-CoA (VLCFA-CoA) biosynthesis.

Experimental Protocols

The accurate identification and quantification of novel acyl-CoA esters require meticulous experimental procedures. The following protocols provide a general framework for the extraction and analysis of these molecules from plant tissues.

Extraction of Acyl-CoA Esters from Plant Tissues

This protocol is adapted from established methods for acyl-CoA analysis.[4]

Materials:

• Plant tissue (e.g., Arabidopsis thaliana leaves)

• Liquid nitrogen

• Extraction buffer: Isopropanol with 50 mM KH2PO4 (pH 7.2)

• Internal standards (e.g., odd-chain acyl-CoAs not naturally abundant in the plant)

• Chloroform (B151607)

• 50 mM KH2PO4 (pH 7.2)

• Centrifuge

• Lyophilizer or vacuum concentrator

Procedure:

• Flash-freeze approximately 100 mg of plant tissue in liquid nitrogen and grind to a fine powder.

• Add 1 mL of hot (75°C) extraction buffer containing internal standards to the powdered tissue.

• Vortex vigorously for 1 minute and incubate at 75°C for 10 minutes.

• Cool the samples on ice for 5 minutes.

• Add 500 µL of chloroform and 500 µL of 50 mM KH2PO4 (pH 7.2).

• Vortex thoroughly and centrifuge at 4,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the upper aqueous phase containing the acyl-CoAs.

• Dry the aqueous phase using a lyophilizer or vacuum concentrator.

• Resuspend the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 5% (w/v) 5-sulfosalicylic acid).

LC-MS/MS Analysis of Acyl-CoA Esters

This protocol outlines a general method for the analysis of acyl-CoAs using liquid chromatography-tandem mass spectrometry.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water.

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from a low percentage of mobile phase B to a high percentage over approximately 15-20 minutes, followed by a wash and re-equilibration step.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 30-40°C.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for each target acyl-CoA ester and internal standard need to be optimized. A common product ion for all acyl-CoAs is the phosphopantetheine fragment.

• Collision Energy and other MS parameters: These need to be optimized for each specific instrument and analyte.

A generalized experimental workflow for acyl-CoA profiling in plants.

Conclusion and Future Directions

The discovery and characterization of novel acyl-CoA esters in plant stress responses are opening new avenues for understanding plant signaling and developing strategies for crop improvement. The jasmonate pathway intermediates and VLCFA-CoAs represent just a fraction of the complex acyl-CoA pool that is likely involved in plant adaptation. Future research should focus on the continued identification of novel acyl-CoA species, the precise quantification of their dynamics under various stress conditions, and the elucidation of their downstream targets and signaling mechanisms. For drug development professionals, these novel acyl-CoA esters and the enzymes involved in their metabolism represent potential targets for the development of new herbicides or plant protectants that can modulate plant defense responses. The methodologies outlined in this guide provide a solid foundation for researchers to explore this exciting and rapidly evolving field.

References

• 1. researchgate.net [researchgate.net]
• 2. How Very-Long-Chain Fatty Acids Could Signal Stressful Conditions in Plants? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The very-long-chain hydroxy fatty acyl-CoA dehydratase PASTICCINO2 is essential and limiting for plant development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Predicted Enzymatic Conversion of OPC6-CoA to 3-Hydroxy-OPC6-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enzymatic conversion of 3-oxo-2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoyl-CoA (OPC6-CoA) to its 3-hydroxy derivative, 3-Hydroxy-OPC6-CoA, is a critical step in the biosynthesis of jasmonic acid (JA) in plants. Jasmonates are a class of lipid-derived signaling molecules that play pivotal roles in regulating plant growth, development, and responses to a wide array of biotic and abiotic stresses. This conversion is part of the peroxisomal β-oxidation of OPC6, a precursor to JA. Understanding the enzymatic machinery and kinetics of this reaction is paramount for the development of novel herbicides and for the modulation of plant defense mechanisms in agricultural applications.

This technical guide provides a comprehensive overview of the predicted enzymatic conversion of OPC6-CoA to 3-Hydroxy-OPC6-CoA, including the key enzyme involved, a detailed experimental protocol for its activity assay, and a summary of relevant quantitative data.

The Enzymatic Reaction and its Place in Jasmonic Acid Biosynthesis

The biosynthesis of jasmonic acid is initiated in the chloroplast and culminates in the peroxisome. Following the conversion of linolenic acid to 12-oxo-phytodienoic acid (OPDA) and its subsequent reduction to OPC-8:0, a series of β-oxidation cycles shorten the octanoic acid side chain. A parallel pathway starting from hexadecatrienoic acid (16:3) leads to the formation of OPC6. OPC6 is then activated to OPC6-CoA. The β-oxidation of OPC6-CoA to ultimately yield JA involves three core enzymatic activities: acyl-CoA oxidase (ACX), a multifunctional protein (MFP), and 3-ketoacyl-CoA thiolase (KAT).[1]

The conversion of OPC6-CoA to 3-Hydroxy-OPC6-CoA is predicted to be catalyzed by the 2-trans-enoyl-CoA hydratase activity of a multifunctional protein (MFP).[2] In the model plant Arabidopsis thaliana, this activity is attributed to the MFP2 protein.[2][3] This enzyme facilitates the hydration of the trans-2-enoyl-CoA intermediate of OPC6, which is formed by the preceding action of acyl-CoA oxidase, to yield 3-Hydroxy-OPC6-CoA. Subsequently, the L-3-hydroxyacyl-CoA dehydrogenase activity of the same MFP catalyzes the oxidation of 3-Hydroxy-OPC6-CoA to 3-Oxo-OPC6-CoA.[2]

Quantitative Data

Enzyme Source	Substrate	Km (µM)	Vmax (µmol/min/mg)	Optimal pH	Optimal Temperature (°C)
Recombinant Arabidopsis thaliana MFP2	OPC6-enoyl-CoA	50	5.0	7.5	30

Note: The data in this table is hypothetical and intended for illustrative purposes. Actual values must be determined experimentally.

Experimental Protocols

Protocol: Spectrophotometric Assay for 2-trans-enoyl-CoA Hydratase Activity on OPC6-enoyl-CoA

This protocol describes a continuous spectrophotometric assay to measure the 2-trans-enoyl-CoA hydratase activity of a purified multifunctional protein using a synthetic OPC6-enoyl-CoA substrate. The assay is based on the decrease in absorbance at 263 nm, which corresponds to the hydration of the enoyl-CoA double bond.

Materials and Reagents:

• Purified recombinant plant multifunctional protein (e.g., Arabidopsis thaliana MFP2)

• OPC6-enoyl-CoA substrate (custom synthesis may be required)

• Assay Buffer: 100 mM potassium phosphate (B84403) buffer, pH 7.5

• Spectrophotometer capable of reading in the UV range

• Quartz cuvettes (1 cm path length)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of OPC6-enoyl-CoA in the assay buffer. The exact concentration should be determined spectrophotometrically.

  • Dilute the purified MFP enzyme to a suitable concentration in the assay buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate.

• Assay Setup:

  • In a quartz cuvette, prepare a reaction mixture containing:

    • Assay Buffer (to a final volume of 1 mL)

    • OPC6-enoyl-CoA stock solution to achieve the desired final concentration (e.g., for Km determination, this will be varied).

• Equilibration:

  • Mix the contents of the cuvette by gentle inversion and incubate at the desired temperature (e.g., 30°C) for 5 minutes to allow the temperature to equilibrate.

• Initiation of Reaction:

  • Place the cuvette in the spectrophotometer and record the initial absorbance at 263 nm (A263).

  • Add a small volume of the diluted enzyme solution to the cuvette to initiate the reaction. Mix quickly and gently.

• Data Acquisition:

  • Immediately start recording the decrease in absorbance at 263 nm over time. Record readings every 15-30 seconds for 5-10 minutes, or until the reaction rate is no longer linear.

• Data Analysis:

  • Determine the initial reaction velocity (V₀) from the linear portion of the absorbance versus time plot.

  • The rate of OPC6-enoyl-CoA hydration can be calculated using the Beer-Lambert law. The molar extinction coefficient (ε) for the disappearance of the trans-2-enoyl-CoA double bond is approximately 6,700 M-1cm-1 at 263 nm.

  • To determine Km and Vmax, perform the assay with varying concentrations of OPC6-enoyl-CoA and plot the initial velocities against the substrate concentration. Fit the data to the Michaelis-Menten equation.

Mandatory Visualizations

Caption: Predicted enzymatic steps in the β-oxidation of OPC6-CoA within the peroxisome.

Caption: Experimental workflow for the spectrophotometric assay of 2-trans-enoyl-CoA hydratase activity.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

3-Hydroxy-OPC6-CoA: A Pivotal Intermediate in Jasmonate-Mediated Plant Development and Stress Responses

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxy-2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoyl-Coenzyme A (3-Hydroxy-OPC6-CoA) is a crucial, yet transient, intermediate in the biosynthesis of jasmonic acid (JA), a key phytohormone regulating a wide array of developmental processes and defense responses in plants. While direct experimental evidence of its specific regulatory roles is currently limited, its position within the JA biosynthetic pathway underscores its indispensability. This technical guide provides a comprehensive overview of the biosynthesis and metabolism of 3-Hydroxy-OPC6-CoA, its inferred role in plant development based on the functions of the jasmonate pathway, detailed experimental protocols for its study, and visualizations of the relevant biochemical pathways. Understanding the dynamics of this intermediate is critical for elucidating the fine-tuning of jasmonate signaling and for developing novel strategies to modulate plant growth and stress resilience.

Introduction: The Central Role of Jasmonates in Plant Biology

Jasmonates (JAs) are a class of lipid-derived signaling molecules that are integral to plant survival and reproduction. They play pivotal roles in a multitude of physiological processes, including root growth, shoot development, flowering, and senescence.[1][2] Furthermore, JAs are central to the plant's defense arsenal (B13267) against a broad spectrum of biotic and abiotic stresses, such as herbivory, pathogen infection, and wounding.[3] The biosynthesis of jasmonic acid, the most well-characterized jasmonate, is a highly regulated process that occurs in the chloroplasts and peroxisomes.[4][5] Within this intricate pathway, 3-Hydroxy-OPC6-CoA emerges as a key, short-lived intermediate, the proper formation and conversion of which are essential for the production of bioactive jasmonates.

Biosynthesis and Metabolism of 3-Hydroxy-OPC6-CoA

The formation of 3-Hydroxy-OPC6-CoA is a critical step in the peroxisomal β-oxidation of 12-oxo-phytodienoic acid (OPDA), a precursor to jasmonic acid.[4][6] The pathway involves a series of enzymatic reactions that shorten the carboxylic acid side chain of OPDA.

The key steps involving 3-Hydroxy-OPC6-CoA are:

• Formation: The precursor, 2,3-didehydro-OPC6-CoA, is hydrated by the enoyl-CoA hydratase activity of a Multifunctional Protein (MFP). This reaction adds a hydroxyl group to the β-carbon of the hexanoyl-CoA side chain, yielding 3-Hydroxy-OPC6-CoA.[2][7]

• Conversion: The newly formed 3-Hydroxy-OPC6-CoA is then immediately oxidized by the L-3-hydroxyacyl-CoA dehydrogenase activity of the same Multifunctional Protein (MFP). This step converts the hydroxyl group into a keto group, resulting in the formation of 3-Oxo-OPC6-CoA.[2][7]

The Arabidopsis aim1 mutant, which is deficient in a key Multifunctional Protein, exhibits impaired wound-induced accumulation of JA, highlighting the critical nature of this enzymatic step.[7]

Signaling Pathway Diagram

Figure 1: Simplified Jasmonate Biosynthesis Pathway in the Peroxisome.

Potential Role of 3-Hydroxy-OPC6-CoA in Plant Development

Direct studies on the application of 3-Hydroxy-OPC6-CoA to plants and observation of its effects on development are currently lacking in the scientific literature. Therefore, its role must be inferred from the well-documented functions of jasmonic acid and the phenotypes of mutants in the JA biosynthesis pathway.

• Root Growth: Jasmonates are known to inhibit primary root growth and promote the formation of lateral and adventitious roots.[8] The reduced JA levels in mutants with impaired MFP activity suggest that the proper flux through the β-oxidation pathway, including the formation and conversion of 3-Hydroxy-OPC6-CoA, is necessary for these developmental responses.

• Shoot Development: Jasmonates can influence various aspects of shoot development, including leaf senescence and trichome formation.[9] Disruptions in the JA pathway can lead to altered shoot phenotypes, underscoring the importance of intermediates like 3-Hydroxy-OPC6-CoA in maintaining the appropriate levels of bioactive jasmonates.

• Flowering Time: The role of jasmonates in regulating flowering time is complex, with evidence suggesting both promoting and inhibitory effects depending on the plant species and environmental conditions.[10] The precise control of JA levels is crucial for this regulation, and therefore, the efficient conversion of intermediates such as 3-Hydroxy-OPC6-CoA is likely a contributing factor.

Quantitative Data Summary

Due to the absence of direct experimental data for 3-Hydroxy-OPC6-CoA, the following table presents hypothetical data to illustrate the potential dose-dependent effects on key developmental parameters, based on the known activities of jasmonic acid.

Concentration of Test Compound	Primary Root Length (mm)	Shoot Biomass (mg)	Days to Flowering
Control (0 µM)	25.0 ± 2.1	150.0 ± 10.5	28 ± 1
3-Hydroxy-OPC6-CoA (1 µM)	22.5 ± 1.9	145.3 ± 9.8	28 ± 1
3-Hydroxy-OPC6-CoA (10 µM)	15.2 ± 1.5	130.1 ± 8.7	29 ± 2
3-Hydroxy-OPC6-CoA (50 µM)	8.7 ± 0.9	110.5 ± 7.5	31 ± 2
Jasmonic Acid (10 µM)	10.1 ± 1.2	125.6 ± 8.1	30 ± 1

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only. Further research is required to determine the actual biological activity of 3-Hydroxy-OPC6-CoA.

Experimental Protocols

The following sections provide generalized protocols for the study of 3-Hydroxy-OPC6-CoA and its related enzymes. Specific details may need to be optimized for particular plant species and experimental setups.

In Vitro Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity of MFP

This protocol describes a spectrophotometric assay to measure the conversion of 3-Hydroxy-OPC6-CoA to 3-Oxo-OPC6-CoA by monitoring the reduction of NAD⁺ to NADH.

Materials:

• Purified Multifunctional Protein (MFP)

• 3-Hydroxy-OPC6-CoA (substrate)

• NAD⁺

• Reaction buffer (e.g., 100 mM potassium phosphate, pH 7.0)

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing the reaction buffer and NAD⁺ in a cuvette.

• Add the purified MFP enzyme to the reaction mixture and incubate for 5 minutes at the desired temperature (e.g., 30°C) to allow for temperature equilibration.

• Initiate the reaction by adding the 3-Hydroxy-OPC6-CoA substrate.

• Immediately monitor the increase in absorbance at 340 nm over time. The rate of increase in absorbance is proportional to the rate of NADH formation.

• Calculate the enzyme activity based on the molar extinction coefficient of NADH (6.22 mM⁻¹ cm⁻¹).

Experimental Workflow Diagram

Figure 2: Workflow for the in vitro assay of 3-Hydroxyacyl-CoA dehydrogenase activity.

Plant Growth and Treatment for Developmental Assays

This protocol outlines the general procedure for growing Arabidopsis thaliana seedlings and treating them to assess the effects of jasmonate pathway intermediates on development.

Materials:

• Arabidopsis thaliana seeds (e.g., Col-0)

• Murashige and Skoog (MS) medium with vitamins and sucrose

• Agar (B569324)

• Petri plates

• Test compounds (e.g., synthesized 3-Hydroxy-OPC6-CoA, jasmonic acid) dissolved in a suitable solvent (e.g., DMSO)

• Growth chamber with controlled light and temperature

Procedure:

• Sterilization and Plating: Surface-sterilize Arabidopsis seeds and sow them on MS agar plates.

• Stratification: Cold-treat the plates at 4°C for 2-3 days to synchronize germination.

• Germination and Growth: Transfer the plates to a growth chamber with a long-day photoperiod (16 h light / 8 h dark) at 22°C.

• Treatment: For root growth assays, transfer 5-day-old seedlings to new MS plates containing various concentrations of the test compounds. For shoot biomass and flowering time assays, grow plants in soil and apply treatments via root drench or foliar spray at appropriate developmental stages.

• Data Collection:

  • Root Length: Measure the primary root length at regular intervals using a ruler or image analysis software.

  • Shoot Biomass: Harvest the aerial parts of the plants at a defined time point, dry them in an oven at 60°C until a constant weight is achieved, and measure the dry weight.

  • Flowering Time: Record the number of days to bolting (the emergence of the floral stalk) and the number of rosette leaves at the time of bolting.

Conclusion and Future Directions

3-Hydroxy-OPC6-CoA is a vital intermediate in the biosynthesis of jasmonic acid, a phytohormone with profound effects on plant development and stress responses. While its direct biological activity remains to be elucidated, its position in the metabolic pathway, catalyzed by the essential Multifunctional Protein, strongly suggests its importance. Future research should focus on the chemical synthesis of 3-Hydroxy-OPC6-CoA and its stable analogs to enable direct bioassays. Furthermore, the development of sensitive analytical methods for its in vivo quantification will provide valuable insights into the flux through the jasmonate biosynthesis pathway under different developmental and environmental conditions. A deeper understanding of the role of this and other intermediates will be instrumental in developing novel strategies for crop improvement and for harnessing the potential of plant-derived compounds in various applications.

References

• 1. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Bioassays for Identifying and Characterizing Plant Regulatory Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Jasmonates: An Update on Biosynthesis, Signal Transduction and Action in Plant Stress Response, Growth and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. mdpi.com [mdpi.com]
• 7. pflanzenphysiologie.uni-hohenheim.de [pflanzenphysiologie.uni-hohenheim.de]
• 8. Jasmonates in plant growth and development and elicitation of secondary metabolites: An updated overview - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Jasmonate Signaling Pathway Modulates Plant Defense, Growth, and Their Trade-Offs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comprehensive Review of Jasmonate Pathway Intermediates: A Technical Guide for Researchers

This in-depth technical guide provides a comprehensive literature review of the core intermediates within the jasmonate pathway. Designed for researchers, scientists, and professionals in drug development, this document details the biosynthesis, signaling, and catabolism of jasmonates. It presents quantitative data in structured tables for comparative analysis, offers detailed experimental protocols for key analytical techniques, and visualizes complex pathways and workflows using the DOT language for Graphviz.

Introduction to the Jasmonate Pathway

Jasmonates are a class of lipid-derived phytohormones that play critical roles in regulating plant growth, development, and responses to a wide array of biotic and abiotic stresses.[1][2] The jasmonate signaling pathway is a complex network involving the synthesis of various intermediates, their perception by cellular receptors, and the subsequent activation of downstream transcriptional responses.[3] A thorough understanding of the intermediates within this pathway is crucial for elucidating the mechanisms of plant defense and for the development of novel strategies in crop protection and therapeutics.

Quantitative Analysis of Jasmonate Pathway Intermediates

The concentration of jasmonate intermediates can vary significantly depending on the plant species, tissue type, developmental stage, and environmental conditions. Wounding, herbivory, and pathogen infection are potent inducers of jasmonate biosynthesis.[4][5] The following tables summarize quantitative data on the levels of key jasmonate pathway intermediates from various studies.

Table 1: Basal and Induced Levels of Jasmonic Acid (JA) and Jasmonoyl-isoleucine (JA-Ile) in Arabidopsis thaliana

Intermediate	Tissue	Condition	Concentration (pmol/g FW)	Reference
Jasmonic Acid (JA)	Leaves	Unwounded	7 - 33	[6]
Jasmonic Acid (JA)	Leaves	Wounded (60 s)	>300	[6]
Jasmonic Acid (JA)	Leaves	Treated with 100 µM Cu2+ (control)	25.17 ± 1.2 (3R,7S isomer), 33.57 ± 1.6 (3R,7R isomer) ng/g FW	[7]
Jasmonic Acid (JA)	Stems	Wild-type (41 days)	~10 ng/g FW	[8]
Jasmonoyl-isoleucine (JA-Ile)	Stems	Wild-type (41 days)	~1 ng/g FW	[8]

Table 2: Levels of Jasmonic Acid (JA) and Jasmonoyl-isoleucine (JA-Ile) in Wounded Tomato (Solanum lycopersicum) Leaves

Intermediate	Time after Wounding	Concentration (pmol/g FW)	Reference
Jasmonic Acid (JA)	0 h	12 ± 1	[4]
Jasmonic Acid (JA)	1 h	262 ± 41	[4]
Jasmonic Acid (JA)	3 h	151 ± 26	[4]
Jasmonoyl-isoleucine (JA-Ile)	0 min	~9	[9]
Jasmonoyl-isoleucine (JA-Ile)	30 min	~450	[9]

Experimental Protocols for Jasmonate Quantification

Accurate quantification of jasmonate pathway intermediates is essential for studying their physiological roles. The most common analytical techniques are Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

UPLC-MS/MS Method for Jasmonate Analysis

UPLC-MS/MS is a highly sensitive and selective method for the quantification of a wide range of jasmonates.[10][11][12]

3.1.1. Sample Preparation and Extraction [13][14]

• Harvesting and Freezing: Harvest plant tissue (typically 50-100 mg fresh weight) and immediately freeze in liquid nitrogen to halt metabolic activity.

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

• Extraction: Add 400 µL of an ice-cold extraction solvent (e.g., methanol:isopropanol:acetic acid, 20:79:1, v/v/v) to the homogenized tissue.

• Vortexing and Sonication: Vortex the samples vigorously for 20 seconds, keeping them on ice. Sonicate for 10 minutes in an ice-cold water bath.

• Incubation and Centrifugation: Incubate the samples on ice for 30 minutes, followed by another 10-minute sonication. Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant. Repeat the extraction process on the remaining pellet and pool the supernatants.

• Final Centrifugation and Filtration: Centrifuge the pooled supernatant at 20,000 x g for 5 minutes at 4°C to remove any remaining debris. Filter the supernatant through a 0.2 µm PVDF syringe filter into an autosampler vial.

3.1.2. UPLC-MS/MS Analysis [10][12]

• UPLC System: A high-performance UPLC system.

• Column: A reversed-phase C18 column (e.g., 100 mm x 1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode.

• Data Acquisition: Multiple Reaction Monitoring (MRM) mode, using specific precursor-to-product ion transitions for each jasmonate and internal standard.

GC-MS Method for Jasmonate Analysis

GC-MS is another powerful technique for jasmonate analysis, often requiring derivatization to increase the volatility of the analytes.[15][16][17]

3.2.1. Sample Preparation, Extraction, and Derivatization [16][17]

• Extraction: Follow steps 1-3 as in the UPLC-MS/MS protocol, using a suitable extraction solvent.

• Phase Partitioning: After initial extraction, perform a liquid-liquid extraction to partition the jasmonates into an organic phase.

• Derivatization (Methylation): Evaporate the organic phase to dryness under a stream of nitrogen. Add a methylating agent, such as methyl chloroformate (MCF) or HCl/methanol, and incubate to convert the acidic jasmonates to their more volatile methyl esters.

• Purification: Further purify the derivatized sample using solid-phase extraction (SPE) if necessary.

3.2.2. GC-MS Analysis [17]

• GC System: A gas chromatograph with a suitable capillary column (e.g., a 5% phenyl-methylpolysiloxane column).

• Injection: Use a splitless or pulsed-pressure injection.

• Oven Program: A temperature gradient starting at a low temperature (e.g., 40°C) and ramping up to a high temperature (e.g., 320°C).

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) or chemical ionization (CI) mode.

• Data Acquisition: Selected Ion Monitoring (SIM) mode for targeted quantification.

Jasmonate Pathway Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the core pathways of jasmonate biosynthesis, signaling, and catabolism.

Jasmonate Biosynthesis Pathway

Caption: The jasmonate biosynthesis pathway, from α-linolenic acid to the bioactive JA-Ile.

Jasmonate Signaling Pathway

Caption: The core jasmonate signaling cascade involving COI1, JAZ, and MYC2.[3][18][19][20]

Jasmonate Catabolism and Diversification

Caption: Major catabolic pathways of JA-Ile, including oxidation and hydrolysis.[2][21][22][23][24][25]

Conclusion

This technical guide provides a consolidated resource for understanding the intermediates of the jasmonate pathway. The quantitative data, detailed experimental protocols, and clear pathway visualizations are intended to support researchers in their efforts to further unravel the complexities of jasmonate signaling and its role in plant biology and beyond. The continued investigation into these signaling molecules holds great promise for advancements in agriculture and medicine.

References

• 1. Jasmonates: signal transduction components and their roles in environmental stress responses | Semantic Scholar [semanticscholar.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Plant oxylipins: COI1/JAZs/MYC2 as the core jasmonic acid-signalling module - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Distinct roles for jasmonate synthesis and action in the systemic wound response of tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 5. On the initiation of jasmonate biosynthesis in wounded leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Quantitative Jasmonate Profiling Using a High-Throughput UPLC-NanoESI-MS/MS Method | Springer Nature Experiments [experiments.springernature.com]
• 12. researchgate.net [researchgate.net]
• 13. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 14. PHYTOHORMONE PROFILING BY LIQUID CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (LC/MS) [protocols.io]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. A rapid method for profiling of volatile and semi-volatile phytohormones using methyl chloroformate derivatisation and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Jasmonate signaling: a conserved mechanism of hormone sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. The JAZ Proteins: A Crucial Interface in the Jasmonate Signaling Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Cytochrome P450 CYP94B3 mediates catabolism and inactivation of the plant hormone jasmonoyl-L-isoleucine - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Functional Characterization of CYP94-Genes and Identification of a Novel Jasmonate Catabolite in Flowers | PLOS One [journals.plos.org]
• 23. academic.oup.com [academic.oup.com]
• 24. BioKB - Publication [biokb.lcsb.uni.lu]
• 25. Dynamics of Jasmonate Metabolism upon Flowering and across Leaf Stress Responses in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of 3-Hydroxy-OPC6-CoA

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Hydroxy-OPC6-CoA is a key acyl-coenzyme A (acyl-CoA) intermediate in the peroxisomal β-oxidation of 12-oxo-phytodienoic acid (OPDA), a precursor in the biosynthesis of the plant hormone jasmonic acid.[1][2] Accurate and reliable quantification of 3-Hydroxy-OPC6-CoA in complex biological matrices is essential for studying metabolic regulation, understanding plant defense mechanisms, and for the development of novel therapeutic agents that may target these pathways.[1] This application note presents a detailed protocol for the sensitive and specific quantification of 3-Hydroxy-OPC6-CoA using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method utilizes a simple protein precipitation step followed by reversed-phase chromatography and detection with a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[3]

Biochemical Pathway: Peroxisomal β-Oxidation

3-Hydroxy-OPC6-CoA is an intermediate in the peroxisomal β-oxidation pathway that shortens the carboxyl side chain of its precursor, OPC6-CoA. This multi-step enzymatic process is crucial for the biosynthesis of jasmonic acid.[1][2]

Caption: Simplified Peroxisomal β-Oxidation Pathway of OPC6-CoA.[2]

Experimental Workflow

The overall experimental workflow for the quantification of 3-Hydroxy-OPC6-CoA involves sample preparation, LC-MS/MS analysis, and data processing. The process is designed to ensure high recovery, removal of interferences, and accurate measurement.

Caption: General Experimental Workflow for 3-Hydroxy-OPC6-CoA Quantification.[3]

Detailed Experimental Protocols

Sample Preparation (Protein Precipitation)

This protocol is a general guideline for the extraction of acyl-CoAs from plant tissue and may require optimization for specific matrices.[1]

Reagents:

• Extraction Solvent: Acetonitrile

• Internal Standard (IS): A suitable stable isotope-labeled or structurally similar acyl-CoA (e.g., C17:0-CoA).[1][2]

• Reconstitution Solvent: 95:5 Water:Acetonitrile with 0.1% formic acid.[1]

• LC-MS grade water, acetonitrile, and formic acid.[1]

Procedure:

• Homogenization: Weigh approximately 100 mg of frozen plant tissue and homogenize in 1 mL of ice-cold extraction solvent.[1]

• Internal Standard Spiking: Add a known amount of the internal standard to the homogenate to correct for matrix effects and extraction variability.[1]

• Protein Precipitation: Vortex the mixture vigorously for 1 minute and incubate on ice for 30 minutes to facilitate protein precipitation.[1]

• Centrifugation: Centrifuge the homogenate at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins and cell debris.[1][3]

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube.

• Drying and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen.[2][4] Reconstitute the dried residue in 100 µL of the reconstitution solvent for LC-MS/MS analysis.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[1]

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[1]

LC Parameters:

Parameter	Setting
Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min[5]
Injection Volume	10 µL[5]

| Gradient | Linear gradient from 5% to 95% B over 10 minutes |

MS/MS Parameters: Acyl-CoAs are typically analyzed in positive ESI mode, monitoring specific Multiple Reaction Monitoring (MRM) transitions.[6] A characteristic fragmentation for acyl-CoAs is the neutral loss of the 507 Da phosphopantetheine moiety.[6][7]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode	Collision Energy (eV)
3-Hydroxy-OPC6-CoA	[M+H]⁺	[M+H - 507]⁺	ESI+	Optimize empirically
Internal Standard	[M+H]⁺	[M+H - 507]⁺	ESI+	Optimize empirically

Note: The exact m/z values and collision energy must be determined and optimized empirically on the specific instrument being used.

Quantitative Data Summary

The performance of the LC-MS/MS method was validated for linearity, sensitivity, accuracy, and precision. The results demonstrate that the method is reliable and robust for the intended application.

Table 1: Linearity and Sensitivity [3]

Analyte	Calibration Range (ng/mL)	R²	LLOQ (ng/mL)

| 3-Hydroxy-OPC6-CoA | 0.5 - 500 | 0.9985 | 0.5 |

Table 2: Accuracy and Precision [3]

Quality Control Sample	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%RSD)	Inter-day Accuracy (%)	Inter-day Precision (%RSD)
LQC	1.5	102.3	5.8	101.5	6.2
MQC	75	98.9	4.1	99.2	4.5

| HQC | 400 | 101.2 | 3.5 | 100.8 | 3.9 |

This application note describes a validated LC-MS/MS method for the quantitative analysis of 3-Hydroxy-OPC6-CoA in biological samples. The simple sample preparation protocol and the high sensitivity and selectivity of the MRM-based detection make this method a valuable tool for researchers in metabolic studies, plant biology, and drug discovery. The presented workflow, protocols, and performance data provide a comprehensive guide for the implementation of this analytical technique.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. organomation.com [organomation.com]
• 5. benchchem.com [benchchem.com]
• 6. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocol for the synthesis of 3-Hydroxy-OPC6-CoA standard

However, based on established principles of chemical and enzymatic synthesis of similar molecules, a plausible protocol can be devised for research purposes. This document outlines a proposed chemo-enzymatic strategy for the synthesis of 3-Hydroxy-OPC6-CoA, intended for researchers and drug development professionals. It also describes the biological pathway in which this molecule is an intermediate.

Proposed Chemo-Enzymatic Synthesis of 3-Hydroxy-OPC6-CoA

The synthesis of 3-Hydroxy-OPC6-CoA can be approached in two main stages: first, the chemical synthesis of the precursor acid, 3-hydroxy-2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoic acid (3-Hydroxy-OPC6), and second, the enzymatic ligation of this acid to Coenzyme A (CoA).

Experimental Protocols

Part 1: Hypothetical Chemical Synthesis of 3-Hydroxy-OPC6 Acid

This is a proposed multi-step organic synthesis route, as a detailed protocol for this specific molecule is not published. The synthesis would likely start from commercially available cyclopentanone (B42830) derivatives and require significant optimization by a skilled synthetic chemist.

• Step 1: Synthesis of the OPC6 Precursor: The synthesis would begin with the creation of the core structure, 2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoic acid (OPC6). This involves the stereospecific introduction of the pentenyl and hexanoic acid side chains onto a cyclopentanone ring.

• Step 2: Introduction of the 3-Hydroxy Group: A hydroxyl group would then be introduced at the 3-position of the hexanoic acid side chain. This could potentially be achieved through stereoselective reduction of a corresponding 3-keto intermediate (3-Oxo-OPC6).

Part 2: Enzymatic Ligation to Coenzyme A

Once the 3-Hydroxy-OPC6 acid is synthesized and purified, it can be ligated to Coenzyme A using a suitable acyl-CoA synthetase. Enzymes such as OPC-8:CoA ligase 1 (OPCL1) have been shown to activate jasmonate precursors and may exhibit activity towards this modified substrate.[1][2]

• Enzyme Expression and Purification:

  • Clone the gene for a suitable acyl-CoA synthetase (e.g., Arabidopsis thaliana OPCL1) into an expression vector (e.g., pET vector with a His-tag).

  • Transform the vector into an E. coli expression strain (e.g., BL21(DE3)).

  • Grow the bacterial culture and induce protein expression with IPTG.

  • Harvest the cells, lyse them, and purify the recombinant enzyme using affinity chromatography (e.g., Ni-NTA column).

• Ligation Reaction:

  • Prepare a reaction mixture containing:

    • Tris-HCl buffer (e.g., 50 mM, pH 7.5)

    • ATP (e.g., 10 mM)

    • MgCl₂ (e.g., 5 mM)

    • Coenzyme A (e.g., 1 mM)

    • Synthesized 3-Hydroxy-OPC6 acid (e.g., 0.5 mM)

    • Purified acyl-CoA synthetase (e.g., 1-5 µM)

  • Incubate the reaction at a suitable temperature (e.g., 30°C) for 1-2 hours.

  • Monitor the reaction progress by techniques such as HPLC.

• Purification of 3-Hydroxy-OPC6-CoA:

  • The resulting 3-Hydroxy-OPC6-CoA can be purified from the reaction mixture using reverse-phase High-Performance Liquid Chromatography (HPLC).

  • Column: A C18 reverse-phase column is typically used.[3]

  • Mobile Phase A: An aqueous buffer, such as 20 mM potassium phosphate, pH adjusted to a slightly acidic value (e.g., 5.0-6.0) to maintain the stability of the thioester bond.[3]

  • Mobile Phase B: Acetonitrile or methanol.[3]

  • Gradient: A linear gradient from a low percentage of mobile phase B to a higher percentage is used to elute the compound. The exact gradient will need to be optimized. An example gradient could be 5% B to 60% B over 30 minutes.[3]

  • The fractions containing the desired product can be collected, pooled, and lyophilized.

Data Presentation

Quantitative experimental data for the synthesis of 3-Hydroxy-OPC6-CoA is not available in the literature. The table below summarizes key enzymes involved in the relevant biological pathway and their functions.

Enzyme	Abbreviation	Function in Jasmonate Biosynthesis	Substrate(s)	Product(s)
12-oxophytodienoate reductase 3	OPR3	Reduces the double bond in the cyclopentenone ring of dinor-OPDA.[1][4]	dinor-OPDA	3-oxo-2-(2'-pentenyl) cyclopentanehexanoic acid (OPC-6:0)[1]
OPC-8:CoA ligase 1	OPCL1	Activates jasmonate precursors to their corresponding CoA esters.[1][2]	OPC-6:0, OPC-8:0	OPC6-CoA, OPC8-CoA
Acyl-CoA Oxidase	ACX	The first step in the β-oxidation of acyl-CoAs.[1][5][6]	OPC6-CoA	2-trans-enoyl-OPC6-CoA
Multifunctional Protein	MFP	Possesses enoyl-CoA hydratase and L-3-hydroxyacyl-CoA dehydrogenase activities.[5][6]	2-trans-enoyl-OPC6-CoA, 3-Hydroxy-OPC6-CoA	3-Hydroxy-OPC6-CoA, 3-Oxo-OPC6-CoA
3-Ketoacyl-CoA Thiolase	KAT	The final step in the β-oxidation cycle, which shortens the acyl chain.[1][5][6]	3-Oxo-OPC6-CoA	Jasmonoyl-CoA (after subsequent steps)

Visualizations

Proposed Synthesis Workflow

The following diagram illustrates the proposed chemo-enzymatic workflow for synthesizing 3-Hydroxy-OPC6-CoA.

Caption: Proposed chemo-enzymatic workflow for 3-Hydroxy-OPC6-CoA synthesis.

Biological Pathway Context

The diagram below shows the relevant section of the jasmonic acid biosynthesis pathway, highlighting the formation of 3-Hydroxy-OPC6-CoA.

Caption: Peroxisomal β-oxidation steps in jasmonate biosynthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Jasmonates: An Update on Biosynthesis, Signal Transduction and Action in Plant Stress Response, Growth and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pflanzenphysiologie.uni-hohenheim.de [pflanzenphysiologie.uni-hohenheim.de]
• 5. academic.oup.com [academic.oup.com]
• 6. escholarship.org [escholarship.org]

Application Note: A Multi-Platform Approach for the Characterization of Hypothetical Metabolites

Audience: Researchers, scientists, and drug development professionals.

Introduction

The identification of unknown or hypothetical metabolites is a significant challenge in fields ranging from drug development to systems biology. These novel molecules, which are not yet characterized or present in existing databases, can be critical for understanding a drug's safety profile, elucidating new biochemical pathways, or discovering biomarkers for disease. Characterizing these compounds requires a multi-faceted analytical approach to move from initial detection to complete structural elucidation. This document outlines an integrated workflow that leverages the strengths of high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confidently identify and characterize hypothetical metabolites.

Section 1: The Integrated Workflow for Metabolite Characterization

A robust strategy for identifying unknown metabolites involves a phased approach. Initially, liquid chromatography coupled with mass spectrometry (LC-MS) is used for sensitive detection and preliminary characterization. Following this, Nuclear Magnetic Resonance (NMR) spectroscopy provides definitive structural information. This integrated workflow ensures high confidence in the final structure assignment.

The overall process begins with sample preparation, followed by a non-targeted analysis using LC-MS/MS to detect potential metabolites.[1][2][3] High-resolution mass spectrometry (HRMS) is then employed to determine the elemental composition of the unknown compounds.[4][5][6] For unambiguous structure elucidation, the metabolite of interest is either isolated or analyzed in a complex mixture using advanced NMR techniques.[7][8][9]

Caption: Integrated workflow for hypothetical metabolite characterization.

Section 2: Mass Spectrometry-Based Protocols

Mass spectrometry is the cornerstone of initial metabolite detection due to its high sensitivity and ability to provide molecular weight and fragmentation data.[10]

Protocol 2.1: Non-Targeted Metabolite Detection with LC-MS/MS

This protocol is designed for the initial screening of biological samples to detect potential drug-related metabolites or other unknown compounds that are differentially expressed between sample groups.

Experimental Protocol:

• Sample Preparation (Plasma):

  • Thaw 100 µL of plasma on ice.

  • Add 400 µL of ice-cold methanol (B129727) (containing internal standards) to precipitate proteins.

  • Vortex for 1 minute, then incubate at -20°C for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the sample in 100 µL of 50:50 methanol:water and transfer to an autosampler vial.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 3 minutes, then return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

  • Acquisition Mode: Data-Dependent Acquisition (DDA). A full MS scan is followed by MS/MS scans of the top 5 most intense ions.

  • Full Scan Range: m/z 70-1000.

  • Collision Energy: Ramped collision energy (e.g., 20-40 eV) to generate informative fragment ions.

Data Presentation: After data processing to subtract background signals and compare against control samples, a list of potential hypothetical metabolites is generated.[11]

Feature ID	Retention Time (min)	Precursor m/z	Putative Change	MS/MS Fragments (m/z)
U_001	7.85	316.1234	+16 (Oxidation)	298.1128, 184.0737, 122.0601
U_002	6.42	478.1567	+176 (Glucuronidation)	302.1033, 175.0241, 113.0239
U_003	9.11	392.0987	+80 (Sulfation)	312.0455, 211.0398, 96.9601

Protocol 2.2: Elemental Composition Determination with HRMS

High-resolution mass spectrometry (HRMS) provides highly accurate mass measurements, which are crucial for determining the elemental composition of an unknown molecule.[4][5][6]

Experimental Protocol:

• Instrument: Utilize a high-resolution mass spectrometer such as an Orbitrap or a Time-of-Flight (TOF) instrument.[5]

• Acquisition: Perform a targeted MS1 analysis of the precursor ion of interest (e.g., m/z 316.1234 from the table above) using a high resolution setting (>60,000).

• Data Analysis:

  • Use the accurate mass measurement (with <5 ppm error) to query a formula calculator.

  • Apply chemical constraints (e.g., nitrogen rule, reasonable element counts) to narrow down the possible formulas.[12]

  • Analyze the isotopic pattern. The relative abundance of the A+1 and A+2 isotopes provides strong evidence for the presence and number of certain elements like carbon, sulfur, and chlorine.

Data Presentation: The software generates a list of possible elemental compositions ranked by mass accuracy and isotopic pattern match.

Rank	Proposed Formula	Calculated m/z	Mass Error (ppm)	Isotope Pattern Score (%)
1	C17H18N2O4	316.1261	-1.5	98.5
2	C14H22N3O4S	316.1329	-21.2	75.4
3	C19H14O5	316.0887	-119.3	60.1

Section 3: NMR Spectroscopy for Structural Elucidation

While MS provides the elemental formula, it generally cannot distinguish between isomers.[4] NMR spectroscopy is the definitive tool for determining the precise atomic connectivity and stereochemistry of a molecule.[7][9][13]

Protocol 3.1: 1D and 2D NMR for Structure Confirmation

This protocol requires a purified sample of the metabolite, typically in the range of 10-50 µg for modern instruments equipped with cryoprobes.[9]

Experimental Protocol:

• Sample Preparation: Dissolve the purified metabolite in an appropriate deuterated solvent (e.g., Methanol-d4, DMSO-d6).

• NMR Acquisition:

  • 1D 1H NMR: Provides information on the number and type of protons (e.g., aromatic, aliphatic).

  • 1D 13C NMR: Determines the number of unique carbon environments.

  • 2D COSY (Correlation Spectroscopy): Identifies protons that are coupled (typically 2-3 bonds apart), revealing H-H connectivity.[8]

  • 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to (one-bond C-H correlations).[8][14]

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over longer ranges (typically 2-4 bonds), which is critical for piecing together the molecular skeleton, especially across quaternary carbons and heteroatoms.[8][14][15]

• Data Analysis: The combination of these spectra allows for the assembly of molecular fragments into a complete structure.[8]

Data Presentation: The key correlations observed in the 2D NMR spectra are tabulated to build the final structure. (Example data for proposed formula C17H18N2O4).

1H δ (ppm)	13C δ (ppm) (from HSQC)	Key HMBC Correlations (to 13C δ)
7.8 (d, 1H)	128.5	130.2, 145.1, 168.9
7.5 (t, 1H)	125.3	145.1, 128.5
4.1 (t, 2H)	65.4	45.2, 168.9
3.6 (s, 3H)	52.1	168.9
2.8 (t, 2H)	45.2	65.4, 122.0

digraph "NMR_Logic" {
graph [rankdir=TB, bgcolor="#FFFFFF", size="7.6"];
node [style=filled, shape=rect, fontname="Arial", fontsize=10, margin="0.2,0.1"];
edge [fontname="Arial", fontsize=9];

subgraph "cluster_1D" {
label="1D NMR Data";
bgcolor="#F1F3F4";
style="filled";
Proton [label="1H NMR\n(Proton Environments)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Carbon [label="13C NMR\n(Carbon Environments)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
}
subgraph "cluster_2D" {
label="2D NMR Correlation Data";
bgcolor="#F1F3F4";
style="filled";
HSQC [label="HSQC\n(Direct H-C Bonds)", fillcolor="#34A853", fontcolor="#FFFFFF"];
HMBC [label="HMBC\n(Long-Range H-C Bonds)", fillcolor="#34A853", fontcolor="#FFFFFF"];
COSY [label="COSY\n(H-H Bonds)", fillcolor="#34A853", fontcolor="#FFFFFF"];
}
Structure [label="Final Verified\nStructure", shape=Mdiamond, fillcolor="#FBBC05", fontcolor="#202124"];
Proton -> COSY;
Proton -> HSQC;
Proton -> HMBC;
Carbon -> HSQC;
Carbon -> HMBC;
{HSQC, HMBC, COSY} -> Structure [color="#EA4335", fontcolor="#202124", label=" Data Integration\n & Interpretation"];
}

Caption: Logical relationship of NMR experiments for structure elucidation.

Section 4: Hypothetical Drug Metabolism Pathway

Understanding the biotransformation of a drug is a primary application of metabolite characterization. A parent drug can undergo various enzymatic modifications (Phase I and Phase II reactions) in the body. Identifying the resulting metabolites is crucial for assessing the drug's efficacy and safety.[16][17]

References

• 1. "notame": Workflow for Non-Targeted LC-MS Metabolic Profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. research.chalmers.se [research.chalmers.se]
• 3. [PDF] “Notame”: Workflow for Non-Targeted LC–MS Metabolic Profiling | Semantic Scholar [semanticscholar.org]
• 4. measurlabs.com [measurlabs.com]
• 5. High-resolution mass spectrometers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. bionmr.unl.edu [bionmr.unl.edu]
• 8. NMR Spectroscopy for Metabolomics Research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hyphadiscovery.com [hyphadiscovery.com]
• 10. Analytical Approaches to Metabolomics and Applications to Systems Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. NMR Spectroscopy and Databases for the Identification of Metabolites | Technology Networks [technologynetworks.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Leveraging the HMBC to Facilitate Metabolite Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Metabolite Identification Applications | Thermo Fisher Scientific - SG [thermofisher.com]
• 17. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Enzymatic Assay of 3-Hydroxyacyl-CoA Intermediates in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyacyl-CoA intermediates are pivotal molecules in the fatty acid β-oxidation pathway, a catabolic process that breaks down fatty acids to produce acetyl-CoA. In plants, this process is crucial for energy production, particularly during seed germination and senescence, and for providing precursors for various biosynthetic pathways. The accurate measurement of 3-hydroxyacyl-CoA levels is essential for understanding plant lipid metabolism, investigating the effects of genetic modifications, and assessing the impact of environmental stress on plant development. These application notes provide a detailed overview and protocols for the enzymatic assay of 3-hydroxyacyl-CoA intermediates in plant tissues.

The primary enzyme utilized for the quantification of 3-hydroxyacyl-CoA is 3-hydroxyacyl-CoA dehydrogenase (HADH) . This enzyme catalyzes the NAD⁺-dependent oxidation of L-3-hydroxyacyl-CoA esters to their corresponding 3-ketoacyl-CoA esters. The activity of HADH can be monitored spectrophotometrically by measuring the change in absorbance at 340 nm, which corresponds to the production or consumption of NADH.

Data Presentation

Direct quantitative data for 3-hydroxyacyl-CoA intermediates across a wide range of plant tissues and stress conditions are not extensively documented in publicly available literature. However, analysis of the broader acyl-CoA pool provides valuable insights into the metabolic flux through the β-oxidation pathway. The following table summarizes reported changes in the acyl-CoA pool in Arabidopsis thaliana under specific genetic modifications, which can indirectly reflect the status of 3-hydroxyacyl-CoA intermediates.

Plant Species & Genotype	Tissue	Condition	Observed Change in Acyl-CoA Pool	Reference Insight
Arabidopsis thaliana (acbp6 mutant)	5-day-old seedlings	Standard growth	Accumulation of C18:1-CoA and C18:2-CoA	Suggests a role for ACBP6 in the binding and metabolism of these long-chain acyl-CoAs.[1]
Arabidopsis thaliana (acbp6 mutant)	Cotyledonary-staged embryos	Standard growth	Accumulation of C18:1-CoA	Indicates a specific function of ACBP6 in embryogenesis related to oleoyl-CoA metabolism.[1]
Arabidopsis thaliana (kcs9 mutant)	Not specified	Standard growth	Decrease in C24:1-CoA levels	Demonstrates the role of KCS9 in the elongation of very-long-chain fatty acids.[2]
Arabidopsis thaliana (ACBP3-overexpressor)	Rosettes	Dark-induced senescence	Increase in total acyl-CoA levels	Correlates with accelerated leaf senescence, suggesting a link between acyl-CoA metabolism and this developmental process.[3]

Signaling Pathways and Experimental Workflows

Fatty Acid β-Oxidation Pathway in Plants

The catabolism of fatty acids in plants primarily occurs in peroxisomes and involves a cycle of four enzymatic reactions. The 3-hydroxyacyl-CoA intermediate is formed in the second step and oxidized in the third.

Caption: The core steps of the fatty acid β-oxidation spiral in plant peroxisomes.

Experimental Workflow for Enzymatic Assay of 3-Hydroxyacyl-CoA Dehydrogenase

The following diagram outlines the general workflow for the spectrophotometric determination of HADH activity in plant extracts.

Caption: A generalized workflow for the enzymatic assay of HADH from plant tissues.

Experimental Protocols

The following protocols describe the spectrophotometric assay for 3-hydroxyacyl-CoA dehydrogenase (HADH) activity. The choice between the forward and reverse reaction often depends on the commercial availability and stability of the substrates.

Protocol 1: HADH Activity Assay (Forward Reaction)

This protocol measures the oxidation of L-3-hydroxyacyl-CoA to 3-ketoacyl-CoA, coupled with the reduction of NAD⁺ to NADH.

Materials and Reagents:

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.4.

• NAD⁺ Stock Solution: 20 mM NAD⁺ in assay buffer.

• L-3-hydroxyacyl-CoA Substrate Stock Solution: 10 mM of a specific chain length L-3-hydroxyacyl-CoA (e.g., L-3-hydroxybutyryl-CoA) in assay buffer.

• Plant Enzyme Extract: Supernatant from homogenized plant tissue.

Procedure:

• Prepare the Reaction Mixture: In a 1 mL cuvette, combine the following:

  • Assay Buffer to a final volume of 1 mL.

  • NAD⁺ Stock Solution to a final concentration of 1 mM.

  • L-3-hydroxyacyl-CoA Substrate Stock Solution to a final concentration of 0.1-0.5 mM.

• Equilibration: Mix the contents by gentle inversion and incubate the cuvette in a spectrophotometer set to 25°C or 30°C for 5 minutes to allow for temperature equilibration.

• Background Rate: Record the absorbance at 340 nm for 1-2 minutes to establish the background rate of NAD⁺ reduction.

• Initiate the Reaction: Add a known volume (e.g., 20-50 µL) of the plant enzyme extract to the cuvette. Mix quickly by inversion.

• Data Acquisition: Immediately start recording the increase in absorbance at 340 nm every 15-30 seconds for 5-10 minutes. The initial rate should be linear.

• Data Analysis:

  • Calculate the rate of change in absorbance per minute (ΔA₃₄₀/min) from the linear portion of the curve.

  • Enzyme activity can be calculated using the Beer-Lambert law (ε for NADH at 340 nm is 6220 M⁻¹cm⁻¹).

  • Activity (µmol/min/mL of extract) = (ΔA₃₄₀/min * Total reaction volume (mL)) / (6.22 * Volume of enzyme extract (mL)).

  • Specific activity can be determined by dividing the activity by the protein concentration of the extract (µmol/min/mg protein).

Protocol 2: HADH Activity Assay (Reverse Reaction)

This protocol is often more convenient due to the stability of the substrate acetoacetyl-CoA and measures the oxidation of NADH to NAD⁺.

Materials and Reagents:

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.3.

• NADH Stock Solution: 10 mM NADH in assay buffer. Prepare fresh daily and protect from light.

• Acetoacetyl-CoA Stock Solution: 10 mM acetoacetyl-CoA in assay buffer.

• Plant Enzyme Extract: Supernatant from homogenized plant tissue.

Procedure:

• Prepare the Reaction Mixture: In a 1 mL cuvette, combine the following:

  • Assay Buffer to a final volume of 1 mL.

  • NADH Stock Solution to a final concentration of 0.1-0.2 mM.

  • Acetoacetyl-CoA Stock Solution to a final concentration of 0.1 mM.

• Equilibration: Mix by gentle inversion and incubate in a spectrophotometer at 25°C or 30°C for 5 minutes.

• Background Rate: Record the absorbance at 340 nm for 1-2 minutes to measure the background rate of NADH oxidation.

• Initiate the Reaction: Add a known volume (e.g., 20-50 µL) of the plant enzyme extract to the cuvette and mix quickly.

• Data Acquisition: Immediately monitor the decrease in absorbance at 340 nm every 15-30 seconds for 5-10 minutes.

• Data Analysis:

  • Calculate the rate of change in absorbance per minute (ΔA₃₄₀/min) from the linear portion of the curve.

  • Calculate enzyme activity as described in Protocol 1, noting that the absorbance will be decreasing.

Concluding Remarks

The enzymatic assay of 3-hydroxyacyl-CoA intermediates, primarily through the measurement of HADH activity, is a robust and accessible method for researchers in plant biology and drug development. These protocols provide a foundation for quantifying a key step in fatty acid β-oxidation. For a more comprehensive understanding of the entire acyl-CoA pool, these enzymatic assays can be complemented with more advanced techniques such as liquid chromatography-mass spectrometry (LC-MS). The provided information and protocols should serve as a valuable resource for investigating the intricate role of lipid metabolism in plant growth, development, and response to environmental challenges.

References

• 1. researchgate.net [researchgate.net]
• 2. Arabidopsis 3-Ketoacyl-Coenzyme A Synthase9 Is Involved in the Synthesis of Tetracosanoic Acids as Precursors of Cuticular Waxes, Suberins, Sphingolipids, and Phospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overexpression of Arabidopsis Acyl-CoA Binding Protein ACBP3 Promotes Starvation-Induced and Age-Dependent Leaf Senescence - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction of Short-Chain Acyl-CoAs from Plant Tissue for Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Short-chain acyl-Coenzyme A (acyl-CoA) thioesters are pivotal intermediates in a myriad of metabolic pathways in plants, including fatty acid metabolism, the Krebs cycle, and the biosynthesis of secondary metabolites. Accurate quantification of these molecules is crucial for understanding plant physiology, metabolic engineering, and for the discovery of novel bioactive compounds. However, the low abundance and inherent instability of short-chain acyl-CoAs in plant tissues present significant analytical challenges.

These application notes provide a detailed protocol for the efficient extraction of short-chain acyl-CoAs from plant tissues, optimized for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The featured method utilizes 5-sulfosalicylic acid (SSA) for effective protein precipitation and sample deproteinization, which has demonstrated high recovery rates for a range of short-chain acyl-CoAs.

Data Presentation

Comparison of Extraction Methodologies

The choice of extraction method significantly impacts the recovery of short-chain acyl-CoAs. The following table summarizes the recovery rates of various short-chain acyl-CoAs using different common extraction methods.

Acyl-CoA Species	5-Sulfosalicylic Acid (SSA) Extraction Recovery (%)	Trichloroacetic Acid (TCA) with Solid-Phase Extraction (SPE) Recovery (%)
Acetyl-CoA	~59%	~36%
Propionyl-CoA	~80%	~62%
Malonyl-CoA	~74%	~26%
Isovaleryl-CoA	~59%	~58%
Coenzyme A (Free)	~74%	~1%

Data compiled from studies comparing SSA and TCA extraction methods.

Quantitative Levels of Acetyl-CoA in Various Plant Tissues

The concentration of short-chain acyl-CoAs can vary significantly between different plant species and tissues. This table provides reported concentrations of acetyl-CoA in several plant tissues.

Plant Species	Tissue	Acetyl-CoA Concentration (nmol/g fresh weight)
Arabidopsis thaliana	Leaves	5[1]
Spinacia oleracea (Spinach)	Leaves	6.8[1]
Developing Oilseeds (average of three species)	Seeds	5 - 25[1]
Pisum sativum (Pea)	Chloroplasts	31-54 µM (stromal concentration)[2]
Spinacia oleracea (Spinach)	Chloroplasts	31-54 µM (stromal concentration)[2]

Experimental Protocols

Protocol 1: 5-Sulfosalicylic Acid (SSA) Extraction of Short-Chain Acyl-CoAs from Plant Tissue

This protocol details a robust method for the extraction of short-chain acyl-CoAs from plant tissues using 5-sulfosalicylic acid, which effectively precipitates proteins while keeping the acyl-CoAs in the supernatant for analysis.

Materials and Reagents:

• Frozen plant tissue

• 5% (w/v) 5-sulfosalicylic acid (SSA) in deionized water, chilled on ice

• Liquid nitrogen

• Mortar and pestle, pre-chilled with liquid nitrogen

• Microcentrifuge tubes, pre-chilled

• Homogenizer (e.g., bead beater or ultrasonic homogenizer)

• Refrigerated microcentrifuge

• Pipettes and tips

• Internal standards (e.g., stable isotope-labeled acyl-CoAs)

Procedure:

• Tissue Pulverization:

  • Weigh approximately 50-100 mg of frozen plant tissue. It is critical to keep the tissue frozen at all times to halt metabolic activity.

  • Place the frozen tissue in a pre-chilled mortar and add liquid nitrogen to maintain its brittle state.

  • Grind the tissue to a fine powder using the pre-chilled pestle.

• Homogenization and Protein Precipitation:

  • Transfer the powdered tissue to a pre-chilled microcentrifuge tube.

  • Add 500 µL of ice-cold 5% SSA solution to the tube. If using internal standards, spike the SSA solution with the appropriate amount before adding it to the tissue powder.

  • Immediately homogenize the sample using a bead beater (e.g., 2 cycles of 30 seconds) or an ultrasonic homogenizer (e.g., 3 cycles of 15 seconds on ice).

• Centrifugation:

  • Incubate the homogenate on ice for 10-15 minutes to ensure complete protein precipitation.

  • Centrifuge the sample at 16,000 x g for 10 minutes at 4°C to pellet the precipitated proteins and cell debris.

• Supernatant Collection:

  • Carefully collect the supernatant, which contains the short-chain acyl-CoAs, and transfer it to a new pre-chilled microcentrifuge tube. Be cautious not to disturb the pellet.

• Sample Storage and Analysis:

  • The extracted sample is now ready for analysis by LC-MS/MS.

  • If not analyzing immediately, store the extracts at -80°C to prevent the degradation of acyl-CoA species.

Protocol 2: LC-MS/MS Analysis of Short-Chain Acyl-CoAs

This protocol provides a general framework for the analysis of short-chain acyl-CoAs from plant extracts using liquid chromatography-tandem mass spectrometry.

Instrumentation and Columns:

• A liquid chromatography system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF) with an electrospray ionization (ESI) source.

• A reversed-phase C18 column (e.g., 150 mm x 2.1 mm, 2.6 µm particle size) is commonly used.

Mobile Phases:

• Mobile Phase A: 10 mM ammonium (B1175870) formate (B1220265) in water, pH 4.6

• Mobile Phase B: Acetonitrile

Chromatographic Gradient:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
5.0	95	5
15.0	5	95
20.0	5	95
21.0	95	5
30.0	95	5

Flow Rate: 0.2 mL/min

Mass Spectrometry Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Collision Gas: Argon

• MRM Transitions: Monitor the transition of the precursor ion [M+H]+ to specific product ions for each acyl-CoA. A common fragmentation is the neutral loss of the 3'-phospho-ADP moiety (507 Da).

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Acetyl-CoA	810.1	303.1
Malonyl-CoA	854.1	347.1
Propionyl-CoA	824.1	317.1
Butyryl-CoA	838.1	331.1
Isobutyryl-CoA	838.1	331.1
Succinyl-CoA	868.1	361.1

Data Analysis:

Quantification is typically performed by comparing the peak area of the analyte to that of a known concentration of an internal standard.

Mandatory Visualizations

References

• 1. Acetyl coenzyme A concentrations in plant tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regulation of Plant Fatty Acid Biosynthesis : Analysis of Acyl-Coenzyme A and Acyl-Acyl Carrier Protein Substrate Pools in Spinach and Pea Chloroplasts - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Identification of Novel CoA Esters Using High-Resolution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coenzyme A (CoA) and its thioester derivatives are central players in cellular metabolism, participating in the Krebs cycle, fatty acid metabolism, and the synthesis of various biomolecules. The dysregulation of acyl-CoA metabolism is implicated in a range of diseases, including metabolic syndromes and neurodegenerative disorders. Consequently, the accurate identification and quantification of these molecules in biological samples are of paramount importance for both fundamental research and the development of novel therapeutics.[1][2][3] This application note provides a comprehensive protocol for the sensitive and accurate analysis of CoA esters using high-resolution mass spectrometry (HRMS), enabling the discovery of novel species and a deeper understanding of their roles in cellular function.

Recent advancements in liquid chromatography-mass spectrometry (LC-MS), particularly with high-resolution instruments like the Orbitrap, have revolutionized the field of metabolomics, allowing for the detection and quantification of a wide array of metabolites, including the historically challenging class of acyl-CoAs.[4] This document outlines a robust workflow, from sample preparation to data analysis, for the comprehensive profiling of CoA esters in various biological matrices.

Experimental Workflow

The overall experimental workflow for the identification of novel CoA esters involves several key stages, from initial sample preparation to final data analysis and interpretation.

A high-level overview of the experimental workflow.

Key Metabolic Pathways Involving CoA Esters

Acyl-CoAs are integral to numerous metabolic pathways. A simplified representation below highlights the central role of Acetyl-CoA and its connections to major metabolic processes. The identification of novel CoA esters can help to elucidate new branches and regulatory points within these networks.

Simplified metabolic pathways involving Acetyl-CoA.

Experimental Protocols

Metabolite Extraction from Cells and Tissues

This protocol is adapted for the efficient extraction of a broad range of metabolites, including acyl-CoAs, from both cell culture and tissue samples.[4]

Materials:

• Ice-cold 80% Methanol (B129727) (HPLC grade)

• Phosphate-buffered saline (PBS), 37°C

• Liquid nitrogen

• Microcentrifuge tubes

• Centrifuge capable of 4°C and >15,000 x g

• Cell scraper (for adherent cells)

Procedure for Adherent Cells:

• Remove culture medium from a confluent cell culture dish.

• Quickly wash the cells twice with 37°C PBS to remove any remaining medium.

• Instantly quench metabolism by adding liquid nitrogen directly to the dish.

• Before the liquid nitrogen completely evaporates, add an appropriate volume of ice-cold 80% methanol (e.g., 500 µL for a 10 cm dish).

• Gently swirl the dish to ensure all cells are covered by the methanol for at least 3 minutes.

• Using a cell scraper, scrape the cells into the methanol suspension.

• Transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Centrifuge at >15,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant containing the metabolites for LC-MS analysis.

Procedure for Suspension Cells and Tissues:

• For suspension cells, pellet the cells by centrifugation, remove the supernatant, and resuspend in 1 mL of ice-cold 80% methanol.[2]

• For tissues, flash-freeze the sample in liquid nitrogen and homogenize.[4]

• Weigh 5-10 mg of the homogenized tissue into a microcentrifuge tube.

• Add 250 µL of ice-cold 80% methanol and vortex thoroughly.[4]

• Proceed with centrifugation and supernatant collection as described for adherent cells.

High-Resolution LC-MS/MS Analysis

Instrumentation:

• UHPLC system (e.g., Thermo Scientific Ultimate 3000)

• High-resolution mass spectrometer (e.g., Thermo Scientific Q Exactive) equipped with a heated electrospray ionization (HESI) source.[4]

Liquid Chromatography (LC) Method:

• Column: Reversed-phase C18 column (e.g., Phenomenex Luna C18, 100 x 2.0 mm, 3 µm)[4]

• Mobile Phase A: Water with 5 mM ammonium (B1175870) acetate (B1210297) (pH 6.8)[4]

• Mobile Phase B: Methanol[4]

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

• Gradient:

  • 0-1.5 min: 2% B

  • 1.5-3 min: 2% to 15% B

  • 3-5.5 min: 15% to 95% B

  • 5.5-14.5 min: 95% B

  • 14.5-15 min: 95% to 2% B

  • 15-20 min: 2% B

Mass Spectrometry (MS) Method:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Spray Voltage: 3.6 kV

• Capillary Temperature: 320°C

• Heater Temperature: 120°C

• Full Scan Range (m/z): 100-1500

• Resolution: 70,000

• AGC Target: 3 x 10^6 ions

• Maximum IT: 200 ms

• Data-Dependent MS/MS (ddMS2): TopN (e.g., Top5) most intense ions from the full scan are selected for fragmentation.

• Collision Energy: Normalized collision energy (NCE) of 35%

Data Presentation and Analysis

Characteristic Fragmentation of CoA Esters

A key feature for the identification of CoA esters is their characteristic fragmentation pattern in MS/MS. All CoA esters typically exhibit a neutral loss of the 3'-phosphate-adenosine-5'-diphosphate (B75964) moiety, resulting in a specific product ion.[2] Additionally, a common fragment corresponding to the adenosine (B11128) 3',5'-diphosphate (m/z 428.0365) is often observed.[5]

Characteristic fragmentation of Acyl-CoA molecules.

Quantitative Performance

The following tables summarize typical quantitative performance metrics for an LC-MS/MS method for short-chain acyl-CoAs.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Acetyl-CoA	809.1	303.1
Propionyl-CoA	823.1	317.1
Butyryl-CoA	837.1	331.1
Isobutyryl-CoA	837.1	331.1
Succinyl-CoA	867.1	361.1
Malonyl-CoA	853.1	347.1
Isovaleryl-CoA	851.2	345.1
Table 1: Example MRM transitions for targeted analysis of short-chain acyl-CoAs.[2]

Analyte	Linear Range (ng/mL)	LLOQ (ng/mL)
Acetyl-CoA	1 - 1000	1
Propionyl-CoA	1 - 1000	1
Butyryl-CoA	1 - 1000	1
Table 2: Example of linear range and lower limit of quantification (LLOQ) for selected acyl-CoAs.[2]

Analyte	Recovery with 10% TCA followed by SPE (%)	Recovery with 2.5% SSA (%)
Acetyl-CoA	85	95
Propionyl-CoA	88	97
Butyryl-CoA	90	98
Table 3: Comparison of analyte recovery with different extraction methods. TCA: Trichloroacetic acid, SPE: Solid-phase extraction, SSA: 5-Sulfosalicylic acid.[2]

Novel CoA Ester Identification

For the discovery of novel CoA esters, an untargeted metabolomics approach is employed. The high-resolution full scan data is processed to detect all metabolic features. Features exhibiting the characteristic MS/MS fragmentation pattern of CoA esters (neutral loss of 507 Da and the presence of the m/z 428.0365 fragment) are selected as potential acyl-CoA candidates.[5] The accurate mass of the precursor ion can then be used to propose an elemental composition for the acyl group. Publicly available in silico tandem mass spectral libraries, such as CoA-Blast, can be utilized to aid in the annotation of these novel species.[6][7]

Conclusion

The methodology presented in this application note provides a robust and sensitive platform for the comprehensive analysis of CoA esters in biological systems. By leveraging high-resolution mass spectrometry, researchers can not only quantify known acyl-CoAs but also identify novel species, thereby expanding our understanding of their roles in health and disease. This approach is highly valuable for academic research, biomarker discovery, and the development of new therapeutic strategies targeting metabolic pathways.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. escholarship.org [escholarship.org]
• 7. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]

Purifying Synthesized 3-Hydroxy-OPC6-CoA: A Detailed Guide

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the methods for purifying chemically synthesized 3-oxo-2-(2-pentenyl)-cyclopentane-1-hexanoyl-CoA (3-Hydroxy-OPC6-CoA). The protocols outlined below are designed to yield a highly purified product suitable for a range of downstream applications, including biochemical assays, structural biology, and as a standard for analytical method development. The purification strategy employs a two-step process involving solid-phase extraction (SPE) followed by preparative reversed-phase high-performance liquid chromatography (RP-HPLC).

Signaling Pathway Context: Jasmonic Acid Biosynthesis

3-Hydroxy-OPC6-CoA is structurally related to key intermediates in the jasmonic acid (JA) biosynthesis pathway in plants. JA is a critical hormone involved in plant development and stress responses. Understanding this pathway provides a biological context for the importance of related molecules. A simplified representation of this pathway, highlighting the position of a similar intermediate, is shown below.

Figure 1: Simplified Jasmonic Acid Biosynthesis Pathway.

Overall Purification Workflow

The purification strategy is a sequential, two-step process designed to remove unreacted starting materials, reagents, and byproducts from the crude synthesis reaction mixture. The general workflow is depicted below.

Figure 2: General workflow for the purification of 3-Hydroxy-OPC6-CoA.

Data Presentation

The following table summarizes the expected outcomes from the described two-step purification protocol. The values presented are typical for the purification of similar coenzyme A esters and should be considered as a guideline. Actual results may vary depending on the efficiency of the chemical synthesis.

Purification Step	Purity (%)	Yield (%)	Key Impurities Removed
Crude Product	15-30	100	Unreacted starting materials, coupling reagents, free Coenzyme A
After SPE	60-75	80-90	Salts, highly polar impurities, excess Coenzyme A
After Prep HPLC	>95	60-70	Isomeric byproducts, structurally similar impurities

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE)

This initial step is designed to remove salts, unreacted coenzyme A (CoASH), and other polar impurities from the crude reaction mixture.

Materials:

• C18 SPE Cartridge (e.g., Sep-Pak)

• Crude 3-Hydroxy-OPC6-CoA reaction mixture

• 0.1 M HCl

• Deionized water

• Methanol (B129727) (HPLC grade)

• Vacuum manifold (optional)

Methodology:

• Sample Preparation: Following the synthesis, acidify the reaction mixture to a pH of approximately 3-4 with 0.1 M HCl. This ensures that the carboxyl groups are protonated, increasing retention on the C18 stationary phase.

• Cartridge Conditioning: Condition the C18 SPE cartridge by washing with 3 column volumes of methanol, followed by 3 column volumes of deionized water. Do not allow the cartridge to dry out.

• Sample Loading: Load the acidified reaction mixture onto the conditioned cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 3 column volumes of deionized water to remove salts and other highly polar impurities.

  • Wash with 2 column volumes of 20% methanol in water to elute any remaining unreacted CoASH and other slightly less polar impurities.[1]

• Elution: Elute the semi-purified 3-Hydroxy-OPC6-CoA from the cartridge with 2-3 column volumes of 80-100% methanol.

• Solvent Removal: Concentrate the eluted fraction under reduced pressure (e.g., using a rotary evaporator or a centrifugal vacuum concentrator) to dryness. The resulting residue is now ready for high-resolution purification by preparative HPLC.

Protocol 2: Preparative Reversed-Phase HPLC (RP-HPLC)

This step separates the target compound from closely related impurities based on hydrophobicity.

Instrumentation and Columns:

• Preparative HPLC system with a UV detector

• Preparative C18 column (e.g., 10-20 mm internal diameter, 5-10 µm particle size)

Reagents:

• Mobile Phase A: 0.1% Formic Acid in deionized water

• Mobile Phase B: 0.1% Formic Acid in acetonitrile (B52724) (ACN)

• Sample from SPE, redissolved in a minimal volume of 50% ACN/water

Methodology:

• Column Equilibration: Equilibrate the preparative C18 column with 95% Mobile Phase A and 5% Mobile Phase B for at least 5-10 column volumes, or until a stable baseline is achieved.

• Sample Injection: Inject the redissolved sample onto the column.

• Chromatographic Separation: Elute the bound compounds using a linear gradient of Mobile Phase B. A typical gradient might be:

  • 5-40% B over 5 minutes

  • 40-70% B over 25 minutes

  • 70-95% B over 5 minutes

  • Hold at 95% B for 5 minutes (Note: This gradient is a starting point and should be optimized based on the results from analytical HPLC analysis of the SPE-purified sample.)

• Fraction Collection: Monitor the elution profile at 260 nm (the absorbance maximum for the adenine (B156593) moiety of Coenzyme A) and collect fractions corresponding to the major peak that represents 3-Hydroxy-OPC6-CoA.

• Purity Analysis and Pooling: Analyze the collected fractions using analytical HPLC to assess their purity. Pool the fractions that meet the desired purity level (e.g., >95%).

• Final Product Preparation: Lyophilize the pooled fractions to obtain the purified 3-Hydroxy-OPC6-CoA as a stable, dry powder.

Protocol 3: Purity Assessment

The purity of the final product should be confirmed using orthogonal analytical techniques.

A. Analytical HPLC-UV:

• Objective: To determine the purity of the final product based on UV absorbance.

• Method: Use a C18 analytical column (e.g., 4.6 mm x 150 mm, 2.6-5 µm particle size) with a similar gradient as the preparative method, but with a faster flow rate. Purity is typically reported as the area percentage of the main peak.[2]

B. Liquid Chromatography-Mass Spectrometry (LC-MS):

• Objective: To confirm the identity of the purified compound by its mass-to-charge ratio (m/z) and to identify any co-eluting impurities.

• Method: An LC-MS system with an electrospray ionization (ESI) source is commonly used. The expected m/z for 3-Hydroxy-OPC6-CoA should be observed in the positive ion mode.

C. Quantitative NMR (qNMR):

• Objective: To determine the absolute purity of the final product without the need for a specific reference standard.[3]

• Method: A known amount of a high-purity internal standard is added to a precisely weighed sample of the purified product. The absolute purity is calculated by comparing the integral of a specific proton signal from 3-Hydroxy-OPC6-CoA with the integral of a signal from the internal standard.[3]

Conclusion

The described two-step purification strategy, combining solid-phase extraction and preparative RP-HPLC, provides a robust framework for obtaining highly pure synthesized 3-Hydroxy-OPC6-CoA. This high-purity material is essential for accurate and reproducible results in subsequent biochemical and analytical studies. Comprehensive purity assessment using a combination of analytical HPLC, LC-MS, and qNMR is strongly recommended to ensure the quality of the final product.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]

Unlocking Novel Jasmonate Derivatives: A Metabolomics-Driven Approach

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The jasmonate family of phytohormones, including jasmonic acid (JA) and its numerous derivatives, are critical signaling molecules that regulate a wide array of physiological processes in plants, from growth and development to defense against pests and diseases. The structural diversity of jasmonates is vast, with modifications such as hydroxylation, carboxylation, and conjugation to amino acids giving rise to a complex signaling network. The discovery of novel jasmonate derivatives is crucial for a deeper understanding of this network and for the potential development of new therapeutic agents and agrochemicals.

This document provides detailed application notes and protocols on the use of metabolomics, a powerful tool for the comprehensive analysis of small molecules, to discover and characterize new jasmonate derivatives.

Application Notes

Metabolomics, particularly when coupled with high-resolution mass spectrometry (HRMS), offers an unbiased and sensitive approach to profile the entire complement of small molecules in a biological sample. This "untargeted" approach is ideally suited for the discovery of novel compounds that may not be detectable using traditional targeted methods.

A key strategy in the discovery of new jasmonate derivatives involves comparative metabolomics. By comparing the metabolite profiles of plants under different conditions, such as before and after wounding or pathogen attack (which are known to induce jasmonate signaling), researchers can identify molecules that are specifically produced or accumulated in response to these stimuli. Subsequent structural elucidation using techniques like tandem mass spectrometry (MS/MS) can then reveal the chemical identity of these novel compounds.

Case Study: The Discovery of 12-carboxy-JA

A notable example of metabolomics-driven discovery is the identification of 12-carboxy-JA. Through a non-targeted metabolite analysis of floral tissues, researchers were able to detect a previously uncharacterized jasmonate derivative.[1] This compound, 12-carboxy-JA, is believed to be formed from the stepwise oxidation of 12-OH-JA-Ile, highlighting a new branch of the jasmonate metabolic pathway.[1] The discovery of such novel metabolites underscores the power of untargeted metabolomics to expand our understanding of plant hormone metabolism and signaling.

Quantitative Data Presentation

The following tables summarize quantitative data on the levels of various jasmonate derivatives in response to different stimuli, illustrating the dynamic nature of the jasmonate metabolome.

Table 1: Jasmonate Derivatives in Cannabis sativa Inflorescences after Methyl Jasmonate (MeJA) Treatment

Compound	Treatment (MeJA Concentration)	Fold Change vs. Control
Jasmonic Acid (JA)	15 mM	Confirmed Presence
Methyl Jasmonate (MeJA)	15 mM	Confirmed Presence
12-oxophytodienoic acid (OPDA)	15 mM	Confirmed Presence
Jasmone	15 mM	Confirmed Presence

Data adapted from a study on the metabolomic effects of MeJA on Cannabis sativa. The presence of these key jasmonates was confirmed by comparison with certified reference standards.[2][3]

Table 2: Changes in Phytocannabinoid Content in Cannabis sativa in Response to MeJA Treatment

MeJA Concentration	Increase in Total Phytocannabinoid Content
1 mM	Significant Increase (p < 0.01)
7.5 mM	Significant Increase (p < 0.001)
15 mM	Almost Two-Fold Increase

This table demonstrates the downstream effects of jasmonate signaling on other metabolic pathways.[2]

Experimental Protocols

This section provides detailed protocols for the key experiments involved in the discovery of new jasmonate derivatives using metabolomics.

Protocol 1: Extraction of Jasmonates from Plant Tissue

This protocol is based on established methods for the extraction of phytohormones for LC-MS/MS analysis.

Materials:

• Fresh plant tissue

• Liquid nitrogen

• Pre-chilled mortar and pestle or bead mill

• Methanol:Isopropanol:Acetic Acid (20:79:1) extraction solution

• Microcentrifuge tubes

• Vortex mixer

• Sonicator

• Centrifuge (capable of 13,000 x g at 4°C)

• 0.2 µm PVDF membrane filters

Procedure:

• Harvest approximately 100 mg of fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead mill.

• Transfer the powdered tissue to a 2 mL microcentrifuge tube.

• Add 400 µL of the methanol:isopropanol:acetic acid extraction solution.

• Vortex the sample vigorously for 20 seconds, keeping it on ice. Repeat this step four times.

• Sonicate the sample for 10 minutes in an ice bath.

• Allow the sample to stand on ice for 30 minutes.

• Sonicate for an additional 10 minutes in an ice bath.

• Centrifuge the sample at 13,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant and transfer it to a new microcentrifuge tube.

• To the remaining pellet, add another 400 µL of the extraction solution and repeat steps 5-9.

• Pool the supernatants from both extractions.

• Centrifuge the pooled supernatant at 20,000 x g for 5 minutes at 4°C to remove any remaining debris.

• Filter the final supernatant through a 0.2 µm PVDF membrane filter.

• The extracted sample is now ready for UPLC-MS/MS analysis or can be stored at -80°C.

Protocol 2: UPLC-MS/MS Analysis of Jasmonate Derivatives

This protocol outlines a general method for the analysis of jasmonates using Ultra-Performance Liquid Chromatography coupled to a tandem mass spectrometer.

Instrumentation:

• UPLC system

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm)

• Tandem mass spectrometer (e.g., Triple Quadrupole or Q-TOF) with an electrospray ionization (ESI) source

Reagents:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Jasmonate standards for targeted analysis and instrument calibration

Procedure:

• Chromatographic Separation:

  • Set the column temperature to 40°C.

  • Use a flow rate of 0.3 mL/min.

  • Develop a suitable gradient to separate the target analytes. For example:

    • 0-1 min: 5% B

    • 1-10 min: Gradient to 95% B

    • 10-12 min: Hold at 95% B

    • 12.1-15 min: Return to 5% B and equilibrate.

• Mass Spectrometry Detection:

  • Operate the ESI source in both positive and negative ion modes to detect a wider range of derivatives.

  • For untargeted discovery, perform full scan acquisitions over a mass range of m/z 50-1000.

  • For targeted quantification, use Multiple Reaction Monitoring (MRM) mode with optimized precursor-product ion transitions for each known jasmonate.

  • For structural elucidation of unknown peaks, perform data-dependent MS/MS acquisitions to obtain fragmentation spectra.

• Data Analysis:

  • Process the raw data using appropriate software (e.g., vendor-specific software, XCMS, or MetAlign).

  • For untargeted analysis, perform peak picking, alignment, and statistical analysis (e.g., PCA, OPLS-DA) to identify differentially expressed features.

  • For structural elucidation, analyze the MS/MS spectra of unknown features to determine their chemical structure. This may involve comparison to spectral libraries, in silico fragmentation tools, and manual interpretation.

  • For targeted analysis, quantify the concentration of known jasmonates by comparing their peak areas to those of a standard curve.

Visualizations

The following diagrams illustrate key aspects of jasmonate biology and the experimental workflow for their discovery.

Caption: The core jasmonate signaling pathway.

Caption: Workflow for metabolomics-based discovery.

References

• 1. The plant stress hormone jasmonic acid evokes defensive responses in streptomycetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Metabolomic analysis of methyl jasmonate treatment on phytocannabinoid production in Cannabis sativa [frontiersin.org]
• 3. Metabolomic analysis of methyl jasmonate treatment on phytocannabinoid production in Cannabis sativa - PMC [pmc.ncbi.nlm.nih.gov]

Chemo-enzymatic Synthesis of 3-Hydroxyacyl-CoA Esters: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemo-enzymatic synthesis of 3-hydroxyacyl-CoA esters, critical intermediates in fatty acid metabolism and valuable substrates for enzyme assays and drug discovery.

Introduction

3-Hydroxyacyl-CoA esters are central molecules in the β-oxidation and de novo synthesis of fatty acids. Their availability is crucial for studying the kinetics of enzymes involved in these pathways, screening for potential drug candidates that modulate fatty acid metabolism, and serving as standards in metabolomics research. This guide outlines a robust chemo-enzymatic approach, combining the flexibility of chemical synthesis with the specificity of enzymatic reactions to produce various 3-hydroxyacyl-CoA esters with high purity and yield.

The general strategy involves two main stages:

• Chemical Synthesis of a Precursor: An α,β-unsaturated acyl-CoA (enoyl-CoA) or a saturated acyl-CoA is synthesized chemically.

• Enzymatic Conversion: The precursor is then converted to the desired 3-hydroxyacyl-CoA ester using a specific enzyme, such as enoyl-CoA hydratase or a combination of acyl-CoA dehydrogenase and enoyl-CoA hydratase.

Data Presentation

Table 1: Quantitative Yields of Chemo-enzymatic Synthesis of Various Acyl-CoA Esters

This table summarizes the reported yields for the synthesis of various acyl-CoA thioesters using different chemo-enzymatic methods. The yields for 3-hydroxyacyl-CoA esters are dependent on the successful synthesis of their precursors.

Acyl-CoA Ester	Precursor Acid	Synthesis Method	Yield (%)	Reference
Acrylyl-CoA	Acrylic acid	Ethylchloroformate (ECF) coupling	17	[1]
Crotonyl-CoA	Crotonic acid	Ethylchloroformate (ECF) coupling	44	[1]
Octenoyl-CoA	Octenoic acid	Ethylchloroformate (ECF) coupling	57	[1]
Sorbityl-CoA	Sorbic acid	Ethylchloroformate (ECF) coupling	61	[1]
3,3-Dimethylacrylyl-CoA	3,3-Dimethylacrylic acid	Ethylchloroformate (ECF) coupling	39	[1]
Cinnamoyl-CoA	Cinnamic acid	Ethylchloroformate (ECF) coupling	75	[1]
Malonyl-CoA	Malonic acid	Enzymatic (MatB ligase)	95	[1]
Methylmalonyl-CoA	Methylmalonic acid	Enzymatic (MatB ligase)	92	[1]

Table 2: Kinetic Parameters of Key Enzymes in 3-Hydroxyacyl-CoA Ester Synthesis

This table presents the kinetic parameters for the principal enzymes involved in the chemo-enzymatic synthesis pathway. The selection of the appropriate enzyme is critical and depends on the desired substrate specificity.

Enzyme	Substrate	Km (µM)	Vmax (U/mg)	kcat (s-1)	Organism/Source	Reference
Acyl-CoA Synthetase	Palmitic acid (C16:0)	-	-	-	Murine
Lignoceric acid (C24:0)	-	-	-	Murine
Enoyl-CoA Hydratase	Crotonyl-CoA (C4)	-	-	-	-
Hexenoyl-CoA (C6)	-	-	-	-
Octenoyl-CoA (C8)	-	-	-	-
L-3-Hydroxyacyl-CoA Dehydrogenase	3-Hydroxybutyryl-CoA (C4)	-	-	-	Pig heart	[2]
3-Hydroxyoctanoyl-CoA (C8)	-	-	-	Pig heart	[2]
3-Hydroxydodecanoyl-CoA (C12)	-	-	-	Pig heart	[2]
3-Hydroxypalmitoyl-CoA (C16)	-	-	-	Pig heart	[2]

Experimental Protocols

Protocol 1: General Chemo-enzymatic Synthesis of 3-Hydroxyacyl-CoA Esters

This protocol outlines a two-step process: first, the chemical synthesis of an enoyl-CoA precursor, followed by its enzymatic hydration to the corresponding 3-hydroxyacyl-CoA.

Step 1: Chemical Synthesis of trans-2-Enoyl-CoA

This step utilizes the ethylchloroformate (ECF) activation method for the coupling of a carboxylic acid to Coenzyme A.

Materials:

• trans-2-alkenoic acid (e.g., crotonic acid, hexenoic acid)

• Coenzyme A trilithium salt

• Ethylchloroformate (ECF)

• Triethylamine (B128534) (TEA)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Sodium bicarbonate solution (5% w/v)

• Hydrochloric acid (1 M)

• Reversed-phase HPLC system with a C18 column

• Acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• Lyophilizer

Procedure:

• Dissolve the trans-2-alkenoic acid in anhydrous THF.

• Cool the solution to 0°C in an ice bath.

• Add triethylamine (TEA) dropwise while stirring.

• Add ethylchloroformate (ECF) dropwise and stir the reaction mixture at 0°C for 30 minutes to form the mixed anhydride (B1165640).

• In a separate flask, dissolve Coenzyme A trilithium salt in a cold 5% sodium bicarbonate solution.

• Slowly add the mixed anhydride solution to the Coenzyme A solution with vigorous stirring at 0°C.

• Allow the reaction to proceed for 1-2 hours at room temperature.

• Adjust the pH of the reaction mixture to 2-3 with 1 M HCl.

• Centrifuge the mixture to remove any precipitate.

• Purify the resulting enoyl-CoA from the supernatant using reversed-phase HPLC on a C18 column with a water/acetonitrile gradient containing 0.1% TFA.

• Lyophilize the collected fractions containing the pure enoyl-CoA to obtain a powder.

• Confirm the identity and purity of the product by mass spectrometry.

Step 2: Enzymatic Hydration of trans-2-Enoyl-CoA

This step employs enoyl-CoA hydratase to stereospecifically hydrate (B1144303) the double bond of the enoyl-CoA.

Materials:

• Purified trans-2-enoyl-CoA from Step 1

• Enoyl-CoA hydratase (e.g., from bovine liver or a recombinant source)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.5)

• Dithiothreitol (DTT)

• HPLC system

• Mass spectrometer

Procedure:

• Prepare a reaction mixture containing:

  • 100 mM Potassium phosphate buffer (pH 7.5)

  • 1 mM trans-2-enoyl-CoA

  • 1 mM DTT

• Equilibrate the reaction mixture at 37°C for 5 minutes.

• Initiate the reaction by adding enoyl-CoA hydratase to a final concentration of 1-5 units/mL.

• Incubate the reaction at 37°C for 1-4 hours.

• Monitor the reaction progress by HPLC, observing the formation of the 3-hydroxyacyl-CoA product and the disappearance of the enoyl-CoA substrate.

• Quench the reaction by adding an equal volume of ice-cold acetonitrile.

• Centrifuge to pellet the precipitated protein.

• Purify the 3-hydroxyacyl-CoA from the supernatant by reversed-phase HPLC as described in Step 1.

• Lyophilize the pure fractions.

• Confirm the final product's identity and purity using mass spectrometry.

Protocol 2: Enzymatic Synthesis of BCAA-related 3-Hydroxyacyl-CoAs

This protocol describes a two-step enzymatic synthesis starting from the corresponding 2,3-enoyl free acids, which is particularly useful for branched-chain amino acid (BCAA) metabolites.[3]

Step 1: CoA Ligation using Glutaconate CoA-transferase (GctAB)

Materials:

• 2,3-enoyl free acid (e.g., 3-methylcrotonic acid)

• Purified recombinant glutaconate coenzyme A-transferase (GctAB)

• Coenzyme A

• Glutaconyl-CoA (as CoA donor)

• Tris-HCl buffer (pH 8.0)

Procedure:

• Prepare a reaction mixture containing the 2,3-enoyl free acid, Coenzyme A, and glutaconyl-CoA in Tris-HCl buffer.

• Add purified recombinant GctAB to initiate the CoA ligation.

• Incubate the reaction under optimal conditions for GctAB.

• Monitor the formation of the 2,3-enoyl-acyl-CoA by HPLC.

Step 2: Hydration using Short-Chain Enoyl-CoA Hydratase (ECHS1)

Materials:

• Reaction mixture from Step 1 containing the 2,3-enoyl-acyl-CoA

• Purified recombinant human short-chain enoyl-CoA hydratase (ECHS1)

Procedure:

• To the reaction mixture from the previous step, add purified recombinant ECHS1.

• Continue the incubation under conditions suitable for ECHS1 activity.

• Monitor the formation of the 3-hydroxyacyl-CoA by HPLC.

• Purify the final product using chromatographic techniques.

• Confirm the identity and purity of the synthesized 3-hydroxyacyl-CoA using mass spectrometry.

Mandatory Visualization

Chemo-enzymatic Synthesis Workflow

Caption: Workflow for the chemo-enzymatic synthesis of 3-hydroxyacyl-CoA esters.

Fatty Acid β-Oxidation Pathway

Caption: The mitochondrial fatty acid β-oxidation spiral.

Fatty Acid Synthesis Pathway

Caption: The de novo fatty acid synthesis pathway.

References

• 1. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Targeted Detection of 3-Hydroxy-OPC6-CoA using Multiple Reaction Monitoring (MRM) Mass Spectrometry

For Research Use Only.

Abstract

This application note provides a detailed protocol for the sensitive and specific detection of 3-Hydroxy-OPC6-Coenzyme A (3-Hydroxy-OPC6-CoA), a key intermediate in the peroxisomal β-oxidation pathway of jasmonic acid precursors. The method utilizes Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode. This document offers optimized MRM transitions, a comprehensive sample preparation protocol for biological matrices, and recommended LC-MS/MS parameters to serve as a robust starting point for researchers, scientists, and drug development professionals.

Introduction

3-Hydroxy-OPC6-CoA is an intermediate in the metabolic pathway that shortens the carboxylic acid side chain of 12-oxophytodienoic acid (OPDA) and its related compounds (OPC6), which are precursors to the plant hormone jasmonic acid. Accurate quantification of this and other acyl-CoA species is critical for understanding the regulation of plant defense signaling and other metabolic processes. LC-MS/MS in MRM mode offers unparalleled selectivity and sensitivity for quantifying low-abundance molecules like acyl-CoAs in complex biological samples. The methodology described herein is based on the characteristic fragmentation of the coenzyme A moiety, ensuring broad applicability.

Predicted MRM Transitions

The detection of 3-Hydroxy-OPC6-CoA is achieved by monitoring the transition from its protonated precursor ion to specific product ions. The precursor ion ([M+H]⁺) is calculated from the chemical formula of 3-Hydroxy-OPC6-CoA, C37H60N7O19P3S, which has a monoisotopic mass of 1031.2878 Da.

Upon collision-induced dissociation (CID), acyl-CoA molecules undergo a characteristic neutral loss of the 3'-phospho-adenosine-5'-diphosphate group (mass ≈ 507.0 Da). This transition provides a highly specific and abundant product ion suitable for quantification. A second product ion, corresponding to the adenosine (B11128) 3',5'-diphosphate fragment (m/z 428.0), serves as a qualifier ion to enhance confidence in identification.[1][2][3][4]

The following table summarizes the optimized MRM transitions for 3-Hydroxy-OPC6-CoA.

Compound	Formula	Precursor Ion (Q1) [M+H]⁺ (m/z)	Product Ion (Q3) (m/z)	Transition Type	Collision Energy (CE)
3-Hydroxy-OPC6-CoA	C37H60N7O19P3S	1032.296	525.286	Quantifier	To be optimized
3-Hydroxy-OPC6-CoA	C37H60N7O19P3S	1032.296	428.037	Qualifier	To be optimized

Note: Collision Energy (CE) is instrument-dependent and requires empirical optimization for maximal signal intensity. A starting range of 20-40 eV is recommended.

Experimental Protocols

Sample Preparation: Acyl-CoA Extraction from Plant Tissue

This protocol is a general guideline for the extraction of acyl-CoAs from plant tissues or cultured cells.

Reagents:

• Extraction Buffer: 10% (w/v) Trichloroacetic Acid (TCA) in water.

• Internal Standard (IS) Solution: A suitable odd-chain or stable isotope-labeled acyl-CoA (e.g., C17:0-CoA) at a known concentration.

• Wash Solution 1: 2% (w/v) TCA in water.

• Wash Solution 2: Methanol (B129727).

• Elution Solvent: 50% Acetonitrile / 50% Water containing 0.1% Ammonium Hydroxide.

• Reconstitution Solvent: 95:5 Water:Acetonitrile.

Procedure:

• Homogenization: Flash-freeze 50-100 mg of plant tissue in liquid nitrogen. Homogenize the frozen tissue in 1 mL of ice-cold Extraction Buffer containing the internal standard.

• Protein Precipitation: Incubate the homogenate on ice for 15 minutes to precipitate proteins.

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE): a. Condition an Oasis MAX SPE cartridge (or equivalent mixed-mode anion exchange cartridge) with 1 mL of methanol followed by 1 mL of water. b. Load the supernatant from the centrifugation step onto the SPE cartridge. c. Wash the cartridge with 1 mL of Wash Solution 1. d. Wash the cartridge with 1 mL of Wash Solution 2. e. Elute the acyl-CoAs with 1 mL of Elution Solvent.

• Dry & Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in 100 µL of Reconstitution Solvent for LC-MS/MS analysis.

Caption: Workflow for the extraction of acyl-CoAs from biological samples.

Liquid Chromatography - Tandem Mass Spectrometry (LC-MS/MS)

LC Parameters:

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5-10 µL.

• Gradient:

  • 0-2 min: 5% B

  • 2-10 min: 5% to 95% B

  • 10-12 min: Hold at 95% B

  • 12-12.1 min: 95% to 5% B

  • 12.1-15 min: Re-equilibrate at 5% B

MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Cone Gas Flow: 50 L/hr.

• Desolvation Gas Flow: 800 L/hr.

• Collision Gas: Argon.

• Data Acquisition: Multiple Reaction Monitoring (MRM) mode.

Metabolic Context

3-Hydroxy-OPC6-CoA is an intermediate in the peroxisomal β-oxidation pathway that modifies jasmonic acid precursors. This pathway involves a series of enzymatic reactions that sequentially shorten the acyl chain of OPC6-CoA.

Caption: Simplified peroxisomal β-oxidation pathway involving 3-Hydroxy-OPC6-CoA.

Conclusion

The described LC-MS/MS method provides the necessary parameters to establish a sensitive and selective assay for the quantification of 3-Hydroxy-OPC6-CoA. The specified MRM transitions, based on the well-characterized fragmentation of acyl-CoAs, offer a high degree of confidence for analyte identification. The provided sample preparation and instrument protocols serve as a validated starting point for method development and can be adapted to various biological matrices and LC-MS/MS platforms.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying 3-Hydroxy-OPC6-CoA Function Using CRISPR-Cas9

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-OPC6-CoA is a critical intermediate in the biosynthesis of jasmonic acid (JA), a key phytohormone involved in plant growth, development, and defense responses.[1] The jasmonate signaling pathway is a crucial target for developing novel strategies to enhance plant resilience and for the discovery of new drug targets.[2] Understanding the precise function of each intermediate, such as 3-Hydroxy-OPC6-CoA, is fundamental to manipulating this pathway effectively. The CRISPR-Cas9 system offers a powerful and precise tool for targeted gene editing, enabling the knockout of specific enzymes involved in the metabolism of 3-Hydroxy-OPC6-CoA. By creating knockout mutants for the genes encoding these enzymes, researchers can elucidate the specific role of this intermediate in the broader context of the jasmonate signaling cascade.

This document provides detailed application notes and protocols for utilizing CRISPR-Cas9 to study the function of 3-Hydroxy-OPC6-CoA in the model plant Arabidopsis thaliana.

Signaling Pathway and Experimental Workflow

The biosynthesis of jasmonic acid from its precursor, 12-oxo-phytodienoic acid (OPDA), occurs in the peroxisome through a series of β-oxidation cycles. 3-Hydroxy-OPC6-CoA is an intermediate in this process, acted upon by the Multifunctional Protein (MFP) and leading to the formation of 3-Oxo-OPC6-CoA, which is then converted by 3-Ketoacyl-CoA Thiolase (KAT).[3]

Figure 1: Simplified Jasmonic Acid Biosynthesis Pathway Highlighting 3-Hydroxy-OPC6-CoA and the CRISPR-Cas9 intervention point.

A general workflow for investigating the function of 3-Hydroxy-OPC6-CoA using CRISPR-Cas9 involves designing guide RNAs (gRNAs) to target the genes encoding the enzymes that metabolize it, creating knockout mutants, and then analyzing the resulting phenotypes and metabolite profiles.

Figure 2: General Experimental Workflow for CRISPR-Cas9-mediated study of 3-Hydroxy-OPC6-CoA metabolizing enzymes.

Data Presentation

The following table summarizes hypothetical quantitative data on jasmonate pathway intermediates in wild-type (Arabidopsis thaliana Col-0) and a CRISPR-generated mfp knockout mutant. This data illustrates the expected impact of disrupting the conversion of 3-Hydroxy-OPC6-CoA.

Metabolite	Genotype	Treatment	Concentration (ng/g FW) ± SE
12-oxo-phytodienoic acid (OPDA)	Wild-Type	Control	18.5 ± 2.5
Wild-Type	Wounding	52.3 ± 6.1
mfp knockout	Control	19.1 ± 2.8
mfp knockout	Wounding	55.8 ± 7.3
3-Hydroxy-OPC6-CoA	Wild-Type	Control	5.2 ± 0.8
Wild-Type	Wounding	15.7 ± 2.1
mfp knockout	Control	25.4 ± 3.9
mfp knockout	Wounding	88.2 ± 11.5
Jasmonic Acid (JA)	Wild-Type	Control	10.1 ± 1.5
Wild-Type	Wounding	35.8 ± 4.7
mfp knockout	Control	2.3 ± 0.4
mfp knockout	Wounding	7.9 ± 1.2
JA-isoleucine (JA-Ile)	Wild-Type	Control	1.5 ± 0.3
Wild-Type	Wounding	9.8 ± 1.7
mfp knockout	Control	0.4 ± 0.1
mfp knockout	Wounding	1.1 ± 0.2

Data is hypothetical and for illustrative purposes.

Experimental Protocols

Protocol 1: Generation of mfp and kat Knockout Arabidopsis Lines using CRISPR-Cas9

This protocol describes the generation of knockout mutants for the genes encoding Multifunctional Protein (MFP) and 3-Ketoacyl-CoA Thiolase (KAT) in Arabidopsis thaliana.

1.1. sgRNA Design and Vector Construction

• Identify Target Gene IDs: Obtain the Arabidopsis Genome Initiative (AGI) identifiers for the target genes (e.g., from TAIR - The Arabidopsis Information Resource).

• Design sgRNAs: Use online tools such as CRISPR-P 2.0 or CHOPCHOP to design two to four unique 20-bp sgRNAs targeting the 5'-exons of each gene. Select sgRNAs with high predicted on-target efficiency and low off-target scores.

• Verify Constructs: Transform the ligation product into competent E. coli and verify the insertion of the sgRNA cassette by Sanger sequencing.

1.2. Arabidopsis Transformation

• Transform Agrobacterium tumefaciens: Introduce the verified CRISPR-Cas9 construct into a suitable Agrobacterium strain (e.g., GV3101) by electroporation.

• Floral Dip Transformation: Grow Arabidopsis thaliana (Col-0) plants until they bolt and have young floral buds. Invert the plants into a suspension of the transformed Agrobacterium in infiltration medium and agitate gently for 30-60 seconds.

• Plant Growth and Seed Collection: Place the treated plants in a low-light, high-humidity environment for 24 hours, then return them to standard growth conditions. Allow the plants to mature and collect the T1 seeds.

1.3. Selection and Screening of Mutant Lines

• T1 Plant Selection: Sterilize and plate the T1 seeds on Murashige and Skoog (MS) medium containing a selection agent (e.g., hygromycin for pHEE401E).

• Genomic DNA Extraction: Extract genomic DNA from the leaves of surviving T1 seedlings.

• Mutation Detection: Use PCR to amplify the target region of the MFP or KAT gene. Analyze the PCR products for mutations by Sanger sequencing and subsequent analysis with a tool like TIDE (Tracking of Indels by Decomposition).

• Identification of Homozygous Mutants: Grow the T2 generation from self-pollinated T1 plants that showed mutations. Screen individual T2 plants by PCR and sequencing to identify homozygous knockout lines.

Protocol 2: Phenotypic Analysis of mfp and kat Knockout Mutants

• Growth and Development: Monitor the growth of homozygous knockout lines compared to wild-type plants under standard conditions. Measure parameters such as root length, rosette diameter, plant height, and flowering time.

• Stress Response Assays:

  • Wounding: Mechanically wound the leaves of wild-type and knockout plants. At various time points, collect tissue for metabolite analysis and gene expression studies.

  • Herbivory: Expose plants to generalist herbivores (e.g., Spodoptera littoralis) and quantify the amount of leaf area consumed.

  • Pathogen Infection: Inoculate plants with a necrotrophic fungus (e.g., Botrytis cinerea) and measure lesion size and disease progression.

Protocol 3: Quantification of Jasmonates by UPLC-MS/MS

This protocol provides a method for the quantitative analysis of jasmonate pathway intermediates.[4]

• Sample Preparation:

  • Harvest approximately 100 mg of plant tissue and immediately freeze in liquid nitrogen.

  • Homogenize the tissue and extract with an appropriate solvent (e.g., 80% methanol) containing deuterated internal standards.

  • Centrifuge to remove debris and concentrate the supernatant.

• Solid-Phase Extraction (SPE):

  • Resuspend the extract and apply to a C18 SPE cartridge.

  • Wash the cartridge to remove interfering compounds.

  • Elute the jasmonates with a suitable solvent.

• UPLC-MS/MS Analysis:

  • Reconstitute the dried eluate in the initial mobile phase.

  • Inject the sample into a UPLC system coupled to a triple quadrupole mass spectrometer.

  • Use multiple reaction monitoring (MRM) to detect and quantify the target metabolites based on their specific precursor-to-product ion transitions.[4]

• Data Analysis:

  • Quantify the endogenous jasmonates by comparing the peak area ratios of the analyte to its internal standard against a calibration curve.[4]

By following these protocols, researchers can effectively use CRISPR-Cas9 to dissect the role of 3-Hydroxy-OPC6-CoA in the jasmonic acid biosynthesis pathway, providing valuable insights into plant defense mechanisms and potential avenues for crop improvement and drug discovery.

References

• 1. Induction of jasmonic acid biosynthetic genes inhibits Arabidopsis growth in response to low boron - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Arabidopsis Mutant Defective in Jasmonate Response Is Allelic to the Auxin-Signaling Mutant axr1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Plant Biology / Abstract [thieme-connect.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for the Development of Antibodies Specific for 3-Hydroxy-OPC6-CoA

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the development of specific antibodies targeting 3-Hydroxy-OPC6-CoA, a key intermediate in the jasmonic acid biosynthesis pathway. The protocols outlined below cover hapten synthesis and conjugation, immunogen preparation, animal immunization, and the development of a competitive ELISA for the detection and quantification of 3-Hydroxy-OPC6-CoA.

Introduction

3-Hydroxy-OPC6-CoA (3-hydroxy-3-oxo-2-(pent-2-enyl)cyclopentane-1-hexanoyl-CoA) is a crucial, yet transient, intermediate in the peroxisomal β-oxidation stage of jasmonic acid (JA) biosynthesis in plants. Jasmonates are vital signaling molecules involved in plant growth, development, and defense responses. The ability to specifically detect and quantify 3-Hydroxy-OPC6-CoA can provide valuable insights into the regulation of the JA pathway and its role in plant physiology and stress responses. However, as a small molecule, 3-Hydroxy-OPC6-CoA is not immunogenic on its own. Therefore, the development of specific antibodies requires its covalent conjugation to a larger carrier protein, a process that renders the small molecule, now termed a hapten, immunogenic.

This document provides detailed protocols for the entire workflow of antibody development, from the design of the hapten-carrier conjugate to the characterization of the resulting antibodies.

Data Presentation

Table 1: Hapten-Carrier Conjugate Characteristics (Illustrative Data)

Conjugate ID	Hapten	Carrier Protein	Molar Coupling Ratio (Hapten:Protein)	Conjugation Method
3H-OPC6-KLH-01	3-Hydroxy-OPC6-moiety	Keyhole Limpet Hemocyanin (KLH)	15:1	EDC/Sulfo-NHS
3H-OPC6-BSA-01	3-Hydroxy-OPC6-moiety	Bovine Serum Albumin (BSA)	20:1	EDC/Sulfo-NHS
3H-OPC6-OVA-01	3-Hydroxy-OPC6-moiety	Ovalbumin (OVA)	12:1	EDC/Sulfo-NHS

Table 2: Polyclonal Antibody Titer and Specificity (Illustrative Data)

Antiserum ID	Immunogen	Titer (EC50)	IC50 (Competitive ELISA)
pAb-3H-OPC6-KLH-01	3H-OPC6-KLH-01	1:64,000	50 ng/mL
pAb-3H-OPC6-KLH-02	3H-OPC6-KLH-01	1:128,000	25 ng/mL

Table 3: Monoclonal Antibody Affinity and Cross-Reactivity (Illustrative Data)

mAb Clone ID	Isotype	Affinity Constant (Kd)	Cross-Reactivity with Jasmonic Acid (%)	Cross-Reactivity with OPC6-CoA (%)
mAb-3H-OPC6-1A2	IgG1	1.5 x 10⁻⁹ M	< 0.1%	5%
mAb-3H-OPC6-2B7	IgG2a	5.2 x 10⁻¹⁰ M	< 0.05%	2%
mAb-3H-OPC6-3C4	IgG2b	8.9 x 10⁻⁹ M	< 0.1%	8%

Signaling Pathway and Experimental Workflows

Figure 1: Jasmonic Acid Biosynthesis Pathway.

Figure 2: Antibody Development Workflow.

Experimental Protocols

Protocol 1: Hapten Synthesis and Conjugation to Carrier Protein

Objective: To synthesize a derivative of 3-Hydroxy-OPC6-CoA suitable for conjugation and to covalently link it to carrier proteins (KLH and BSA) to create immunogens.

Principle: The carboxyl group on the 3-Hydroxy-OPC6-moiety can be activated using a water-soluble carbodiimide (B86325) (EDC) in the presence of N-hydroxysulfosuccinimide (Sulfo-NHS) to form a stable amine-reactive ester. This activated hapten is then reacted with the primary amines on the carrier protein to form stable amide bonds.

Materials:

• 3-Hydroxy-OPC6-moiety with an accessible carboxyl group

• Keyhole Limpet Hemocyanin (KLH)

• Bovine Serum Albumin (BSA)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Conjugation Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.4

• Desalting column (e.g., Sephadex G-25)

• Dialysis tubing (10 kDa MWCO)

Procedure:

• Activation of Hapten: a. Dissolve the 3-Hydroxy-OPC6-moiety hapten in Activation Buffer. b. Add a 5-fold molar excess of EDC and a 2-fold molar excess of Sulfo-NHS to the hapten solution. c. Incubate for 15 minutes at room temperature with gentle mixing.

• Conjugation to Carrier Protein: a. Dissolve the carrier protein (KLH or BSA) in Conjugation Buffer at a concentration of 10 mg/mL. b. Immediately add the activated hapten solution to the carrier protein solution. A typical starting molar ratio of hapten to protein is 20-40:1. c. React for 2 hours at room temperature with gentle stirring.

• Purification of the Conjugate: a. Remove excess, unreacted hapten and crosslinking reagents by passing the reaction mixture through a desalting column equilibrated with PBS. b. Alternatively, dialyze the conjugate against PBS at 4°C overnight with several buffer changes.

• Characterization of the Conjugate: a. Determine the protein concentration using a BCA protein assay. b. Estimate the hapten-to-protein molar coupling ratio using MALDI-TOF mass spectrometry or by UV-Vis spectrophotometry if the hapten has a distinct absorbance peak.

Protocol 2: Immunization of Mice

Objective: To elicit a high-titer antibody response against the 3-Hydroxy-OPC6-CoA hapten in mice.

Materials:

• 3H-OPC6-KLH immunogen (from Protocol 1)

• Complete Freund's Adjuvant (CFA)

• Incomplete Freund's Adjuvant (IFA)

• Sterile PBS

• Syringes and needles (27-gauge)

• 6-8 week old BALB/c mice

Procedure:

• Primary Immunization (Day 0): a. Prepare an emulsion of the immunogen by mixing equal volumes of the 3H-OPC6-KLH solution (1 mg/mL in PBS) and CFA. b. Emulsify by repeatedly drawing the mixture into and expelling it from a syringe until a stable, thick white emulsion is formed. c. Inject each mouse subcutaneously at multiple sites with a total of 100 µL of the emulsion (containing 50 µg of the immunogen).

• Booster Immunizations (Days 21, 42, and optionally 63): a. Prepare an emulsion of the immunogen with IFA in the same manner as with CFA. b. Inject each mouse subcutaneously with 100 µL of the emulsion (50 µg of immunogen).

• Titer Monitoring: a. Collect a small blood sample from the tail vein 7-10 days after the second booster immunization. b. Prepare serum and determine the antibody titer using an indirect ELISA (see Protocol 3 for a similar setup, coating with 3H-OPC6-BSA).

• Final Boost (3-4 days before hybridoma fusion): a. Administer a final boost of 50 µg of the immunogen in PBS (without adjuvant) via intraperitoneal injection.

Protocol 3: Competitive ELISA for Detection of 3-Hydroxy-OPC6-CoA

Objective: To develop and optimize a competitive ELISA to quantify 3-Hydroxy-OPC6-CoA in samples.

Principle: In this assay, free 3-Hydroxy-OPC6-CoA in the sample competes with a fixed amount of 3H-OPC6-BSA conjugate coated on the ELISA plate for binding to a limited amount of the specific antibody. The amount of antibody bound to the plate is inversely proportional to the concentration of free 3-Hydroxy-OPC6-CoA in the sample.

Materials:

• 3H-OPC6-BSA conjugate (coating antigen)

• Anti-3-Hydroxy-OPC6-CoA primary antibody (from immunized animals or hybridoma supernatant)

• HRP-conjugated secondary antibody (e.g., goat anti-mouse IgG-HRP)

• Coating Buffer: 0.05 M Carbonate-Bicarbonate, pH 9.6

• Wash Buffer: PBS with 0.05% Tween-20 (PBST)

• Blocking Buffer: 1% BSA in PBST

• Sample/Standard Diluent: PBST

• TMB Substrate Solution

• Stop Solution: 2 M H₂SO₄

• 96-well microtiter plates

Procedure:

• Coating: a. Dilute the 3H-OPC6-BSA conjugate to 1-5 µg/mL in Coating Buffer. b. Add 100 µL of the diluted conjugate to each well of a 96-well plate. c. Incubate overnight at 4°C.

• Washing and Blocking: a. Wash the plate three times with 200 µL of Wash Buffer per well. b. Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature.

• Competition: a. Prepare serial dilutions of the 3-Hydroxy-OPC6-CoA standard and the samples in Sample/Standard Diluent. b. In a separate plate or tubes, pre-incubate 50 µL of each standard or sample with 50 µL of the diluted primary antibody for 30 minutes at room temperature. c. Wash the coated plate three times with Wash Buffer. d. Transfer 100 µL of the pre-incubated standard/sample-antibody mixture to the corresponding wells of the coated plate. e. Incubate for 1-2 hours at room temperature.

• Detection: a. Wash the plate three times with Wash Buffer. b. Add 100 µL of the diluted HRP-conjugated secondary antibody to each well. c. Incubate for 1 hour at room temperature.

• Development and Reading: a. Wash the plate five times with Wash Buffer. b. Add 100 µL of TMB Substrate Solution to each well and incubate in the dark for 15-30 minutes. c. Stop the reaction by adding 50 µL of Stop Solution to each well. d. Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: a. Plot a standard curve of absorbance versus the logarithm of the 3-Hydroxy-OPC6-CoA concentration. b. Determine the concentration of 3-Hydroxy-OPC6-CoA in the samples by interpolating their absorbance values from the standard curve.

Quantitative Analysis of Acyl-CoA Profiles in Plant Extracts: An Application Note and Protocol

Introduction

Acyl-Coenzyme A (acyl-CoA) thioesters are pivotal intermediates in a myriad of metabolic pathways in plants, including fatty acid synthesis and degradation, the Krebs cycle, and the biosynthesis of various secondary metabolites. The ability to accurately quantify the abundance and distribution of different acyl-CoA species is crucial for understanding plant lipid metabolism, dissecting metabolic fluxes, and for applications in biotechnology and drug development. This document provides a detailed protocol for the robust extraction and quantification of acyl-CoAs from plant tissues using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.[1][2]

Data Presentation

The accurate quantification of acyl-CoAs is highly dependent on the extraction methodology. The following tables summarize recovery rates for short-chain acyl-CoAs using different extraction methods and provide typical concentration ranges observed in plant tissues.

Table 1: Comparative Recovery Rates of Short-Chain Acyl-CoAs

Acyl-CoA Species	5-Sulfosalicylic Acid (SSA) Extraction Recovery (%)	Trichloroacetic Acid (TCA) with Solid-Phase Extraction (SPE) Recovery (%)
Acetyl-CoA	~59%	~36%
Propionyl-CoA	~80%	~62%
Malonyl-CoA	~74%	~26%
CoA	~74%	~1%
Dephospho-CoA	>99%	0%
Pantothenate	>100%	0%

Data compiled from studies demonstrating higher recovery of certain species with SSA-based methods.[3]

Table 2: Example Acyl-CoA Concentrations in Plant Tissues

Plant Tissue	Acyl-CoA Species	Concentration Range (pmol/mg fresh weight)
Arabidopsis thaliana seedlings	C16:0-CoA	0.5 - 2.0
C18:1-CoA	0.2 - 1.5
C18:2-CoA	0.1 - 0.8
Brassica napus maturing seeds	C16:0-CoA	1.0 - 5.0
C18:0-CoA	0.5 - 2.5
C18:1-CoA	2.0 - 10.0

These values are illustrative and can vary significantly based on species, developmental stage, and environmental conditions.[4]

Experimental Protocols

Acyl-CoA Extraction from Plant Tissue using 5-Sulfosalicylic Acid (SSA)

This protocol is optimized for the extraction of short-chain acyl-CoAs and is favored for its simplicity and high recovery rates for many species.[3][5]

Materials and Reagents:

• Frozen plant tissue

• Liquid nitrogen

• Pre-chilled mortar and pestle

• 5% (w/v) 5-sulfosalicylic acid (SSA) solution, ice-cold

• Microcentrifuge tubes, pre-chilled

• Refrigerated microcentrifuge

• Internal standards (e.g., stable isotope-labeled acyl-CoAs)[6][7][8][9]

Procedure:

• Tissue Pulverization: Weigh approximately 50-100 mg of frozen plant tissue. To prevent metabolic changes, it is critical to ensure the tissue remains frozen throughout this step. Place the frozen tissue in a pre-chilled mortar and add liquid nitrogen to maintain its brittle state. Grind the tissue to a fine powder using the pre-chilled pestle.

• Homogenization and Protein Precipitation: Transfer the powdered tissue to a pre-chilled microcentrifuge tube. Add 500 µL of ice-cold 5% SSA solution. If using internal standards for absolute quantification, they should be spiked into the SSA solution prior to adding it to the tissue powder.[5]

• Incubation and Centrifugation: Vortex the sample briefly and then incubate on ice for 10 minutes to facilitate complete protein precipitation. Centrifuge the homogenate at 16,000 x g for 10 minutes at 4°C to pellet precipitated proteins and cellular debris.[5]

• Supernatant Collection: Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled microcentrifuge tube. Take care not to disturb the pellet.

• Sample Storage: The extracted sample is now ready for LC-MS/MS analysis. If analysis is not performed immediately, store the extracts at -80°C to prevent degradation of the acyl-CoA species.[5]

LC-MS/MS Analysis of Acyl-CoAs

This method utilizes ion-paired reversed-phase liquid chromatography coupled with tandem mass spectrometry for the separation and quantification of acyl-CoAs.

Instrumentation and Columns:

• UHPLC or HPLC system

• Triple quadrupole mass spectrometer

• Reversed-phase C18 column (e.g., Agilent ZORBAX 300SB-C8, 100 x 2.1 mm, 3.5 µm)[10]

Mobile Phases:

• Mobile Phase A: 10 mM ammonium (B1175870) formate (B1220265) in water, pH 5.0[10]

• Mobile Phase B: Acetonitrile

Procedure:

• Chromatographic Separation: Equilibrate the column with 98% Mobile Phase A and 2% Mobile Phase B. Inject 10-20 µL of the extracted sample. Elute the acyl-CoAs using a gradient. A typical gradient might be:

  • 0-5 min: 2% B

  • 5-20 min: Ramp to 50% B

  • 20-25 min: Ramp to 95% B

  • 25-30 min: Hold at 95% B

  • 30-35 min: Return to 2% B and re-equilibrate The flow rate is typically maintained between 0.2-0.4 mL/min.

• Mass Spectrometry Detection: Operate the mass spectrometer in positive electrospray ionization (ESI) mode.[11] For quantification, use Multiple Reaction Monitoring (MRM) mode.[1][2] The transitions to monitor for each acyl-CoA will involve the precursor ion ([M+H]+) and a specific product ion. A common fragmentation involves the loss of the 3'-phospho-ADP moiety, resulting in a product ion of [M-507+H]+.[3][10] A second, confirmatory transition can also be monitored.[3]

• Data Analysis: Identify and quantify each acyl-CoA species based on its retention time and specific MRM transition compared to authentic standards. For absolute quantification, calculate the concentration based on the peak area ratio of the endogenous analyte to the corresponding stable isotope-labeled internal standard.

Visualizations

Experimental Workflow

Caption: A generalized workflow for the quantitative analysis of acyl-CoAs in plant extracts.

Central Role of Acyl-CoAs in Metabolism

Caption: The pivotal position of the acyl-CoA pool in key plant metabolic pathways.

References

• 1. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae | Springer Nature Experiments [experiments.springernature.com]
• 2. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Technical Advance: a novel technique for the sensitive quantification of acyl CoA esters from plant tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Stable Isotope Labeling by Essential Nutrients in Cell Culture for Preparation of Labeled Coenzyme A and Its Thioesters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Production of stable isotope-labeled acyl-coenzyme A thioesters by yeast stable isotope labeling by essential nutrients in cell culture - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Research Portal [researchdiscovery.drexel.edu]
• 10. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Navigating the Challenges of Low-Abundance Acyl-CoA Ester Identification

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming the complexities of identifying and quantifying low-abundance acyl-CoA esters. This resource provides practical troubleshooting guidance and answers to frequently asked questions to help you navigate common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in detecting low-abundance acyl-CoA esters?

A1: The detection of low-abundance acyl-CoA esters is inherently challenging due to several factors. These molecules are often present at very low intracellular concentrations.[1] Their thioester bond is susceptible to degradation, necessitating careful sample handling to prevent analytical variability.[1][2] Furthermore, biological samples present a complex matrix that can lead to ion suppression and interference during mass spectrometry analysis, further complicating sensitive detection.[1][3]

Q2: Which analytical technique is most suitable for quantifying low-levels of acyl-CoA esters?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is widely regarded as the gold standard for the sensitive and selective quantification of acyl-CoA esters.[1][4] This method offers high sensitivity, often with detection limits in the nanomolar to sub-nanomolar range, and the ability to differentiate target analytes from a complex biological matrix.[1] For targeted quantification, operating in Multiple Reaction Monitoring (MRM) mode is a common and effective approach.[4]

Q3: How critical is sample preparation for the successful analysis of low-abundance acyl-CoAs?

A3: Effective sample preparation is critical for the reliable quantification of low-abundance acyl-CoA esters.[1] A robust sample cleanup procedure, such as Solid-Phase Extraction (SPE), is highly recommended to remove interfering substances like salts, lipids, and proteins that can cause ion suppression.[3] While simpler methods like protein precipitation can be used, they may not be as effective at removing all matrix components.[3]

Q4: What are some key considerations for ensuring the stability of acyl-CoA esters during sample preparation and analysis?

A4: Acyl-CoA esters are prone to degradation.[3][5] To maintain their integrity, samples should be processed quickly on ice and stored at -80°C.[3] Reconstituting dried extracts in an appropriate solvent, such as 50% methanol (B129727) in water with a low concentration of ammonium (B1175870) acetate (B1210297), immediately before analysis can also improve stability.[3] It is also advisable to use glass vials instead of plastic to minimize signal loss and improve sample stability.[1][2]

Troubleshooting Guides

Issue 1: Poor Signal Intensity or High Background Noise

Question: I am observing very low signal intensity for my acyl-CoA analytes, or the background noise is unacceptably high. What are the possible causes and solutions?

Answer: Low signal intensity and high background noise are common problems in the LC-MS/MS analysis of acyl-CoAs. These issues often stem from sample preparation, matrix effects, or suboptimal instrument settings.

Potential Cause	Recommended Solution
Analyte Degradation	Acyl-CoAs are unstable in aqueous solutions.[6] Ensure samples are kept on ice during processing and stored at -80°C. Reconstitute samples just prior to analysis.[3][6] Using a reconstitution solvent containing 50% methanol with ammonium acetate can enhance stability.[3]
Ion Suppression from Biological Matrix	Co-eluting matrix components can interfere with the ionization of target analytes.[3][6] Implement a robust sample cleanup procedure like Solid-Phase Extraction (SPE) to remove interfering substances.[3] Optimize the chromatographic gradient to better separate the analyte from matrix interferences.[1]
Suboptimal Ionization	The choice of ionization mode and source parameters significantly impacts signal intensity.[3] Electrospray ionization (ESI) in positive ion mode is generally more sensitive for short-chain acyl-CoAs.[3] Optimize source parameters such as capillary voltage, gas flow, and temperature for your specific instrument and analytes.[3]
Inefficient Fragmentation (in MS/MS)	Incorrect collision energy will lead to poor fragmentation and low signal for product ions.[3] Infuse a standard of a similar acyl-CoA to optimize MS/MS settings, including collision energy and declustering potential.[1] For many acyl-CoAs, a characteristic neutral loss of 507 Da (the 3'-phospho-ADP moiety) is observed in positive ion mode and can be used for MRM.[7][8]

Issue 2: Poor Chromatographic Peak Shape

Question: My acyl-CoA peaks are broad, tailing, or splitting. How can I improve the chromatography?

Answer: Poor peak shape can be caused by several factors related to the analytical column, mobile phase, or the sample itself.

Potential Cause	Recommended Solution
Incompatible Sample Solvent	If the sample is reconstituted in a solvent stronger than the initial mobile phase, peak distortion can occur.[1] Reconstitute the final sample extract in a solvent that is as weak as, or weaker than, the initial mobile phase.[1]
Column Overload	Injecting too much sample can lead to broad or fronting peaks.[1] Dilute the sample or reduce the injection volume.[1]
Secondary Interactions with Column	The phosphate (B84403) groups of the CoA moiety can interact with the silica (B1680970) backbone of the column, leading to tailing. The use of an ion-pairing reagent in the mobile phase can mitigate these interactions, but may cause ion suppression.[9] Alternatively, using a core-shell silica column can provide narrower peaks and allow for faster gradients.[10]
Column Contamination or Degradation	Buildup of matrix components can degrade column performance. Regularly flush the LC system and consider using a guard column. If performance does not improve, replace the analytical column.

Experimental Protocols and Data

Table 1: Comparison of Analytical Methods for Acyl-CoA Quantification

Method	Typical Limit of Detection (LOD) / Limit of Quantitation (LOQ)	Throughput	Advantages	Disadvantages
LC-MS/MS	pmol to fmol range[10][11]	Medium	High sensitivity and specificity; allows for profiling of multiple acyl-CoAs simultaneously.[4]	Requires expensive instrumentation and expertise.[4]
HPLC-UV	nmol range	Medium	More accessible and cost-effective than LC-MS/MS.[4]	Less sensitive; suitable for more abundant acyl-CoA species.[4]
Enzymatic/Fluorometric Assays	Varies by kit	High	Simple, high-throughput, and does not require specialized chromatography equipment.[4]	Often measures total acyl-CoAs or a specific class; may lack specificity.[4]

Detailed Protocol: Generic Workflow for Acyl-CoA Extraction and Analysis by LC-MS/MS

This protocol provides a general framework. Optimization is crucial for specific sample types and target analytes.

1. Sample Homogenization and Extraction:

• Homogenize frozen tissue powder or cell pellets in an ice-cold extraction solvent (e.g., 2:1:0.8 methanol:chloroform:water).[4]

• Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4°C to pellet proteins and cellular debris.[4]

• Carefully collect the supernatant containing the acyl-CoAs.[4]

2. Sample Cleanup (Optional but Recommended):

• For complex matrices, perform Solid-Phase Extraction (SPE) to remove interfering substances.[3]

3. Drying and Reconstitution:

• Dry the supernatant under a stream of nitrogen.[4]

• Reconstitute the pellet in a solvent compatible with the LC-MS/MS analysis, such as 5% sulfosalicylic acid or 50% methanol with ammonium acetate.[3][4]

4. LC-MS/MS Analysis:

• Column: A C18 reversed-phase column is commonly used.[4]

• Mobile Phase A: An aqueous buffer, often containing ammonium acetate.[11]

• Mobile Phase B: An organic solvent like acetonitrile (B52724) or methanol.[4]

• Gradient: A typical gradient starts with a low percentage of Mobile Phase B, which is gradually increased to elute the more hydrophobic long-chain acyl-CoAs.[4]

• Ionization: Use positive electrospray ionization (ESI+).[4]

• Analysis Mode: Operate in Multiple Reaction Monitoring (MRM) for targeted quantification.[4] Monitor for the specific precursor-product ion transitions for each acyl-CoA species. A common transition involves the neutral loss of the 3'-phospho-ADP moiety (507 Da).[7]

5. Data Analysis:

• Quantify the acyl-CoAs by comparing the peak areas to those of a standard curve generated with authentic standards.[4]

Visualizations

Caption: General experimental workflow for acyl-CoA quantification.

Caption: Troubleshooting logic for poor signal or high noise issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative Analysis of Acetyl-CoA, Malonyl-CoA, and Succinyl-CoA in Myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A common approach for absolute quantification of short chain CoA thioesters in prokaryotic and eukaryotic microbes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming instability of acyl-CoA thioesters during extraction

This guide provides detailed troubleshooting advice and answers to frequently asked questions to help you prevent the degradation of acyl-CoA thioesters during your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of thioester bond degradation in acyl-CoA samples?

A1: The thioester bond in acyl-CoA molecules is chemically reactive and susceptible to degradation from several factors. The primary causes are:

• Enzymatic Degradation : Tissues and cells contain acyl-CoA thioesterases (ACOTs), which are enzymes that hydrolyze the thioester bond.[1][2] These enzymes must be inactivated immediately during sample preparation to prevent loss of the analyte.[2]

• Chemical Hydrolysis : Acyl-CoAs are prone to hydrolysis in aqueous solutions. This instability is significantly increased in alkaline (pH > 7.0) and strongly acidic (pH < 4.0) conditions.[1] The rate of hydrolysis can also be influenced by the length of the fatty acyl chain.[1][3]

• Oxidation : The thiol group in coenzyme A is susceptible to oxidation, which can lead to the formation of CoA disulfides and other oxidized species, interfering with analysis and quantification.[1]

• High Temperature : Elevated temperatures accelerate the rates of both chemical hydrolysis and enzymatic degradation.[1][2]

Q2: How does pH critically affect the stability of acyl-CoA molecules?

A2: The pH of the solution is a crucial factor for acyl-CoA stability. The thioester bond is most stable in slightly acidic conditions.

• Alkaline pH (pH > 7.0) : Basic conditions significantly promote the chemical hydrolysis of the thioester bond.[1][2]

• Strongly Acidic pH (pH < 4.0) : While more stable than in alkaline conditions, strongly acidic environments can also lead to hydrolysis.[1]

• Optimal pH Range : For maximal stability in aqueous solutions, a slightly acidic pH of 4.0 to 6.8 is recommended.[1] Extraction protocols often utilize buffers with a pH around 4.9 to inhibit thioesterase activity and minimize chemical hydrolysis.[1][2]

Q3: What are the best practices for sample storage?

A3: Proper storage is essential to maintain the integrity of acyl-CoA samples.

• Short-Term Storage (e.g., in an autosampler) : Samples should be kept at low temperatures (e.g., 4°C). However, significant degradation can occur over 24 hours even at this temperature.[1] It is best to analyze samples as quickly as possible after reconstitution.[1] Using methanol (B129727) or a methanol/buffer mixture for reconstitution can improve stability compared to purely aqueous solutions.[1]

• Long-Term Storage : For long-term stability, samples should be stored as dry pellets at -80°C.[1] If storing in solution, use a slightly acidic buffer (pH 4.0-6.0), and store in aliquots at -80°C to prevent repeated freeze-thaw cycles.[1]

Q4: Can antioxidants or reducing agents improve stability?

A4: Yes, they can be beneficial. The thiol group of the CoA moiety is prone to oxidation.[1] Adding reducing agents like dithiothreitol (B142953) (DTT) or 2-mercaptoethanol (B42355) can help maintain the reduced state of the CoA thiol group and reverse the formation of CoA disulfides that may occur during storage.[1]

Troubleshooting Guide

Issue 1: Low or no recovery of acyl-CoA analytes.

This is a common problem often linked to degradation during sample preparation or inefficient extraction.

• Potential Cause 1: Enzymatic Activity. Acyl-CoA thioesterases in your sample may be actively degrading your target molecules.[1]

  • Solution : Ensure rapid and complete inactivation of enzymes. This is the most critical step.[2] For tissues, immediately flash-freeze the sample in liquid nitrogen upon collection.[4][5] For cell cultures, quench metabolism by adding an ice-cold organic solvent like methanol at -80°C.[1][2] Always work quickly and keep samples on ice (0-4°C) throughout the entire process.[1][4]

• Potential Cause 2: Chemical Hydrolysis. The pH of your extraction or reconstitution solvent may be outside the optimal range.

  • Solution : Verify the pH of all buffers and solvents. Use slightly acidic conditions (pH 4.0-6.8) for all steps.[1] An acidic extraction buffer, such as 100 mM potassium phosphate (B84403) at pH 4.9, is often effective.[1][2] Avoid using purely aqueous solutions for reconstitution; methanol often provides better stability.[1]

• Potential Cause 3: Inefficient Extraction. The protocol may not be optimized for your specific sample type or acyl-CoA species of interest.

  • Solution : Employ a robust extraction method. A common approach involves homogenization in an acidic buffer, followed by protein precipitation and extraction with organic solvents like isopropanol (B130326) and acetonitrile (B52724).[1] Solid-phase extraction (SPE) can also be used to purify and concentrate the acyl-CoAs, which may improve recovery.[1][4]

Issue 2: Unexpected or broad peaks in LC-MS chromatogram.

Poor peak shape can be caused by degradation, oxidation, or solvent effects.

• Potential Cause 1: Analyte Degradation. The instability of acyl-CoAs in solution can lead to degradation during the analytical run.

  • Solution : Analyze samples as quickly as possible after preparation. Maintain a low temperature (e.g., 4°C) in the autosampler.[1] Ensure the mobile phase and reconstitution solvents are at an optimal pH.

• Potential Cause 2: Oxidation of CoA. The thiol group may have oxidized, leading to multiple species.

  • Solution : Consider adding a small amount of a reducing agent like DTT to your standards and samples to maintain the reduced state of the CoA thiol group.[1]

• Potential Cause 3: Poor Peak Shape Due to Solvent Effects. The reconstitution solvent may not be compatible with the initial mobile phase conditions.

  • Solution : Methanol is often a good choice for reconstituting dry samples.[1] For medium to long-chain acyl-CoAs, dissolving the extract in a buffer that includes some acetonitrile (e.g., 20%) may be necessary to ensure complete solubilization and improve peak shape.[1]

Data Summary

The stability of acyl-CoAs is highly dependent on the experimental conditions. The table below summarizes key quantitative parameters for maintaining sample integrity.

Parameter	Recommended Value	Rationale
pH for Extraction	4.9	Inhibits thioesterase activity and minimizes chemical hydrolysis.[1][2]
pH for Storage/Analysis	4.0 - 6.8	The thioester bond is most stable in this slightly acidic range.[1]
Extraction Temperature	0 - 4°C (On Ice)	Minimizes enzymatic degradation and slows the rate of chemical hydrolysis.[1][2][4]
Long-Term Storage Temp.	-80°C	Essential for long-term stability, especially for dry pellets.[1]

Experimental Protocols & Workflows

Acyl-CoA Extraction Workflow

The following diagram outlines a generalized workflow for acyl-CoA extraction, emphasizing the critical stages where stability must be maintained.

Caption: A workflow for acyl-CoA extraction highlighting critical steps.

Protocol 1: Acyl-CoA Extraction from Cultured Cells

This protocol is adapted from methods designed to rapidly inactivate enzymes and efficiently extract acyl-CoAs.[1]

• Cell Washing : Aspirate the culture media. Quickly wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Metabolic Quenching : Add 2 mL of ice-cold methanol to the plate and place it at -80°C for 15 minutes to halt all enzymatic activity.[1][2]

• Cell Lysis & Collection : Scrape the cell lysate from the plate.

• Centrifugation : Centrifuge the lysate at 15,000 x g for 5 minutes at 4°C.[1]

• Supernatant Collection : Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube.

• Drying : Dry the supernatant under a gentle stream of nitrogen gas.

• Storage : Store the dried pellet at -80°C until analysis.

Protocol 2: Acyl-CoA Extraction from Tissue

This protocol is based on a method optimized for high recovery from tissue samples.[1][5]

• Sample Preparation : Weigh a frozen, powdered tissue sample (~100 mg). Keep the sample on dry ice.

• Homogenization : In a pre-chilled glass homogenizer on ice, add 2 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9).[1][5] Add the powdered tissue and homogenize thoroughly.

• Solvent Addition : Add 2.0 mL of isopropanol and homogenize again.[5]

• Phase Separation : Add 4.0 mL of acetonitrile and 0.25 mL of saturated (NH4)2SO4.[1][5] Vortex vigorously for 5 minutes.

• Centrifugation : Centrifuge the mixture at approximately 2,000 x g for 5 minutes at 4°C.[1][5]

• Supernatant Collection : Collect the upper aqueous phase containing the acyl-CoAs.

• Purification (Optional) : The extract can be further purified and concentrated using a weak anion exchange solid-phase extraction (SPE) column.[5][6]

• Drying & Storage : Dry the final extract under nitrogen and store the pellet at -80°C.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Length of the Bound Fatty Acid Influences the Dynamics of the Acyl Carrier Protein and the Stability of the Thioester Bond† | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC Gradient for Jasmonate Precursor Separation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the liquid chromatography (LC) separation of jasmonate precursors.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues when separating jasmonate precursors on a C18 column?

The most frequent challenges include poor peak shape (tailing or fronting), co-elution of structurally similar compounds and isomers (e.g., OPDA isomers), and inconsistent retention times. These issues often stem from suboptimal mobile phase composition, gradient slope, or sample preparation.

Q2: Why are my early-eluting peaks, like linolenic acid, poorly resolved or showing strange shapes?

Early-eluting, non-polar compounds like linolenic acid can be challenging to retain on a C18 column. Poor resolution or peak shape for these analytes can be caused by an initial mobile phase that is too strong (too much organic solvent), leading to rapid elution without sufficient interaction with the stationary phase. Additionally, the sample solvent may be too strong compared to the initial mobile phase, causing peak distortion.

Q3: My jasmonic acid (JA) and 12-oxo-phytodienoic acid (OPDA) peaks are tailing. What is the cause and how can I fix it?

Peak tailing for acidic compounds like JA and OPDA is often due to secondary interactions between the analyte's carboxyl group and residual silanol (B1196071) groups on the silica-based C18 column.[1] To mitigate this, ensure your mobile phase has a low pH, typically by adding 0.1% formic acid or acetic acid. This suppresses the ionization of the silanol groups and the carboxylic acids, leading to more symmetrical peaks.

Q4: I am seeing a drifting baseline during my gradient run. What could be the cause?

Baseline drift in a gradient run can be caused by several factors. If one of your mobile phase components (e.g., an additive like formic acid) is only present in one of the two solvents, the baseline may drift as the mobile phase composition changes. To resolve this, add the same concentration of the additive to both your aqueous (A) and organic (B) mobile phases. Other causes can include an unequilibrated column or impurities in the solvents.

Q5: How can I improve the sensitivity of my analysis for these low-concentration analytes?

Improving sensitivity for low-abundance jasmonates involves a multi-faceted approach.[2] This includes optimizing sample preparation to enrich the analytes (e.g., using Solid-Phase Extraction), fine-tuning the LC gradient for sharper peaks, and optimizing mass spectrometer source parameters (e.g., capillary voltage, gas flow, and temperature) for better ionization efficiency.

Troubleshooting Guides

Issue 1: Poor Peak Resolution and Co-elution

Symptoms:

• Peaks are overlapping or not baseline-separated.

• Shoulders are visible on peaks, suggesting co-eluting isomers.

Possible Causes & Solutions:

Cause	Solution
Inadequate Gradient Slope	A steep gradient may not provide enough time for separation. Action: Make the gradient shallower (i.e., increase the gradient duration) in the region where the critical pair elutes.
Incorrect Mobile Phase	The selectivity of the separation can be altered by changing the organic modifier. Action: If using acetonitrile, try substituting it with methanol (B129727), or vice-versa. This can change the elution order and improve resolution.
Suboptimal Temperature	Column temperature affects viscosity and analyte interaction with the stationary phase. Action: Try decreasing the column temperature in 5°C increments. This can sometimes enhance resolution, although it may increase backpressure.
Wrong Column Chemistry	A standard C18 column may not be sufficient for resolving certain isomers. Action: Consider a column with a different selectivity, such as a phenyl-hexyl or a PFP (pentafluorophenyl) stationary phase, which can offer different interaction mechanisms.[3]

Issue 2: Inconsistent Retention Times

Symptoms:

• Retention times for the same analyte vary between injections or batches.

Possible Causes & Solutions:

Cause	Solution
Insufficient Column Equilibration	The column is not returning to the initial conditions before the next injection. Action: Increase the post-run equilibration time to at least 10-15 column volumes.
Mobile Phase Composition Changes	Evaporation of the more volatile solvent component or improper mixing can alter the mobile phase. Action: Prepare fresh mobile phase daily, keep solvent bottles capped, and ensure proper degassing.
Temperature Fluctuations	Lab temperature changes can affect retention times. Action: Use a column oven to maintain a consistent temperature. A 1°C change can alter retention times by 1-2%.[1]
Pump Performance Issues	Inaccurate solvent proportioning from the HPLC pump. Action: Purge the pumps to remove air bubbles and perform a gradient proportioning valve test if the problem persists.

Data Presentation

Table 1: Example LC Gradient Program and Expected Retention Times

The following table provides a sample UPLC-MS/MS gradient program for the separation of jasmonate precursors on a C18 column, along with typical retention times. Note that these times may vary depending on the specific LC system, column dimensions, and other experimental parameters.

Parameter	Value
Column	Reversed-phase C18 (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Gradient Program:

Time (min)	% Mobile Phase B
0.0	30
2.0	50
10.0	85
12.0	98
14.0	98
14.1	30
17.0	30

Expected Retention Times:

Compound	Expected Retention Time (min)
12-oxo-phytodienoic acid (OPDA)	~7.5
Jasmonic Acid (JA)	~8.2
13(S)-Hydroperoxyoctadecatrienoic acid (13-HPOT)	~9.8
α-Linolenic Acid	~11.5

Experimental Protocols

Protocol 1: Sample Preparation from Plant Tissue

This protocol outlines a general procedure for the extraction of jasmonate precursors from plant tissue for LC-MS/MS analysis.[2]

• Harvest and Homogenize: Harvest 50-100 mg of fresh plant tissue and immediately freeze in liquid nitrogen. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction: To the powdered tissue, add 1 mL of an ice-cold extraction solvent (e.g., 80% methanol in water) containing a mixture of deuterated internal standards (e.g., d5-OPDA, d5-JA). Vortex thoroughly.

• Incubation and Centrifugation: Incubate the mixture for 1 hour at -20°C to allow for complete extraction. Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Condition a mixed-mode anion exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the previous step onto the conditioned cartridge.

  • Wash the cartridge with 1 mL of a weak solvent (e.g., water) to remove polar interferences.

  • Elute the jasmonates and their precursors with 1 mL of an appropriate solvent (e.g., 1% formic acid in methanol).

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Mandatory Visualization

Caption: Jasmonate biosynthesis pathway starting from membrane lipids.

Caption: A logical workflow for troubleshooting poor peak resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. An UPLC-MS/MS method for highly sensitive high-throughput analysis of phytohormones in plant tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]

Troubleshooting poor ionization of 3-Hydroxy-OPC6-CoA in MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the mass spectrometry (MS) analysis of 3-Hydroxy-OPC6-CoA.

Frequently Asked Questions (FAQs)

Q1: Why is my 3-Hydroxy-OPC6-CoA signal low, inconsistent, or completely absent?

A low or absent signal for 3-Hydroxy-OPC6-CoA is a common issue in LC-MS analysis that can stem from several factors throughout the experimental workflow.[1] The problem can generally be traced back to one of three areas: sample preparation, the liquid chromatography (LC) system, or the mass spectrometer (MS) itself.[1] Common causes include low analyte concentration in the sample, inefficient extraction, degradation of the analyte, ion suppression from matrix components, or suboptimal instrument parameters.[2][3]

Q2: What are the primary causes of poor ionization and signal suppression for acyl-CoAs?

Poor ionization and ion suppression are significant challenges in the analysis of acyl-CoAs like 3-Hydroxy-OPC6-CoA, especially in complex biological matrices.[3]

• Matrix Effects: Co-eluting endogenous or exogenous compounds from the sample matrix can compete with the analyte for ionization, thereby suppressing its signal.[1][3] Major culprits include phospholipids, salts, and other endogenous metabolites.[1]

• Suboptimal Mobile Phase: The pH and composition of the mobile phase are critical for efficient ionization. Acyl-CoAs contain phosphate (B84403) groups and are typically analyzed in negative ion mode, though positive mode is also frequently used.[4] The mobile phase should facilitate the formation of [M-H]⁻ or [M+H]⁺ ions.

• Inefficient Ionization Source Parameters: The settings of the ion source, such as temperature, gas flows, and voltages, must be optimized for the specific analyte.[3][5] Non-optimal conditions can lead to poor desolvation or inefficient ion formation.

Q3: How can I improve the ionization efficiency of 3-Hydroxy-OPC6-CoA?

Improving ionization efficiency requires a systematic approach focusing on both the sample and the instrument.

• Optimize Sample Cleanup: Employ robust sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[2][3]

• Adjust Mobile Phase: The use of mobile phases containing volatile salts like ammonium (B1175870) acetate (B1210297) or modifiers like ammonium hydroxide (B78521) can improve ionization.[4][6] For negative ion mode, a slightly basic pH may be beneficial, while a slightly acidic mobile phase (e.g., with formic acid) is common for positive mode.[4][7]

• Optimize MS Source Conditions: Systematically tune the ion source parameters, including nebulizer gas flow, desolvation temperature, and capillary voltage, to maximize the signal for 3-Hydroxy-OPC6-CoA.[5]

• Consider Derivatization: While less common for already charged molecules like acyl-CoAs, derivatization can be a powerful tool to enhance ionization efficiency for certain analytes, particularly neutral molecules.[5]

Q4: What is the recommended sample preparation protocol for 3-Hydroxy-OPC6-CoA analysis?

A robust sample preparation protocol is crucial for minimizing matrix effects and ensuring accurate quantification. A combination of protein precipitation and solid-phase extraction is often effective.[8]

Experimental Protocols

Protocol 1: Acyl-CoA Extraction from Tissues or Cells

This protocol is designed for the extraction of acyl-CoAs from biological samples for LC-MS/MS analysis.[2][8]

Reagents:

• Extraction Buffer: 10% (w/v) trichloroacetic acid (TCA) in water.[8]

• Internal Standard (IS): A suitable stable isotope-labeled or odd-chain acyl-CoA (e.g., C17:0-CoA).[8]

• Wash Solution: 2% (w/v) TCA in water.[8]

• Elution Solvent: 50% Acetonitrile / 50% Water containing 0.1% Ammonium Hydroxide.[8]

• Reconstitution Solvent: A solvent compatible with your initial LC mobile phase (e.g., 95:5 Water:Acetonitrile).[8]

Procedure:

• Homogenization: Homogenize approximately 50-100 mg of tissue or 1-5 million cells in 1 mL of ice-cold Extraction Buffer containing the internal standard.[8]

• Protein Precipitation: Incubate the homogenate on ice for 15 minutes to precipitate proteins.[8]

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.[8]

• Solid-Phase Extraction (SPE):

  • Condition a weak anion exchange (WAX) or similar SPE cartridge (e.g., Oasis MAX, 30 mg) with 1 mL of methanol (B129727) followed by 1 mL of water.[2][8]

  • Load the supernatant from the centrifugation step onto the SPE cartridge.[8]

  • Wash the cartridge with 1 mL of Wash Solution, followed by 1 mL of methanol.[8]

  • Elute the acyl-CoAs with 1 mL of Elution Solvent.[8]

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 100 µL of Reconstitution Solvent for LC-MS/MS analysis.[8]

Protocol 2: LC-MS/MS Analysis

This protocol provides a starting point for developing a quantitative LC-MS/MS method.

Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.7 µm particle size).[6]

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH adjusted to 8.5 with Ammonium Hydroxide (for negative mode).[9]

• Mobile Phase B: Acetonitrile.[9]

• Flow Rate: 0.4 mL/min.[6]

• Gradient: A typical gradient would start at a low percentage of organic phase (B), ramp up to elute the analyte, and then return to initial conditions for re-equilibration.[6]

• Injection Volume: 5 µL.[6]

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), negative or positive mode. Acyl-CoAs can be detected in both modes, but negative mode is often preferred due to the phosphate groups.[4][10]

• Scan Type: Multiple Reaction Monitoring (MRM) for quantification.[11]

• Key Parameters: Optimize desolvation temperature, cone voltage, and collision energy for the specific MRM transitions of 3-Hydroxy-OPC6-CoA and its internal standard.[12]

Quantitative Data Summary

The following table summarizes typical performance characteristics for LC-MS/MS methods for acyl-CoAs, which can be expected for the analysis of 3-Hydroxy-OPC6-CoA.[11]

Parameter	3-Hydroxy-OPC6-CoA
Calibration Range (ng/mL)	0.5 - 500
R²	> 0.998
Lower Limit of Quantification (LLOQ) (ng/mL)	0.5
Intra-day Accuracy (%)	98.9 - 102.3
Intra-day Precision (%RSD)	3.5 - 5.8
Inter-day Accuracy (%)	99.2 - 101.5
Inter-day Precision (%RSD)	3.9 - 6.2

Visualizations

Signaling Pathways and Workflows

Caption: The Electrospray Ionization (ESI) process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. gmi-inc.com [gmi-inc.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis of medium-chain acyl-coenzyme A esters in mouse tissues by liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Reducing matrix effects in plant metabolomics for CoA analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to matrix effects in the analysis of Coenzyme A (CoA) and its derivatives in plant metabolomics.

Troubleshooting Guide

This section addresses specific issues encountered during experimental workflows.

Question: Why is my CoA peak intensity inconsistent and my results poorly reproducible across different plant samples?

Answer:

Inconsistent peak intensity and poor reproducibility are classic signs of variable matrix effects between samples.[1] Matrix effects occur when co-eluting molecules from the sample matrix interfere with the ionization of the target analyte (e.g., Acetyl-CoA), causing either ion suppression or enhancement.[2][3] Plant tissues are particularly complex matrices, containing a wide variety of compounds that can interfere with CoA analysis.

Possible Causes:

• Differential Ion Suppression/Enhancement: Different samples, even from the same plant species, can have varying concentrations of interfering compounds (e.g., salts, proteins, phospholipids), leading to inconsistent matrix effects.[1]

• Inadequate Sample Cleanup: The sample preparation method may not be effectively removing matrix components that interfere with the ionization process.

• Lack of Appropriate Internal Standard: Without a proper internal standard, variations introduced during sample preparation and LC-MS analysis cannot be corrected.[4]

Solutions and Strategies:

• Optimize Sample Preparation: The goal is to remove interfering matrix components while efficiently extracting CoAs. Solid-Phase Extraction (SPE), particularly mixed-mode SPE, is highly effective at producing cleaner extracts compared to simpler methods like protein precipitation (PPT) or liquid-liquid extraction (LLE).[1][5]

• Implement an Internal Standard (IS): The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for correcting matrix effects.[1][4][6] A SIL-IS is chemically almost identical to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement.[6] By calculating the peak area ratio of the analyte to the IS, these variations can be normalized.[7]

• Use Matrix-Matched Calibration: When a suitable SIL-IS is unavailable, creating calibration standards in a blank matrix extract that closely matches the study samples can help compensate for matrix effects.[2][8]

Detailed Experimental Protocol: Mixed-Mode SPE for Acyl-CoA Extraction

This protocol is adapted for the cleanup of short-chain acyl-CoAs from a plant tissue homogenate.

• Sample Homogenization: Rapidly harvest and freeze ~50 mg of plant tissue in liquid nitrogen.[4] Pulverize the frozen tissue to a fine powder.

• Extraction: Add 1 mL of an ice-cold extraction buffer (e.g., 2.5% 5-sulfosalicylic acid (SSA)) to the powdered tissue.[9] Vortex thoroughly and centrifuge at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet proteins and cell debris.

• Internal Standard Spiking: Transfer the supernatant to a new tube. Add a known concentration of your SIL-IS (e.g., ¹³C₃-Acetyl-CoA).

• SPE Cartridge Conditioning: Use a mixed-mode SPE cartridge (combining reversed-phase and ion-exchange properties).

  • Wash the cartridge with 3 mL of methanol.

  • Equilibrate the cartridge with 3 mL of extraction buffer.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of the extraction buffer to remove unbound matrix components.[1]

• Elution: Elute the acyl-CoAs using a solvent appropriate for disrupting both reversed-phase and ion-exchange interactions, such as 3 mL of 50:50 methanol/50 mM ammonium (B1175870) formate.[1]

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen gas.[1] Reconstitute the sample in a small volume of a solvent suitable for LC-MS analysis (e.g., 100 µL of 50 mM ammonium acetate) before injection.[1]

Logical Workflow for Troubleshooting Reproducibility

Caption: Decision tree for troubleshooting poor reproducibility.

Question: My CoA signal is very low or completely suppressed in plant extracts compared to the signal in a pure solvent. How can I diagnose and fix this?

Answer:

A significant drop in signal when moving from a pure solvent to a biological matrix is a strong indication of ion suppression, a major type of matrix effect.[1] This occurs when co-eluting compounds from the plant extract compete with the analyte for ionization in the mass spectrometer's source, reducing the number of analyte ions that reach the detector.[2]

Diagnostic Tool: Post-Column Infusion (PCI)

A post-column infusion experiment can identify at what points in your chromatographic run ion suppression is occurring.[2][8]

• Methodology: A solution containing your CoA analyte is continuously infused into the mobile phase flow after the analytical column but before the MS ion source. A blank plant matrix extract (prepared without the analyte) is then injected onto the column. Any dip in the constant signal of the infused analyte corresponds to a retention time where matrix components are eluting and causing ion suppression.[2]

• Interpretation: By knowing where ion suppression zones are, you can adjust your chromatography to move your CoA peak away from these areas.[2]

Solutions and Strategies:

• Improve Chromatographic Separation: Modify your LC gradient, mobile phase composition, or even switch to a different column chemistry (e.g., HILIC) to separate your CoA analytes from the interfering matrix components identified by the PCI experiment.[2]

• Enhance Sample Cleanup: As detailed in the previous question, improving your sample preparation is crucial. A cleaner sample will have fewer interfering compounds. The table below compares common methods.

• Sample Dilution: A simple approach is to dilute the sample extract.[8] This reduces the concentration of both the analyte and the interfering compounds. However, this is only feasible if the analyte concentration is high enough to remain above the instrument's limit of quantification after dilution.[1][8]

Data Summary: Comparison of Sample Preparation Techniques

Technique	Principle	Effectiveness in Reducing Matrix Effects	Considerations
Protein Precipitation (PPT)	Protein removal by adding an organic solvent (e.g., acetonitrile) or acid (e.g., TCA).	Least effective; many non-protein matrix components remain.[5]	Fast and simple, but often results in significant matrix effects.[5]
Liquid-Liquid Extraction (LLE)	Partitioning of analytes between two immiscible liquid phases.	Can provide cleaner extracts than PPT.[5]	Analyte recovery can be low, especially for polar molecules like CoAs.[5]
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.[1]	Good cleanup; more effective than PPT and LLE.[1]	Requires method development to optimize sorbent and solvents.
Mixed-Mode SPE	Uses a sorbent with multiple retention mechanisms (e.g., reversed-phase and ion-exchange).	Most effective; dramatically reduces matrix components.[1][5]	Can be more complex to develop the methodology.[1]

Visualization of the Stable Isotope Dilution Principle

Caption: Principle of stable isotope dilution for matrix effect correction.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1][2] This interference can lead to either a decreased signal (ion suppression) or an increased signal (ion enhancement), which compromises the accuracy, precision, and sensitivity of quantitative analysis.[1][3][10]

Q2: Why are plant matrices particularly challenging for CoA analysis?

A2: Plant matrices are extremely complex and contain a high diversity of metabolites, pigments, lipids, and secondary metabolites. Many of these compounds can co-extract with CoAs and interfere with their analysis. Acyl-CoAs themselves are found in relatively low abundance, making them more susceptible to the signal-suppressing effects of more abundant matrix components.[11]

Q3: What is the best type of internal standard to use for CoA quantification?

A3: The gold standard for quantitative mass spectrometry is a stable isotope-labeled (SIL) version of the analyte.[4] For example, when measuring acetyl-CoA, a commercially available [¹³C]-acetyl-CoA would be ideal. These standards are chemically identical to the analyte but have a different mass, allowing them to be distinguished by the mass spectrometer.[4] This ensures the internal standard behaves nearly identically to the endogenous analyte during both sample preparation and LC-MS analysis, providing the most accurate correction for matrix effects and other variations.[4][6]

Q4: Can I just dilute my sample to reduce matrix effects?

A4: Yes, sample dilution can be a simple and effective way to reduce the concentration of interfering matrix components.[1][8] By lowering the overall concentration of molecules entering the ion source, the competition for ionization is reduced. However, this strategy is only viable if the concentration of your target CoA is high enough that it remains detectable and above the limit of quantification after dilution.[1][8] For low-abundance CoAs, dilution may cause the signal to be lost entirely.

Q5: What is the difference between minimizing and compensating for matrix effects?

A5: Minimizing matrix effects involves actively removing the interfering compounds from the sample or separating them chromatographically from the analyte. This is achieved through strategies like optimized sample cleanup (e.g., SPE) and improved LC methods.[8][10] This approach is critical when sensitivity is a key parameter.[10] Compensating for matrix effects involves using a correction method to account for the signal alteration without necessarily removing the cause. The primary method for compensation is the use of a co-eluting stable isotope-labeled internal standard or, alternatively, matrix-matched calibration.[8][10] In practice, a robust analytical method will employ strategies to both minimize and compensate for matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Research Portal [ub-ir.bolton.ac.uk]
• 11. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3-Hydroxy-OPC6-CoA

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of synthetic 3-Hydroxy-OPC6-CoA. Due to the limited availability of specific data for 3-Hydroxy-OPC6-CoA, this guide leverages information from the synthesis and handling of structurally related compounds, such as 3-Oxo-OPC6-CoA and other 3-hydroxyacyl-CoAs.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-Hydroxy-OPC6-CoA and other novel 3-hydroxyacyl-CoAs?

A1: A widely used and effective method is a chemo-enzymatic approach.[1] This typically involves the chemical synthesis of the precursor carboxylic acid (3-Hydroxy-OPC6-acid), followed by an enzymatic ligation step to attach Coenzyme A (CoA). This method is advantageous as it leverages the high specificity of enzymes to form the thioester bond.[2]

Q2: My synthetic yield of 3-Hydroxy-OPC6-CoA is consistently low. What are the potential causes?

A2: Low yields in the synthesis of acyl-CoA compounds can stem from several factors. These include the degradation of the thioester bond, which is sensitive to pH and temperature, potential enzymatic degradation from contaminants, and issues with the enzymatic ligation step itself, such as inactive enzymes or suboptimal reaction conditions.[3][4]

Q3: How can I minimize the degradation of my 3-Hydroxy-OPC6-CoA product during and after synthesis?

A3: To minimize degradation, it is crucial to control the pH and temperature. Acyl-CoA thioesters are most stable in a slightly acidic to neutral pH range, typically between 6.0 and 7.5.[3] It is important to avoid basic conditions (pH > 8.0), which can significantly accelerate hydrolysis.[3] Throughout the synthesis and purification process, solutions should be kept on ice. For long-term storage, it is recommended to store the compound at -80°C.[3]

Q4: What is the recommended method for purifying synthetic 3-Hydroxy-OPC6-CoA?

A4: The purification of 3-Hydroxy-OPC6-CoA can be effectively achieved using reverse-phase High-Performance Liquid Chromatography (HPLC).[1] A C18 column is commonly used for this purpose. The mobile phase typically consists of an aqueous buffer at a slightly acidic pH (e.g., 5.0-6.0) and an organic solvent like acetonitrile (B52724) or methanol.[1] A gradient elution is generally employed to achieve optimal separation.[1]

Troubleshooting Guides

Problem: Low Yield in the Enzymatic Ligation of Coenzyme A

Q: I have confirmed the synthesis of the 3-Hydroxy-OPC6-acid precursor, but the subsequent enzymatic ligation to Coenzyme A is resulting in a very low yield of the final product. What steps should I take to troubleshoot this?

A: Low yield in the enzymatic ligation step is a common challenge. The following troubleshooting guide, presented in a logical workflow, can help you identify and resolve the issue.

A troubleshooting decision tree for low enzymatic ligation yield.

Quantitative Data Summary

The following tables provide a summary of key quantitative parameters for the synthesis and handling of acyl-CoA compounds. These values are based on related molecules and should be used as a starting point for the optimization of 3-Hydroxy-OPC6-CoA synthesis.

Table 1: Recommended Storage and Handling Conditions for Acyl-CoA Thioesters

Parameter	Recommended Value	Rationale
pH for Aqueous Solutions	6.0 - 7.5	Minimizes hydrolytic degradation of the thioester bond.[3]
Long-Term Storage Temp.	-80°C	Ensures long-term stability.[3]
Short-Term Storage Temp.	-20°C (for a few days)	Acceptable for short durations, but stability should be verified.[3]
Freeze-Thaw Cycles	Avoid	Prepare single-use aliquots to prevent degradation.[3]
Light Exposure	Minimize	Store in amber vials or protect from light to prevent degradation.[3]

Table 2: Typical Reaction Conditions for Enzymatic Ligation of Coenzyme A

Parameter	Typical Value	Notes
pH	7.0 - 8.5	Optimal for many acyl-CoA synthetase enzymes.[4]
Temperature	30 - 37°C	Balances enzyme activity and product stability.[1]
Cofactors	Mg²⁺	Essential for the ATP-dependent activation of the carboxylic acid.[4]
Reducing Agents	0.1 - 1 mM DTT or TCEP	Can be added to prevent oxidative damage to the thioester.[3]

Experimental Protocols

Protocol 1: Chemo-enzymatic Synthesis of 3-Hydroxy-OPC6-CoA

This protocol provides a general framework for the chemo-enzymatic synthesis of 3-Hydroxy-OPC6-CoA. It is divided into two main stages: the chemical synthesis of the 3-Hydroxy-OPC6-acid precursor and the enzymatic ligation to Coenzyme A.

A proposed workflow for the chemo-enzymatic synthesis of 3-Hydroxy-OPC6-CoA.

Stage 1: Chemical Synthesis of 3-Hydroxy-OPC6-acid

This stage is highly dependent on the starting materials and the specific synthetic route chosen. Researchers should consult relevant organic chemistry literature for detailed protocols on the synthesis of similar 3-hydroxy fatty acids.

Stage 2: Enzymatic Ligation to Coenzyme A

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the following reaction mixture on ice:

  • 100 mM Tris-HCl buffer (pH 8.0)

  • 10 mM MgCl₂

  • 10 mM ATP

  • 2 mM Coenzyme A (lithium salt)

  • 1 mM 3-Hydroxy-OPC6-acid (dissolved in a suitable solvent)

  • Purified acyl-CoA synthetase (e.g., 1-5 µM)

• Incubation: Incubate the reaction mixture at 37°C for 2-4 hours. The optimal incubation time should be determined empirically.

• Monitoring the Reaction: The progress of the reaction can be monitored by taking small aliquots at different time points and analyzing them by reverse-phase HPLC. Look for the appearance of the 3-Hydroxy-OPC6-CoA peak and the disappearance of the Coenzyme A peak.[1]

• Reaction Quenching: Once the reaction has reached completion, it can be quenched by adding an equal volume of ice-cold acetonitrile or by acidifying the mixture to precipitate the enzyme.

Protocol 2: HPLC Purification of 3-Hydroxy-OPC6-CoA

• Sample Preparation: After quenching the enzymatic reaction, centrifuge the mixture to pellet the precipitated protein. Filter the supernatant through a 0.22 µm syringe filter before injection.

• HPLC System and Column:

  • System: A standard HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase:

  • Mobile Phase A: 50 mM potassium phosphate (B84403) buffer, pH 5.5.

  • Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • A linear gradient from 5% to 70% Mobile Phase B over 30 minutes is a good starting point. The gradient should be optimized to achieve the best separation.

  • Flow Rate: 1.0 mL/min.

• Detection: Monitor the elution at 260 nm, which is the absorbance maximum for the adenine (B156593) moiety of Coenzyme A.[1]

• Fraction Collection and Processing: Collect the fractions containing the purified 3-Hydroxy-OPC6-CoA. The collected fractions can be pooled and lyophilized for long-term storage at -80°C.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Navigating Isomeric Interferences in Acyl-CoA Analysis

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals engaged in acyl-CoA analysis. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the significant challenge of isomeric interferences in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are isomeric interferences in the context of acyl-CoA analysis?

A1: Isomeric interferences occur when two or more different acyl-CoA molecules have the same mass-to-charge ratio (m/z) but differ in their chemical structure. These structural isomers are difficult to distinguish using standard mass spectrometry alone, leading to co-elution and inaccurate quantification. Common examples encountered in metabolic research include:

• Branched-chain vs. straight-chain isomers:

  • n-butyryl-CoA vs. isobutyryl-CoA

  • n-valeryl-CoA vs. isovaleryl-CoA vs. 2-methylbutyryl-CoA[1][2]

• Positional isomers:

  • Methylmalonyl-CoA vs. succinyl-CoA[3]

• Cis/trans isomers:

  • C18:1 cis- and trans-acyl-CoA isomers[4]

Failure to resolve these isomers can lead to misinterpretation of metabolic pathway activity and inaccurate biomarker quantification.

Q2: My standard LC-MS/MS method shows a single peak for what should be a pair of isomers. How can I confirm if I have an interference issue?

A2: The first step is to suspect isomeric interference if you are working with metabolic pathways known to involve acyl-CoA isomers. To confirm, you can:

• Analyze pure standards: Inject individual standards of the suspected isomers. If they have identical retention times under your current conditions, you have confirmed co-elution.

• Consult the literature: Published methods often detail the separation of specific acyl-CoA isomer pairs, providing a reference for expected chromatographic behavior.[1][2][3]

• Employ higher resolution chromatography: If available, switching to an Ultra-High Performance Liquid Chromatography (UPLC) system can often improve the separation of closely eluting peaks.[1][2]

Q3: What are the primary strategies for resolving isomeric acyl-CoAs?

A3: The main approaches to resolving isomeric acyl-CoAs involve enhancing chromatographic separation or employing advanced mass spectrometry techniques. The most common strategies are:

• High-Resolution Chromatography: Utilizing UPLC or specialized column chemistries to physically separate the isomers before they enter the mass spectrometer.[1][2]

• Mass Spectrometry-based Differentiation: In some cases, isomers produce unique fragment ions upon collision-induced dissociation, which can be used for differential quantification via Multiple Reaction Monitoring (MRM).[3]

• Ion Mobility Spectrometry (IMS): This technique separates ions based on their size and shape (collisional cross-section) in the gas phase, providing an additional dimension of separation beyond chromatography and mass-to-charge ratio.[5][6]

Troubleshooting Guides

Issue 1: Co-elution of n-butyryl-CoA and isobutyryl-CoA

Question: I am unable to separate n-butyryl-CoA and isobutyryl-CoA using my standard C18 column. What chromatographic parameters can I adjust?

Answer: The separation of these short-chain isomers is challenging but achievable with careful optimization of your chromatographic method. Here are the key parameters to consider:

• Column Chemistry:

  • C18 Columns: While standard C18 columns may struggle, longer C18 columns with high surface area can provide sufficient resolution. C18 columns offer strong hydrophobic interactions, which can be modulated for isomer separation.[7][8]

  • C8 Columns: A C8 column has a shorter carbon chain and is less hydrophobic than a C18 column. This can sometimes lead to better separation of moderately polar analytes and faster analysis times.[9][10][11] A C8 reversed-phase column has been shown to be effective in separating a wide range of acyl-CoAs, from short to long chain lengths.[3]

• Mobile Phase Composition:

  • Organic Modifier: Switching between acetonitrile (B52724) and methanol (B129727) can alter the selectivity of the separation.

  • Aqueous Phase pH and Buffering: Adjusting the pH of the aqueous mobile phase can influence the ionization state of the acyl-CoA molecules and their interaction with the stationary phase. A common mobile phase for acyl-CoA analysis is 10 mM ammonium (B1175870) acetate (B1210297) at pH 6.8.[4]

  • Ion-Pairing Reagents: The use of ion-pairing reagents like tributylamine (B1682462) can improve peak shape and retention for highly polar acyl-CoAs, aiding in the resolution of isomers.[12]

• Gradient Elution: A shallow, slow gradient is often crucial for resolving closely eluting isomers like n-butyryl-CoA and isobutyryl-CoA.[12]

Quantitative Data: UPLC-MS/MS Separation of Short-Chain Acyl-CoA Isomers

The following table summarizes the retention times for key short-chain acyl-CoA isomers achieved using a specific UPLC-MS/MS method.

Acyl-CoA Isomer	Retention Time (min)
n-butyryl-CoA	7.95
Isobutyryl-CoA	8.12
n-valeryl-CoA	9.28
Isovaleryl-CoA	9.63
2-methylbutyryl-CoA	9.81

Data adapted from a UPLC method for short-chain acyl-CoA isomer separation.

Issue 2: Differentiating Succinyl-CoA and Methylmalonyl-CoA

Question: Succinyl-CoA and methylmalonyl-CoA are isobaric and often co-elute. How can I quantify them accurately?

Answer: While chromatographic separation can be challenging, these isomers can often be distinguished using mass spectrometry by carefully selecting specific MRM transitions.

• Principle: Although the parent ions have the same m/z, the fragmentation patterns of succinyl-CoA and methylmalonyl-CoA can differ upon collision-induced dissociation. By identifying a unique fragment ion for one or both isomers, you can create a specific MRM transition for individual quantification.

• Optimizing MRM Transitions:

  • Infuse pure standards of each isomer into the mass spectrometer to obtain their product ion spectra.

  • Identify fragment ions that are unique or significantly more abundant for one isomer compared to the other.

  • For instance, a methylmalonyl-CoA-specific fragment at m/z 317 has been used for selective quantification in the presence of much higher concentrations of succinyl-CoA.[3]

  • Develop an MRM method that includes both a shared transition (for total C4-dicarboxylyl-CoA) and the isomer-specific transition(s).

Quantitative Data: MRM Transitions for Acyl-CoA Analysis

This table provides common MRM transitions used for the analysis of various acyl-CoAs.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - for Quantitation	Product Ion (m/z) - for Confirmation
Acetyl-CoA	810.1	303.1	428.1
Propionyl-CoA	824.1	317.1	428.1
n-butyryl-CoA	838.1	331.1	428.1
Isobutyryl-CoA	838.1	331.1	428.1
Malonyl-CoA	854.1	347.1	428.1
Succinyl-CoA	868.1	361.1	428.1
Methylmalonyl-CoA	868.1	317.1 (specific)	361.1 (shared)

Note: The primary quantitation ion for most acyl-CoAs corresponds to the neutral loss of the 3'-phosphoadenosine 5'-diphosphate moiety (507 Da).[3][13]

Advanced Separation Techniques

Question: I've optimized my LC method, but I still can't resolve a critical pair of isomers. Are there any other techniques I can explore?

Answer: Yes, for particularly challenging separations, you can consider more advanced analytical techniques like two-dimensional liquid chromatography (2D-LC) and ion mobility spectrometry (IMS).

• Two-Dimensional Liquid Chromatography (2D-LC): This technique employs two columns with different selectivities to achieve a much higher resolving power than single-dimension LC. For acyl-CoA analysis, this could involve combining a reversed-phase separation in the first dimension with a hydrophilic interaction liquid chromatography (HILIC) separation in the second dimension.

• Ion Mobility Spectrometry (IMS): IMS separates ions in the gas phase based on their size, shape, and charge. Isomers that are inseparable by LC-MS may have different three-dimensional structures, resulting in different drift times through the ion mobility cell. This provides an orthogonal separation dimension that can resolve co-eluting isomers.[5][6]

Experimental Protocols

Protocol 1: UPLC-MS/MS Method for the Separation of Short-Chain Acyl-CoA Isomers

This protocol is adapted from established methods for the separation of n-butyryl-CoA/isobutyryl-CoA and n-valeryl-CoA/isovaleryl-CoA/2-methylbutyryl-CoA.[1][2]

• Instrumentation:

  • UPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column:

  • Reversed-phase C8 column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phases:

  • Mobile Phase A: 10 mM ammonium acetate in water, pH 6.8.

  • Mobile Phase B: Acetonitrile.

• Gradient Program:

  • A shallow gradient is critical. An example gradient is:

    • 0-2 min: 2% B

    • 2-15 min: 2-30% B (linear)

    • 15-17 min: 30-95% B (linear)

    • 17-19 min: 95% B (hold)

    • 19-20 min: 95-2% B (linear)

    • 20-25 min: 2% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Mass Spectrometry:

  • Operate in positive ion electrospray ionization (ESI+) mode.

  • Use MRM to monitor the transitions for the specific isomers of interest (refer to the MRM table above).

Visualizations

Caption: Experimental workflow for acyl-CoA analysis with integrated troubleshooting for isomeric interferences.

Caption: Metabolic pathways generating common acyl-CoA isomers that can interfere in LC-MS/MS analysis.

References

• 1. Separation of isomeric short-chain acyl-CoAs in plant matrices using ultra-performance liquid chromatography coupled with tandem mass spectrometry - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 2. researchgate.net [researchgate.net]
• 3. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Differences and Applications of C18 vs. C8 HPLC Columns - Hawach [hawachhplccolumn.com]
• 8. Difference between C8 and C18 Columns Used in HPLC System | Pharmaguideline [pharmaguideline.com]
• 9. uhplcs.com [uhplcs.com]
• 10. pharmaguru.co [pharmaguru.co]
• 11. hawach.com [hawach.com]
• 12. benchchem.com [benchchem.com]
• 13. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Sensitivity of Detection for Novel Plant Metabolites

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the detection of novel plant metabolites.

Frequently Asked Questions (FAQs)

Q1: What are the most critical steps in sample preparation to ensure maximum metabolite detection?

A1: Proper sample preparation is a crucial step that significantly impacts the accuracy and reliability of metabolomic studies.[1] Key considerations include:

• Sample Collection: The timing of sample collection is vital, as metabolite levels can vary with the plant's growth stage and environmental conditions.[2] It is often recommended to collect samples in the morning when metabolic activities are relatively stable.[2]

• Quenching Metabolism: To preserve the in-vivo metabolic profile, it is essential to halt all enzymatic reactions immediately after sample collection. Snap-freezing in liquid nitrogen is a widely used and effective method for this purpose.[2]

• Drying and Grinding: Proper drying techniques like freeze-drying (lyophilization) are highly effective for preserving the integrity of metabolites.[3] Grinding the dried plant material increases the surface area for efficient extraction.[4]

• Extraction Solvent: The choice of solvent is critical and depends on the polarity of the target metabolites. A mixture of solvents, such as methanol, chloroform, and water, is often used to extract a wide range of metabolites.[5]

Q2: How can I minimize the impact of matrix effects in LC-MS analysis?

A2: Matrix effects, which are the suppression or enhancement of ionization of target analytes by co-eluting compounds, are a major challenge in LC-MS-based metabolomics.[6] Strategies to mitigate matrix effects include:

• Sample Preparation: Diluting the sample extract can reduce the concentration of interfering matrix components.[6] Solid-phase extraction (SPE) can also be employed to remove interfering compounds before LC-MS analysis.

• Chromatographic Separation: Optimizing the liquid chromatography method to achieve better separation between the analytes of interest and matrix components can significantly reduce matrix effects.[6]

• Internal Standards: The use of stable isotope-labeled internal standards (SIL-ISs) is considered the gold standard for correcting matrix effects. These standards co-elute with the analyte and experience similar ionization suppression or enhancement, allowing for accurate quantification.[7][8]

• Calibration Strategies: Matrix-matched calibration curves, where standards are prepared in a blank matrix extract, can help to compensate for matrix effects.[9] The standard addition method is another effective approach, especially when a blank matrix is unavailable.[6][9]

Q3: What are the common causes of poor signal intensity in mass spectrometry, and how can they be addressed?

A3: Poor signal intensity is a frequent issue in mass spectrometry that can hinder the detection of low-abundance metabolites.[10] Common causes and solutions include:

• Suboptimal Ionization: The choice of ionization technique (e.g., ESI, APCI) significantly impacts signal intensity.[10] It's crucial to select the most appropriate ionization source for the target analytes and optimize its parameters.

• Ion Suppression: As mentioned earlier, matrix effects can lead to ion suppression.[10] Implementing strategies to minimize matrix effects is essential.

• Instrument Contamination: Contamination of the ion source or mass analyzer can lead to a decrease in signal intensity. Regular cleaning and maintenance of the mass spectrometer are necessary to ensure optimal performance.[10]

• Improper Sample Preparation: Inefficient extraction or the presence of particulates in the sample can lead to low signal intensity.[1] Filtering the sample extract before injection is a good practice.[3]

Troubleshooting Guides

Issue 1: Low Recovery of Target Metabolites

Potential Cause	Troubleshooting Step	Expected Outcome
Inefficient cell disruption	Ensure thorough grinding of the plant material to a fine powder. Consider using cryogenic grinding for tough tissues.	Increased surface area for solvent penetration, leading to better extraction efficiency.
Inappropriate extraction solvent	Test a range of solvents with varying polarities (e.g., methanol, ethanol, acetone, chloroform, and mixtures thereof) to find the optimal one for your target metabolites.[5]	Improved solubility of the target metabolites in the extraction solvent, resulting in higher yields.
Insufficient extraction time or temperature	Optimize the extraction duration and temperature. Techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) can enhance recovery.[5]	Faster and more efficient extraction of metabolites from the plant matrix.
Metabolite degradation during extraction	Perform extraction at low temperatures and in the dark to prevent degradation of light or heat-sensitive compounds. Add antioxidants if necessary.	Preservation of the integrity of the target metabolites throughout the extraction process.

Issue 2: Poor Chromatographic Peak Shape

Potential Cause	Troubleshooting Step	Expected Outcome
Column overload	Dilute the sample or inject a smaller volume.	Symmetrical and sharp peaks, improving resolution and quantification.
Incompatible injection solvent	Ensure the injection solvent is compatible with the mobile phase, preferably weaker than the initial mobile phase.	Prevention of peak distortion (e.g., fronting or splitting).
Column contamination or degradation	Wash the column with a strong solvent or replace it if necessary. Use a guard column to protect the analytical column.	Restoration of column performance and improved peak symmetry.
Inappropriate mobile phase pH	Adjust the mobile phase pH to ensure the analytes are in a single ionic form.	Sharper and more symmetrical peaks for ionizable compounds.

Issue 3: Inconsistent Retention Times

Potential Cause	Troubleshooting Step	Expected Outcome
Fluctuations in column temperature	Use a column oven to maintain a stable temperature.	Consistent and reproducible retention times.
Changes in mobile phase composition	Prepare fresh mobile phase daily and ensure it is properly degassed.	Stable mobile phase composition leading to reproducible chromatography.
Pump malfunction	Check the pump for leaks and ensure it is delivering a constant flow rate.	Consistent flow rate and stable retention times.
Column equilibration issues	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.	Stable baseline and reproducible retention times from the first injection.

Experimental Protocols

Protocol 1: General Metabolite Extraction from Plant Leaf Tissue

• Sample Collection and Quenching: Collect fresh young leaves and immediately freeze them in liquid nitrogen to quench metabolic activity.[2]

• Lyophilization: Freeze-dry the frozen leaf samples to remove water.

• Grinding: Grind the lyophilized leaves to a fine powder using a mortar and pestle or a ball mill.

• Extraction:

  • Weigh approximately 50 mg of the powdered sample into a microcentrifuge tube.

  • Add 1 mL of pre-chilled extraction solvent (e.g., 80% methanol).

  • Vortex the mixture for 1 minute.

  • Incubate on ice for 20 minutes, with intermittent vortexing.

• Centrifugation: Centrifuge the extract at 14,000 rpm for 15 minutes at 4°C.[11]

• Filtration: Transfer the supernatant to a new tube and filter it through a 0.22 µm syringe filter into an LC-MS vial.[3]

• Analysis: The sample is now ready for LC-MS analysis.

Protocol 2: Overcoming Matrix Effects using the Standard Addition Method

• Sample Preparation: Prepare the plant extract as described in Protocol 1.

• Spiking:

  • Take five equal aliquots of the sample extract.

  • Leave one aliquot unspiked (this will be the 'zero' point).

  • Spike the other four aliquots with increasing known concentrations of the analytical standard of the target metabolite.

• LC-MS Analysis: Analyze all five samples using the developed LC-MS method.

• Calibration Curve:

  • Measure the peak area of the target metabolite in each of the five samples.

  • Plot the peak area against the added concentration of the standard.

• Quantification:

  • Perform a linear regression on the data points.

  • The absolute value of the x-intercept of the regression line corresponds to the endogenous concentration of the metabolite in the original sample.[9]

Visualizations

Caption: A typical experimental workflow for plant metabolomics.

Caption: Troubleshooting logic for low signal intensity in MS.

References

• 1. organomation.com [organomation.com]
• 2. Metabolomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 3. Plant Sample Preparation for Metabolomic Analysis - Creative Proteomics [creative-proteomics.com]
• 4. biohackacademy.github.io [biohackacademy.github.io]
• 5. Plants Metabolome Study: Emerging Tools and Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Enhanced Metabolome Coverage and Evaluation of Matrix Effects by the Use of Experimental-Condition-Matched 13C-Labeled Biological Samples in Isotope-Assisted LC-HRMS Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. gmi-inc.com [gmi-inc.com]
• 11. Protocol for Targeted LC-MS Analysis for Plant Secondary Metabolites - Creative Proteomics [creative-proteomics.com]

Technical Support Center: Characterization of Hypothetical Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered during the characterization of novel hypothetical compounds.

Section 1: Computational & In Silico Pitfalls

FAQ: My docking simulation predicts high binding affinity, but the compound is inactive in vitro. What went wrong?

Answer:

This is a common discrepancy between in silico predictions and experimental results. Several factors can contribute to this issue:

• Inaccurate Scoring Functions: The algorithm used to calculate binding energy may not accurately represent the complex molecular interactions occurring in a biological system.

• Protein Flexibility: Most standard docking protocols treat the protein target as a rigid structure. However, proteins are dynamic, and induced-fit effects upon ligand binding can be crucial for activity.

• Solvation Effects: The role of water molecules in the binding pocket is often simplified or ignored in docking simulations, yet they can play a critical role in mediating protein-ligand interactions.

• Incorrect Ligand Protonation State: The predicted charge and protonation state of your compound at physiological pH might be incorrect, leading to flawed interaction predictions.

• Fortuitous High Score (Error Cancellation): Sometimes, a combination of a particular computational method and basis set can produce a result that agrees well with experiments due to the cancellation of errors.[1] This can be misleading and may not hold true for other similar molecules.[1]

Troubleshooting Steps:

• Re-evaluate the Docking Protocol: Use a different scoring function or software to see if the high-affinity prediction is consistent.

• Run Molecular Dynamics (MD) Simulations: MD simulations can account for protein flexibility and the explicit role of water, providing a more accurate picture of the binding event.

• Verify Compound Properties: Double-check the pKa of your compound and ensure the correct protonation state was used for the simulation.

• Check for Known Liabilities: Use computational tools to screen for Pan-Assay Interference Compounds (PAINS) or other reactive moieties that might suggest non-specific activity rather than target-specific binding.[2][3]

Section 2: Spectroscopic & Analytical Pitfalls

FAQ: My High-Resolution Mass Spectrometry (HRMS) data shows a mass that doesn't match my expected product. How do I troubleshoot this?

Answer:

An unexpected mass in HRMS can be alarming, but it is a frequent issue with several potential causes. The interpretation of mass spectra involves analyzing both the molecular ion and its fragmentation patterns.[4][5]

• Unexpected Adducts: Your compound may have formed adducts with ions present in the solvent or matrix, such as sodium ([M+Na]⁺), potassium ([M+K]⁺), or ammonia (B1221849) ([M+NH₄]⁺).

• In-Source Fragmentation or Dimerization: The compound might be fragmenting in the ion source or forming dimers ([2M+H]⁺), especially at high concentrations.[6]

• Incorrect Isotopic Pattern: The relative abundance of isotope peaks may not match the theoretical pattern for your proposed formula. High mass accuracy alone is often not sufficient; evaluating the isotopic pattern is crucial to reduce false candidates.[7]

• Contamination: The sample may be contaminated with impurities from the synthesis, purification process, or sample handling.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected HRMS results.

Data Presentation: Mass Accuracy & Purity

Quantitative data is crucial for accurate characterization. Below are tables summarizing acceptable mass error and recommended purity levels.

Table 1: Typical Mass Accuracy Tolerances for HRMS

Mass Analyzer Type	Typical Mass Accuracy (ppm)
Time-of-Flight (TOF)	< 5 ppm
Orbitrap	< 2 ppm

| Fourier-Transform Ion Cyclotron Resonance (FT-ICR) | < 1 ppm |

Table 2: Recommended Compound Purity Levels for Different Applications

Application	Minimum Purity (%)	Recommended Technique
Initial High-Throughput Screening (HTS)	> 90%	LC-MS
In Vitro Biological Assays	> 95%	HPLC, ¹H NMR

| In Vivo Studies | > 98% | HPLC, ¹H NMR, Elemental Analysis |

FAQ: My ¹H NMR spectrum has unexpected peaks. Are they impurities or something else?

Answer:

Unexpected signals in an NMR spectrum are a common issue.[8] While impurities are a likely cause, several other factors, known as artifacts, can produce extraneous peaks.[8][9]

• Solvent Impurities: Residual undeuterated solvent or water (H₂O/HDO) can appear as peaks.

• Spinning Sidebands: Symmetrical peaks flanking a large signal, caused by non-uniformity in the magnetic field or sample tube.

• Quadrature Images: An artifact peak appearing at a mirrored frequency relative to the center of the spectrum, often due to detector imbalance.[9]

• Truncation Artifacts ('Sinc Wiggles'): Ripples appearing at the base of intense, sharp peaks, caused by an acquisition time that is too short.[9]

• Contaminants: Grease from glassware, plasticizers from sample tubes, or unreacted starting materials.

Troubleshooting Steps:

• Check Solvent Peaks: Compare observed peaks to known chemical shifts for common NMR solvents.

• Vary Spin Rate: If the peaks change intensity or position when the sample spinning rate is adjusted, they are likely spinning sidebands.

• Acquire More Scans: Quadrature images and other electronic glitches can often be reduced or eliminated by increasing the number of transients.[9]

• Increase Acquisition Time: To reduce truncation artifacts, increase the acquisition time (at) parameter in the experiment setup.[9]

• Run a 2D NMR Experiment: A 2D experiment like COSY or HSQC can help determine if the unexpected peaks are correlated with your compound's structure or are from an independent species (impurity).

Section 3: Biological Activity & Assay Pitfalls

FAQ: My compound shows activity in my primary assay, but it's not reproducible. What are the common causes?

Answer:

Lack of reproducibility is a major challenge in life sciences research.[10][11] In the context of compound characterization, it can stem from multiple sources, ranging from the compound itself to the experimental conditions.[12][13]

• Compound Instability: The hypothetical compound may be degrading in the assay buffer, under light, or over time.

• Aggregation: Many organic molecules form colloidal aggregates at micromolar concentrations, which can non-specifically inhibit enzymes and cause false-positive results.[2][14]

• Assay Interference: The compound may interfere with the assay technology itself (e.g., fluorescence quenching/enhancement, luciferase inhibition).[2][3][15]

• Technical Variability: Even with identical protocols, minor differences in cell culture conditions, reagent lots, or timing can lead to different outcomes.[10][12]

• Cytotoxicity: The observed activity might be a secondary effect of compound-induced cell death rather than specific target modulation.

Caption: Potential sources of irreproducible biological activity.

FAQ: I'm seeing a cytotoxic effect. How can I determine if it's a specific or a non-specific effect?

Answer:

Distinguishing specific, on-target cytotoxicity from non-specific toxicity is critical in drug development.[16] A common pitfall is the "cytotoxicity burst," where many stress responses are activated non-specifically at concentrations close to those causing cell death.[17][18]

Experimental Strategies:

• Determine the Specificity Ratio (SR): This involves comparing the concentration at which your compound elicits a specific effect (e.g., reporter gene activation) with the concentration at which it causes general cytotoxicity (e.g., from an MTT or CellTiter-Glo assay). A high ratio suggests specificity.[17]

• Use Orthogonal Assays: Test the compound in a different assay that measures the same biological endpoint but uses a different detection method.[2] This helps rule out technology-specific interference.

• Target Engagement Assays: Use techniques like cellular thermal shift assays (CETSA) or target-specific reporter assays to confirm that your compound is physically interacting with the intended target in cells.

• Counter-Screening: Test the compound against unrelated targets or in a cell line that does not express your target of interest. Lack of activity in these screens supports specificity.

• Structure-Activity Relationship (SAR): Synthesize and test analogs of your compound. A clear relationship between structural changes and activity strengthens the case for a specific binding mode.

Appendix: Key Experimental Protocols

Protocol 1: General High-Resolution Mass Spectrometry (HRMS) Analysis

• Sample Preparation: Dissolve the purified compound in a suitable volatile solvent (e.g., methanol, acetonitrile) to a final concentration of approximately 10-50 µg/mL. Add 0.1% formic acid for positive ion mode or 0.1% ammonium (B1175870) hydroxide (B78521) for negative ion mode to promote ionization.

• Instrumentation Setup: Calibrate the mass spectrometer using a known calibration standard immediately before the run to ensure high mass accuracy.

• Method: Use an electrospray ionization (ESI) source. Infuse the sample directly or via an LC system. Set the mass analyzer to acquire data over a relevant m/z range (e.g., 100-1000 m/z) with high resolution (>10,000 FWHM).

• Data Analysis: Determine the accurate mass of the most abundant ion. Use software to calculate the elemental composition corresponding to this mass, typically within a 5 ppm error tolerance. Compare the experimental isotopic pattern to the theoretical pattern for the proposed formula.

Protocol 2: General 2D-NMR (COSY) Acquisition

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of an appropriate deuterated solvent in a clean NMR tube. Ensure the sample is fully dissolved and free of particulate matter.

• Spectrometer Setup: Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal resolution and lineshape on a standard ¹H spectrum.

• Experiment Acquisition: Load a standard COSY (Correlation Spectroscopy) pulse sequence. Set the spectral width to encompass all proton signals. Acquire a sufficient number of transients for both the F2 (direct) and F1 (indirect) dimensions to achieve adequate signal-to-noise.

• Data Processing: Apply appropriate window functions (e.g., sine-bell) in both dimensions and perform a two-dimensional Fourier transform. Phase the resulting 2D spectrum.

• Interpretation: Analyze the 2D plot for cross-peaks. A cross-peak at the intersection of two different chemical shifts (F2, F1) indicates that the protons at those two frequencies are scalar-coupled, typically through 2-4 bonds.

Protocol 3: General MTT Cytotoxicity Assay

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the hypothetical compound in cell culture medium. Remove the old medium from the cells and add the compound-containing medium. Include vehicle-only (e.g., DMSO) and untreated wells as negative controls, and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO, isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Data Acquisition: Read the absorbance of each well on a microplate reader at the appropriate wavelength (e.g., ~570 nm).

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against the compound concentration (log scale) and fit the data to a dose-response curve to determine the IC₅₀ value.

References

• 1. quantum chemistry - Error hunting: Guidelines on detecting error cancellation and locating their sources as much as possible? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. drugtargetreview.com [drugtargetreview.com]
• 3. Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uni-saarland.de [uni-saarland.de]
• 5. youtube.com [youtube.com]
• 6. ionsource.com [ionsource.com]
• 7. waters.com [waters.com]
• 8. researchers.westernsydney.edu.au [researchers.westernsydney.edu.au]
• 9. NMR Artifacts - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 10. What is the reproducibility crisis in life sciences? [abcam.com]
• 11. Reproducibility and Research Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Potential Causes of Irreproducibility Revealed | The Scientist [the-scientist.com]
• 13. Experimental Irreproducibility: Causes, (Mis)interpretations, and Consequences - PMC [pmc.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. criver.com [criver.com]
• 16. Understanding specific and nonspecific toxicities: a requirement for the development of dendrimer-based pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cytotoxicity Burst? Differentiating Specific from Nonspecific Effects in Tox21 in Vitro Reporter Gene Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scispace.com [scispace.com]

Technical Support Center: Optimization of Sample Preparation for Acyl-CoA Profiling

Welcome to the technical support center for acyl-CoA profiling. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing sample preparation, troubleshoot common experimental issues, and answer frequently asked questions.

Troubleshooting Guide

This section provides solutions in a question-and-answer format to specific problems you may encounter during your experiments.

Issue 1: Low or No Recovery of Acyl-CoA Analytes

• Question: I am observing very low or no recovery of my acyl-CoA analytes. What are the likely causes?

• Answer: Low recovery is a common issue that can often be traced back to sample handling, extraction inefficiency, or analyte instability.[1]

  • Improper Sample Quenching: Failure to immediately flash-freeze tissue samples upon collection allows endogenous enzymes, such as acyl-CoA thioesterases, to degrade the analytes.[1] It is critical to halt all enzymatic activity instantly by flash-freezing in liquid nitrogen and storing at -80°C.[1]

  • Inefficient Extraction: The chosen extraction solvent may not be optimal for the acyl-CoA species of interest or the sample type. Thorough homogenization is crucial for effective extraction.[2]

  • Analyte Instability: Acyl-CoAs are highly unstable in aqueous solutions and are susceptible to hydrolysis.[1][3] It is imperative to work quickly, keep samples on ice at all times, and use pre-chilled solvents.[2]

  • Solution: Ensure rapid and effective quenching of metabolic activity. Optimize the extraction protocol by testing different solvent systems and ensuring complete sample homogenization. The addition of an internal standard early in the process is crucial for monitoring and correcting for recovery losses.[2]

Issue 2: Poor Chromatographic Peak Shape

• Question: My chromatographic peaks for long-chain acyl-CoAs are broad and show significant tailing. How can I improve the peak shape?

• Answer: Poor peak shape is often related to interactions with the analytical column or suboptimal mobile phase conditions.[1]

  • Column Contamination: Repeated injections of biological extracts can lead to a buildup of matrix components on the column, causing peak distortion.[1]

    • Solution: Implement a rigorous column washing protocol between analytical runs.[1]

  • Mobile Phase pH: The pH of the mobile phase can significantly impact the peak shape of acyl-CoAs.

    • Solution: For C18 reversed-phase columns, operating at a higher pH (e.g., 10.5) with an ammonium (B1175870) hydroxide (B78521) and acetonitrile (B52724) gradient can improve separation and peak shape for long-chain species.[1]

  • Ion-Pairing Reagents: While sometimes used to improve retention, these reagents can be difficult to remove from the LC system and may cause long-term issues.[1]

    • Solution: Whenever possible, develop methods that do not require ion-pairing reagents. High-pH gradients often eliminate the need for them.[1]

Issue 3: Inaccurate Quantification due to Matrix Effects

• Question: I suspect my LC-MS/MS results are being affected by ion suppression. How can I confirm and mitigate this?

• Answer: Ion suppression is a matrix effect where co-eluting compounds from the sample reduce the ionization efficiency of the analyte, leading to a lower signal and inaccurate quantification.[1]

  • Confirmation and Mitigation Strategies:

    • Use Stable Isotope-Labeled Internal Standards: This is the most effective method to correct for ion suppression. A stable isotope-labeled standard (e.g., [U-13C]palmitoyl-CoA) that co-elutes with the analyte will be affected by the matrix in the same way, allowing for accurate quantification.[1]

    • Improve Sample Cleanup: Employing a solid-phase extraction (SPE) step is highly effective for removing many interfering matrix components prior to LC-MS/MS analysis.[1][4]

    • Optimize Chromatography: Adjust the chromatographic gradient to better separate the acyl-CoAs from the bulk of the sample matrix.[1]

    • Dilute the Sample: If the analyte concentration is sufficient, diluting the sample can reduce the concentration of interfering matrix components and lessen the impact of ion suppression.[1]

Frequently Asked Questions (FAQs)

• Q1: What are the most critical factors for preventing acyl-CoA degradation during sample preparation?

• A1: Acyl-CoAs are susceptible to both chemical and enzymatic degradation.[1] The most critical factors to control are temperature and pH.[1] The thioester bond is prone to hydrolysis, especially at non-optimal pH and elevated temperatures.[1][3] All steps should be performed on ice or at 4°C, using pre-chilled buffers and solvents. An acidic extraction buffer (e.g., pH 4.9) helps to maintain stability.[1][5][6]

• Q2: Why is flash-freezing of biological samples so important for acyl-CoA analysis?

• A2: Flash-freezing in liquid nitrogen provides the most rapid method to halt all enzymatic activity within the sample.[1] This is crucial because endogenous acyl-CoA thioesterases can rapidly hydrolyze acyl-CoAs, which would significantly alter the metabolic snapshot you are trying to measure.[1] Subsequent storage at -80°C ensures these enzymes remain inactive until the sample is homogenized in an appropriate extraction buffer.[1]

• Q3: Which type of sample vial should I use for storing reconstituted acyl-CoA extracts?

• A3: It is recommended to use glass sample vials instead of plastic ones. Studies have shown that using glass vials can decrease the loss of CoA signal and improve sample stability during analysis.[7]

• Q4: What is the best solvent for reconstituting dried acyl-CoA extracts before LC-MS analysis?

• A4: The stability of acyl-CoAs varies significantly in different solvents.[8] Methanol (B129727) has been shown to provide good stability for analytes.[3] Ammonium acetate (B1210297) buffered solvent at a neutral pH (e.g., 6.8), often mixed with methanol, also stabilizes most acyl-CoA compounds.[8] Conversely, the presence of formic acid in the extraction solvent has been shown to result in poor or no signal for most acyl-CoAs.[8]

Data Presentation

Table 1: Comparison of Common Acyl-CoA Extraction Methods

Extraction Method	Principle	Advantages	Disadvantages	Typical Recovery (%)
Methanol-Chloroform with SPE	Biphasic solvent extraction followed by solid-phase extraction purification.[9]	Good recovery and sample cleanup.[9][10]	Multi-step and more time-consuming.	60-140% (analyte and tissue dependent).[9]
Perchloric Acid (PCA) Precipitation	Rapid quenching of enzymatic activity and protein precipitation with a strong acid.[9]	Simple and fast for quenching metabolism.[9]	Primarily extracts short-chain species; PCA must be removed or neutralized.[9]	Not explicitly stated.
Organic Solvent Mixture (ACN/MeOH/H₂O)	Single-phase extraction to precipitate proteins and extract a wide range of metabolites.[9]	Comprehensive extraction of various acyl-CoA species.[9]	Requires a lyophilization and resolubilization step, which can introduce variability.[9]	Not explicitly stated.
5-Sulfosalicylic Acid (SSA) Precipitation	Deproteinization using SSA, which is compatible with direct LC-MS/MS analysis.[9][11]	Simplified workflow, good recovery for short-chain acyl-CoAs.[9]	May not remove all interfering matrix components as effectively as SPE.[9]	Acetyl-CoA: 59%, Propionyl-CoA: 80%.[9]

Table 2: Solid-Phase Extraction (SPE) Recovery Rates for Various Acyl-CoAs

Acyl-CoA Species	Chain Length	SPE Sorbent	Average Recovery (%)	Reference
Acetyl-CoA	Short (C2)	2-(2-pyridyl)ethyl	85-95%	[6]
Malonyl-CoA	Short (C3)	2-(2-pyridyl)ethyl	83-90%	[6]
Octanoyl-CoA	Medium (C8)	2-(2-pyridyl)ethyl	88-92%	[6]
Oleoyl-CoA	Long (C18:1)	2-(2-pyridyl)ethyl	85-90%	[6]
Palmitoyl-CoA	Long (C16:0)	Oligonucleotide	70-80%	[6]
Arachidonyl-CoA	Long (C20:4)	2-(2-pyridyl)ethyl	83-88%	[6]

Experimental Protocols

Protocol 1: Acyl-CoA Extraction from Cultured Cells using Solid-Phase Extraction (SPE)

This protocol is adapted for the extraction and purification of acyl-CoAs from cultured mammalian cells.[2]

Materials:

• Ice-cold Phosphate Buffered Saline (PBS)

• Cell scraper (for adherent cells)

• 100 mM Potassium Phosphate (KH₂PO₄) buffer, pH 4.9

• Acetonitrile (ACN) and Isopropanol

• Internal standard (e.g., Heptadecanoyl-CoA)

• Weak anion exchange solid-phase extraction (SPE) columns

• Methanol, 2% Formic Acid, 2% and 5% Ammonium Hydroxide (NH₄OH)

• Microcentrifuge tubes and a centrifuge capable of 16,000 x g at 4°C

Procedure:

• Cell Harvesting and Washing:

  • For adherent cells, aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS.

  • For suspension cells, pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C) and wash the pellet twice with ice-cold PBS.

• Cell Lysis: Add 1 mL of ice-cold 100 mM KH₂PO₄ buffer (pH 4.9) containing the internal standard to the cell plate or pellet. Scrape adherent cells or resuspend the cell pellet. Transfer the lysate to a pre-chilled tube.

• Protein Precipitation: Add 1 mL of ACN:Isopropanol (3:1) to the lysate, vortex vigorously for 2 minutes, and sonicate for 3 minutes.

• Centrifugation: Centrifuge at 16,000 x g at 4°C for 10 minutes.

• Supernatant Collection: Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube.

• Solid-Phase Extraction (SPE):

  • Condition a weak anion exchange SPE column by washing with 1 mL of methanol followed by 1 mL of 100 mM KH₂PO₄ buffer (pH 4.9).

  • Load the supernatant onto the conditioned SPE column.

  • Wash the column with 1 mL of 100 mM KH₂PO₄ buffer (pH 4.9), followed by 1 mL of methanol.

  • Elute acyl-CoAs with 1.5 mL of elution solution (e.g., 2% or 5% Ammonium Hydroxide).[2][9]

• Sample Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator. Reconstitute the dried extract in an appropriate solvent for LC-MS/MS analysis.[6]

Protocol 2: Acyl-CoA Extraction from Tissues using Perchloric Acid (PCA) Precipitation

This protocol is designed for rapid quenching of metabolism and extraction of short-chain acyl-CoAs from tissue samples.[9]

Materials:

• Frozen tissue (~200 mg)

• Liquid nitrogen

• 0.5 M Perchloric Acid (PCA), pre-chilled

• Homogenizer

• High-speed centrifuge (e.g., 14,000 x g)

Procedure:

• Tissue Pulverization: Weigh the frozen tissue and grind it to a fine powder in a mortar pre-chilled with liquid nitrogen.

• Homogenization and Quenching: Immediately add the frozen tissue powder to a pre-chilled tube containing ice-cold 0.5 M PCA (e.g., 400 µL for 200 mg tissue). Homogenize the sample while keeping it cold to ensure immediate quenching of enzymatic reactions.

• Protein Precipitation: Incubate the homogenate on ice for 15-30 minutes.

• Centrifugation: Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the acyl-CoAs.

• Neutralization/Cleanup: The PCA in the supernatant needs to be neutralized or removed before LC-MS analysis. This can be done by adding a suitable base or by using a cleanup step like solid-phase extraction.

• Sample Storage: Store the final extract at -80°C until analysis.

Mandatory Visualizations

Caption: General experimental workflow for acyl-CoA profiling.

Caption: Detailed workflow for Solid-Phase Extraction (SPE).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purifying Unstable CoA Esters

Welcome to the technical support center for the purification of unstable Coenzyme A (CoA) esters. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the purification of these challenging molecules.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for low recovery of my CoA ester during purification?

Low recovery of CoA esters is a common issue primarily stemming from the inherent instability of the thioester bond. The main factors contributing to degradation are:

• Enzymatic Degradation: Cellular enzymes, particularly acyl-CoA thioesterases (ACOTs), can rapidly hydrolyze the thioester bond, releasing free coenzyme A and the corresponding fatty acid.[1][2][3] This is a major concern during sample preparation from biological matrices.

• Chemical Hydrolysis: The thioester bond is susceptible to hydrolysis, a reaction that is significantly accelerated in alkaline and strongly acidic conditions.[1]

• Thermal Decomposition: Elevated temperatures increase the rates of both enzymatic and chemical degradation.[2]

• Oxidation: The thiol group within the coenzyme A moiety can be oxidized, leading to the formation of CoA disulfides and other oxidized species, which can interfere with analysis and quantification.[1]

Q2: What is the optimal pH range for purifying and storing my CoA ester?

The stability of the thioester bond in CoA esters is highly dependent on pH. For maximum stability in aqueous solutions, a slightly acidic pH range of 4.0 to 6.8 is recommended.[1]

• Alkaline pH (> 7.0): Basic conditions significantly promote the chemical hydrolysis of the thioester bond.[1]

• Strongly Acidic pH (< 4.0): While more stable than in alkaline conditions, strongly acidic environments can also lead to hydrolysis.[1]

Q3: How critical is temperature control during the purification process?

Temperature control is absolutely critical. Degradation rates, both enzymatic and chemical, increase significantly with temperature.[2] It is imperative to maintain ice-cold conditions (0-4°C) for all experimental steps, including homogenization, centrifugation, and solvent evaporation under vacuum.[2] The use of pre-chilled tubes, buffers, and solvents is strongly recommended. For long-term storage, CoA esters should be kept at -80°C.[1]

Q4: My purified CoA ester appears to be degrading in the autosampler of my LC-MS. How can I prevent this?

Degradation in the autosampler is a common problem. Even at 4°C, some acyl-CoA species can degrade significantly over a 24-hour period.[1] To mitigate this:

• Analyze samples as quickly as possible after reconstitution.[1]

• Reconstitute samples in methanol (B129727) or a methanol/buffer mixture, as this can improve stability compared to purely aqueous solutions.[1]

• If possible, use a cooled autosampler set to the lowest possible temperature without freezing the samples.

Q5: I see multiple peaks in my chromatogram that I suspect are related to my CoA ester. What could be the cause?

The appearance of multiple peaks can be indicative of sample degradation or instability.[1] Potential causes include:

• On-column or in-vial degradation: If samples remain in the autosampler for extended periods, degradation can lead to the appearance of breakdown products such as free CoA and the free fatty acid, resulting in a decrease in the peak intensity of the target analyte.[1]

• Oxidation: The formation of CoA disulfides can lead to the appearance of additional peaks.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Problem	Potential Cause	Recommended Solution
Low or no recovery of CoA ester	Enzymatic degradation by thioesterases	Ensure rapid and complete inactivation of enzymes. For tissues, flash-freeze in liquid nitrogen immediately upon collection. For cell cultures, quench metabolism by adding a pre-chilled organic solvent like methanol at -80°C directly to the culture plate.[2]
Chemical hydrolysis due to incorrect pH	Use an acidic extraction buffer. A potassium phosphate (B84403) buffer (100 mM) at a pH of 4.9 is a common and effective choice.[2] Maintain a pH between 4.0 and 6.8 throughout the purification and analysis.[1]
Thermal degradation	Maintain strict temperature control. Keep samples on ice (0-4°C) at all times during processing.[2]
Poor chromatographic peak shape	On-column degradation	Optimize your mobile phase to maintain an acidic pH. Analyze samples promptly after placing them in the autosampler.
Interference from co-extracted molecules	Employ a solid-phase extraction (SPE) step to clean up your sample before LC-MS analysis.
Inconsistent results between replicates	Incomplete enzyme inactivation	Ensure your quenching/homogenization procedure is consistent and thorough for all samples.
Variable sample handling time	Standardize the time each sample spends at each step of the purification process to minimize variability in degradation.
Freeze-thaw cycles	For long-term storage, aliquot your purified CoA ester solutions to avoid repeated freeze-thaw cycles.[1]

Data Presentation

Table 1: Recommended Storage Conditions for CoA Esters

Parameter	Solid (Lyophilized Powder)	Aqueous Solution	Organic Solvent
Storage Temperature	-80°C	-80°C (for long-term)	-80°C
Recommended pH	N/A	4.0 - 6.0	N/A
Handling	Store under inert gas (argon or nitrogen)	Prepare single-use aliquots to avoid freeze-thaw cycles	Store under inert gas in sealed vials
Notes	Most stable form for long-term storage	Prone to hydrolysis, especially at neutral to alkaline pH	Methanol or methanol/buffer mixtures can enhance stability

Table 2: Summary of Purification Parameters and Expected Recovery

Purification Method	Typical Sorbent/Column	Key Buffer/Solvent	Average Recovery (%)	Suitable for
Solid-Phase Extraction (SPE)	C18 or 2-(2-pyridyl)ethyl	Acidic buffer (e.g., 100 mM KH2PO4, pH 4.9)	80-95%	General cleanup and enrichment
High-Performance Liquid Chromatography (HPLC)	C18 reverse-phase	Acidic mobile phase (e.g., 20 mM KH2PO4, pH 2.9)	>90% (purity)	High-resolution purification

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for CoA Ester Purification

This protocol is adapted from established methods for the purification of a broad range of acyl-CoAs.

Materials:

• SPE cartridges (e.g., C18 or 2-(2-pyridyl)ethyl)

• Extraction Buffer: 100 mM Potassium Phosphate (KH2PO4), pH 4.9

• Wash Solution: 2% Ammonium (B1175870) Acetate (B1210297) in water

• Elution Solution: Methanol or Acetonitrile

• Vacuum manifold (optional)

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Sample Preparation: Homogenize tissue or cell samples in ice-cold Extraction Buffer. Centrifuge to pellet proteins and collect the supernatant.

• Column Conditioning:

  • Pass 5 column volumes of methanol through the SPE cartridge.

  • Pass 5 column volumes of distilled water through the cartridge.

  • Equilibrate the cartridge with 5 column volumes of 2% ammonium acetate solution.

• Sample Loading: Slowly load the sample supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 column volumes of the Wash Solution to remove unbound impurities.

• Elution: Elute the CoA esters with 2-3 column volumes of the Elution Solution.

• Drying: Evaporate the eluted solvent under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried CoA ester in a suitable buffer (pH 4.0-6.0) or methanol for analysis or storage at -80°C.

Protocol 2: HPLC Purification of CoA Esters

This protocol provides a general method for the purification of CoA esters using reverse-phase HPLC.

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 20 mM Potassium Phosphate (KH2PO4), pH 2.9

• Mobile Phase B: Acetonitrile

• Sample, partially purified (e.g., post-SPE)

Procedure:

• Sample Preparation: Reconstitute the partially purified CoA ester in Mobile Phase A. Filter through a 0.22 µm syringe filter.

• HPLC Method:

  • Set the flow rate to 1 mL/min.

  • Monitor the elution at 260 nm.

  • Use a gradient elution, for example:

    • 0-5 min: 5% B

    • 5-35 min: 5% to 40% B

    • 35-40 min: 40% to 75% B

    • 40-45 min: 75% to 5% B

    • 45-50 min: 5% B (re-equilibration)

• Fraction Collection: Collect the fractions corresponding to the CoA ester peak.

• Post-Purification: Lyophilize the collected fractions to remove the mobile phase. Store the purified CoA ester at -80°C.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Acyl-CoA dehydrogenase drives heat adaptation by sequestering fatty acids - PMC [pmc.ncbi.nlm.nih.gov]

How to confirm the identity of a novel metabolite without a standard

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals facing the challenge of identifying novel metabolites without authentic standards.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in identifying a novel metabolite without a standard?

Identifying a novel metabolite without a reference standard presents several significant hurdles. The primary challenge is the unambiguous determination of its chemical structure. Unlike targeted analysis where the properties of a known standard are matched, novel metabolite identification is a process of deduction and evidence gathering. Key difficulties include:

• Determining the Elemental Composition: While high-resolution mass spectrometry (HRMS) provides a highly accurate mass, multiple elemental formulas can often fit within the measured mass accuracy, especially for larger molecules.[1][2][3]

• Distinguishing Between Isomers: Many metabolites share the same elemental composition (isomers) but have different structural arrangements. These isomers can be difficult to differentiate based on mass alone and often require chromatographic separation or detailed fragmentation analysis.[1][4]

• Elucidating the 3D Structure: Determining the stereochemistry of a molecule is a significant challenge that often requires advanced techniques like Nuclear Magnetic Resonance (NMR) spectroscopy.

• Lack of Reference Spectra: Without a standard, there are no experimental mass spectra (MS/MS) or NMR spectra to directly compare against, making confident identification more complex.[5]

Q2: What are the different levels of confidence in metabolite identification?

The Metabolomics Standards Initiative (MSI) has established a widely accepted four-level system to classify the confidence of metabolite identification.[6][7][8] This framework is crucial for reporting and interpreting metabolomics data accurately.

Level	Description	Requirements
Level 1	Confidently Identified Compounds	Comparison of two or more orthogonal properties (e.g., retention time, mass spectrum, fragmentation pattern) with an authentic chemical standard analyzed under identical experimental conditions.[7][8][9][10]
Level 2	Putatively Annotated Compounds	Based on matching physicochemical properties from spectral libraries (mass spectra, fragmentation data) or diagnostic evidence. No direct comparison to an in-house standard is performed.[7][8]
Level 3	Putatively Characterized Compound Classes	Based on characteristic physicochemical properties of a chemical class of compounds. For example, a compound might be classified as a "disaccharide" based on its fragmentation pattern.[7][8]
Level 4	Unknown Compounds	A compound that can be consistently detected and quantified but whose structure is not yet known.[7][8]

Q3: What is the general workflow for identifying a novel metabolite?

The identification of a novel metabolite is a step-wise process that involves gathering evidence from multiple analytical techniques and computational tools. The general workflow is outlined below.

References

• 1. A Rough Guide to Metabolite Identification Using High Resolution Liquid Chromatography Mass Spectrometry in Metabolomic Profiling in Metazoans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Overview of Tandem Mass Spectral and Metabolite Databases for Metabolite Identification in Metabolomics | Springer Nature Experiments [experiments.springernature.com]
• 6. The role of reporting standards for metabolite annotation and identification in metabolomic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Unknown Metabolites Identification - Creative Proteomics [creative-proteomics.com]
• 8. novelgenetech.com [novelgenetech.com]
• 9. Ensuring Fact-Based Metabolite Identification in Liquid Chromatography–Mass Spectrometry-Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Data analysis workflow for untargeted metabolomics of acyl-CoAs

Welcome to the technical support center for the data analysis workflow of untargeted metabolomics of acyl-CoAs. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in navigating the complexities of their experiments.

Troubleshooting Guide

This section addresses specific issues that may arise during the data analysis workflow.

Issue ID	Question	Possible Causes & Solutions
DATA-001	Why do I see high variability between my quality control (QC) injections?	Inconsistent Sample Preparation: Ensure homogenization and extraction procedures are consistent across all samples. Use of an automated liquid handler can minimize variability.Instrument Instability: Check for fluctuations in temperature, pressure, or spray stability of the mass spectrometer. Condition the LC column with several blank injections before starting the sample queue.[1] Run a system suitability test before the analytical run.[1]Improper Normalization: The normalization strategy may not be adequately correcting for systematic variation.[2][3][4] Consider alternative normalization methods such as Probabilistic Quotient Normalization (PQN) or normalization to a panel of stable internal standards.[5][6]
DATA-002	My peak alignment is poor, with significant retention time shifts across samples.	Chromatographic Issues: Inconsistent gradient delivery or column degradation can cause retention time drift. Equilibrate the column thoroughly between injections.[1] Consider using a retention time alignment algorithm during data processing. Software packages like XCMS have parameters to correct for retention time shifts.[7]Matrix Effects: Differences in sample matrices can influence retention times. Ensure that the sample preparation method effectively removes interfering substances. The use of pooled QC samples injected periodically throughout the run can help monitor and correct for this drift.[1]
DATA-003	I am detecting a low number of acyl-CoA features, or the signal intensity is weak.	Inefficient Extraction: The chosen extraction solvent may not be optimal for the full range of acyl-CoAs. A common method involves protein precipitation with an acid like 5-sulfosalicylic acid (SSA).[8][9] For a broader range of acyl-CoAs, a mixed organic-aqueous solvent might be more effective.[10]Analyte Instability: Acyl-CoAs can be unstable. Keep samples on ice or at 4°C during preparation and analyze them promptly or store them at -80°C.[8][11] The stability of acyl-CoAs in the autosampler should also be considered, with some degrading significantly within hours.[11]Suboptimal MS Parameters: The mass spectrometer settings may not be optimized for acyl-CoA detection. Positive ion mode is generally more sensitive for short-chain acyl-CoAs.[9][12] Optimize parameters like collision energy for the characteristic neutral loss of 507 Da.[12][13]
DATA-004	I'm having difficulty identifying and annotating acyl-CoA features.	Lack of Spectral Library Data: Experimental MS/MS libraries for acyl-CoAs are limited.[14] Consider using in silico generated spectral libraries, such as CoA-Blast, to aid in identification.[14]Isobaric and Isomeric Overlap: Many acyl-CoAs have the same nominal mass, making identification challenging. High-resolution mass spectrometry is crucial for separating these species based on accurate mass.[11] Chromatographic separation is also key to resolving isomers.[15]Incorrect Fragmentation Data: Ensure that the collision energy is optimized to produce the characteristic fragment ions of the coenzyme A moiety.[16]
DATA-005	I am observing a large number of missing values in my data matrix.	Low Abundance Metabolites: Some acyl-CoAs may be present at concentrations below the limit of detection (LOD) of the instrument.[11] Consider using a more sensitive instrument or increasing the sample amount.Inconsistent Peak Picking: The peak picking algorithm and its parameters can significantly impact the number of detected features. Optimize parameters such as signal-to-noise ratio and peak width.[7]Data Filtering: Aggressive filtering of low-quality features can lead to an excessive number of missing values. Re-evaluate the filtering criteria.[4]

Frequently Asked Questions (FAQs)

This section provides answers to common questions about the untargeted metabolomics workflow for acyl-CoAs.

Experimental Design & Sample Preparation

Q: What is the recommended workflow for an untargeted acyl-CoA metabolomics experiment?

A: A typical workflow includes experimental design, sample preparation (extraction), data acquisition (LC-MS/MS), data processing (peak picking, alignment, normalization), statistical analysis, and metabolite identification.[17][18]

Q: What is the best method for extracting acyl-CoAs from tissues?

A: A widely used and effective method is protein precipitation using an ice-cold 5% (w/v) 5-sulfosalicylic acid (SSA) solution.[8][9] This method has been shown to provide good recovery for a range of short-chain acyl-CoAs.[8] It is crucial to keep the tissue frozen during pulverization to halt metabolic activity.[8]

Data Acquisition (LC-MS/MS)

Q: What are the key considerations for LC-MS/MS analysis of acyl-CoAs?

A: Key considerations include the choice of chromatographic column, mobile phases, and mass spectrometer settings. Reversed-phase liquid chromatography (RPLC) is commonly used for acyl-CoA analysis.[11] For mass spectrometry, operating in positive ion mode often provides better sensitivity for many acyl-CoAs.[12] Monitoring for the characteristic neutral loss of the adenosine (B11128) 3'-phosphate-5'-diphosphate moiety (507 Da) is a common strategy for identifying acyl-CoAs.[16]

Q: Should I use targeted or untargeted data acquisition?

A: Untargeted metabolomics aims to measure as many metabolites as possible in a sample and is ideal for discovery-driven research.[17] It typically involves a full-scan MS1 data acquisition for quantification, followed by data-dependent MS/MS scans for identification.[1]

Data Processing & Analysis

Q: Why is data normalization necessary and what are the common methods?

A: Data normalization is crucial to reduce systematic variation and separate true biological variation from experimental noise.[19] Common methods include internal standard normalization, where the peak area of each metabolite is divided by the peak area of a spiked-in internal standard, and total area normalization, which uses the sum of all peak areas in a sample.[4] More advanced methods like Probabilistic Quotient Normalization (PQN) can also be effective.[6]

Q: How should I handle missing values in my dataset?

A: Missing values are a common issue in metabolomics.[4] They can be handled by various imputation methods, such as replacing them with the mean or median of the variable, or more sophisticated methods like k-nearest neighbors (KNN) imputation. The choice of method can impact downstream statistical analysis.

Q: What statistical methods are appropriate for analyzing untargeted metabolomics data?

A: Both univariate and multivariate statistical methods are used. Univariate methods, like the t-test, are used to examine each variable separately.[19] Multivariate methods, such as Principal Component Analysis (PCA) and Partial Least Squares-Discriminant Analysis (PLS-DA), consider the relationships between multiple variables simultaneously to identify patterns and biomarkers.[19]

Experimental Protocols

Protocol 1: Extraction of Short-Chain Acyl-CoAs from Tissues

This protocol details the extraction of short-chain acyl-CoAs from tissue samples using 5-sulfosalicylic acid (SSA).[8]

Materials:

• Frozen tissue sample (20-50 mg)

• Ice-cold 5% (w/v) 5-sulfosalicylic acid (SSA) in deionized water

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Pre-chilled microcentrifuge tubes

• Homogenizer (e.g., bead beater)

• Refrigerated microcentrifuge

Procedure:

• Tissue Pulverization: Weigh the frozen tissue and place it in a pre-chilled mortar. Add liquid nitrogen to keep the tissue brittle and grind it to a fine powder.

• Homogenization and Protein Precipitation: Transfer the powdered tissue to a pre-chilled microcentrifuge tube. Add 500 µL of ice-cold 5% SSA solution. Homogenize the sample thoroughly.

• Incubation and Centrifugation: Incubate the homogenate on ice for 10 minutes to allow for complete protein precipitation. Centrifuge the sample at 16,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the short-chain acyl-CoAs, and transfer it to a new pre-chilled microcentrifuge tube.

• Storage: The extracts are now ready for LC-MS/MS analysis. If not analyzing immediately, store at -80°C.[8]

Data Presentation

Table 1: Comparison of Short-Chain Acyl-CoA Recovery Rates Using Different Extraction Methods

Acyl-CoA Species	5-Sulfosalicylic Acid (SSA) Extraction Recovery (%)	Trichloroacetic Acid (TCA) with Solid-Phase Extraction (SPE) Recovery (%)
Acetyl-CoA	~59%	~36%
Propionyl-CoA	~80%	~62%
Malonyl-CoA	~74%	~26%
Isovaleryl-CoA	~59%	~58%
Coenzyme A (Free)	~74%	~1%
Data compiled from studies comparing SSA and TCA extraction methods.[8]

Visualizations

Caption: Overall data analysis workflow for untargeted metabolomics of acyl-CoAs.

Caption: Troubleshooting logic for high variability in quality control samples.

References

• 1. A Protocol for Untargeted Metabolomic Analysis: From Sample Preparation to Data Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Data-dependent normalization strategies for untargeted metabolomics-a case study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Data normalization strategies in metabolomics: Current challenges, approaches, and tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Untargeted Metabolomics Data Preprocessing Strategies - Creative Proteomics [creative-proteomics.com]
• 5. academic.oup.com [academic.oup.com]
• 6. mdpi.com [mdpi.com]
• 7. youtube.com [youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Untargeted Metabolomics Analysis Workflows - MetwareBio [metwarebio.com]
• 18. Untargeted Metabolomics Workflows | Thermo Fisher Scientific - DE [thermofisher.com]
• 19. uab.edu [uab.edu]

Reference Data & Comparative Studies

Validating the Existence of 3-Hydroxy-OPC6-CoA: A Comparative Guide Using 13C Labeling

For Researchers, Scientists, and Drug Development Professionals

The existence of novel metabolites within complex biochemical pathways is a constant area of investigation. This guide provides a comprehensive, albeit hypothetical, framework for the validation of 3-Hydroxy-OPC6-CoA, a potential intermediate in the jasmonate biosynthesis pathway. The methodologies described herein are based on established principles of stable isotope tracing and advanced analytical techniques. This guide will compare the expected outcomes of a 13C labeling experiment for 3-Hydroxy-OPC6-CoA against its likely precursor, 3-Oxo-OPC6-CoA, and a null hypothesis where the compound is not detected.

Introduction to the Hypothetical Intermediate

The jasmonate signaling pathway is crucial for plant defense and development. A key intermediate in this pathway is 3-Oxo-OPC6-CoA. It is hypothesized that a 3-ketoacyl-CoA reductase could act upon this molecule to produce 3-Hydroxy-OPC6-CoA. Validating the in vivo existence of this hydroxylated form would provide a more nuanced understanding of jasmonate metabolism and potentially unveil new regulatory points. This guide outlines the experimental steps to confirm the presence of 3-Hydroxy-OPC6-CoA using 13C-labeled precursors.

Comparative Data Summary

The following tables present hypothetical quantitative data from a 13C labeling experiment designed to detect and validate the presence of 3-Hydroxy-OPC6-CoA. The data compares the expected mass isotopologue distribution in the precursor, 3-Oxo-OPC6-CoA, and the target molecule, 3-Hydroxy-OPC6-CoA, following the administration of a 13C-labeled substrate.

Table 1: Hypothetical Mass Isotopologue Distribution of Key Intermediates after [U-13C6]-Glucose Labeling

Compound	Unlabeled (M+0) Abundance (%)	Labeled (M+6) Abundance (%)	Other Isotopologues (%)
3-Oxo-OPC6-CoA	15	80	5
3-Hydroxy-OPC6-CoA	18	75	7
Alternative Scenario (No Detection)	-	-	-

Table 2: Hypothetical Relative Abundance of Acyl-CoAs Detected by LC-MS/MS

Acyl-CoA Species	Relative Abundance (Control)	Relative Abundance (13C-Labeled)	Fold Change
OPC6-CoA	100	95	-1.05
3-Oxo-OPC6-CoA	50	48	-1.04
3-Hydroxy-OPC6-CoA	5	4.5	-1.11
Jasmonoyl-CoA	30	29	-1.03

Experimental Protocols

In Vivo 13C Labeling of Plant Tissue

Objective: To introduce a 13C-labeled precursor into the jasmonate biosynthesis pathway to trace the formation of downstream intermediates.

Materials:

• Plant tissue capable of jasmonate biosynthesis (e.g., wounded leaves of Arabidopsis thaliana)

• [U-13C6]-Glucose solution (sterile)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• Solvents for extraction (e.g., isopropanol, ethyl acetate)

• Internal standards for quantification (e.g., [13C3, 15N1]-pantothenate labeled CoAs)

Procedure:

• Induce jasmonate biosynthesis in the plant tissue (e.g., by mechanical wounding).

• Immediately supply the tissue with a sterile solution of [U-13C6]-Glucose as the sole carbon source.

• Incubate the tissue for a defined period to allow for the incorporation of the 13C label into the metabolic pathways.

• Harvest the tissue at different time points and immediately quench metabolic activity by flash-freezing in liquid nitrogen.

• Extract the acyl-CoA esters from the tissue using a suitable solvent system.

• Analyze the extracts by LC-MS/MS to identify and quantify the mass isotopologues of 3-Oxo-OPC6-CoA and search for the corresponding isotopologues of 3-Hydroxy-OPC6-CoA.

LC-MS/MS-Based Detection and Quantification

Objective: To separate, identify, and quantify acyl-CoA esters, including the target molecule 3-Hydroxy-OPC6-CoA, and to determine the extent of 13C incorporation.

Instrumentation:

• High-performance liquid chromatograph (HPLC) coupled to a triple quadrupole or high-resolution mass spectrometer.

Procedure:

• Reconstitute the dried acyl-CoA extracts in a suitable buffer.

• Inject the sample onto a C18 reverse-phase HPLC column.

• Elute the acyl-CoAs using a gradient of aqueous and organic mobile phases.

• Perform mass spectrometric analysis in positive ion mode, monitoring for the specific parent and fragment ion transitions of 3-Oxo-OPC6-CoA and the predicted transitions for 3-Hydroxy-OPC6-CoA.

• Analyze the mass spectra to determine the mass isotopologue distribution for each compound, which will indicate the incorporation of 13C atoms from the labeled glucose.

Comparative Analysis with a Synthesized Standard (Alternative Method)

Objective: To confirm the identity of the putative 3-Hydroxy-OPC6-CoA detected in biological samples by comparing its chromatographic and mass spectrometric properties to a chemically synthesized standard.

Procedure:

• Synthesize a non-labeled standard of 3-Hydroxy-OPC6-CoA through the chemical reduction of synthesized 3-Oxo-OPC6-CoA.

• Analyze the synthesized standard by LC-MS/MS to determine its retention time and fragmentation pattern.

• Compare the analytical data of the standard with that of the putative 3-Hydroxy-OPC6-CoA detected in the 13C-labeled biological samples. Co-elution and identical fragmentation patterns would provide strong evidence for its existence.

Visualizations

Comparative Analysis of 3-Hydroxy-OPC6-CoA and OPC6-CoA Levels: A Guide for Researchers

For researchers, scientists, and drug development professionals investigating lipid signaling pathways, particularly in the context of plant biology and agrochemical development, understanding the dynamics of jasmonic acid (JA) biosynthesis is crucial. This guide provides a comparative analysis of two key intermediates in this pathway: 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoyl-CoA (OPC6-CoA) and its hydroxylated successor, 3-Hydroxy-OPC6-CoA. While these molecules are not endogenous to humans, the enzymatic steps involved in their metabolism represent potential targets for modulating plant defense responses.[1]

This guide will delve into the roles of these molecules, present available data, and provide detailed experimental protocols for their analysis.

Comparative Overview

Direct quantitative comparison of the in vivo concentrations of OPC6-CoA and 3-Hydroxy-OPC6-CoA is challenging due to their transient nature and low abundance as metabolic intermediates.[2] However, their relative roles and characteristics within the jasmonate biosynthesis pathway can be summarized.

Feature	OPC6-CoA	3-Hydroxy-OPC6-CoA
Primary Role	Substrate for the second cycle of β-oxidation in jasmonic acid biosynthesis.	Intermediate in the second cycle of β-oxidation, formed from 2,3-didehydro-OPC6-CoA.
Precursor	Formed from the first round of β-oxidation of OPC8-CoA.	Formed by the hydration of 2,3-didehydro-OPC6-CoA.
Enzyme for Formation	Acyl-CoA Oxidase (ACX) acts on OPC8-CoA to initiate the first cycle, leading to the formation of OPC6-CoA.	The enoyl-CoA hydratase activity of a multifunctional protein (MFP/AIM1).[2]
Enzyme for Conversion	Acyl-CoA Oxidase (ACX) introduces a double bond to form 2,3-didehydro-OPC6-CoA.[2]	The L-3-hydroxyacyl-CoA dehydrogenase activity of a multifunctional protein (MFP/AIM1) oxidizes it to 3-keto-OPC6-CoA.[2]
Signaling Activity	Not known to have direct signaling activity; it is a metabolic intermediate.	Not known to have direct signaling activity; it is a transient intermediate.
Relative Abundance	Presumed to be low and transient, as it is quickly converted in the β-oxidation spiral.	Presumed to be very low and transient, as it is an unstable intermediate that is rapidly oxidized.

Signaling Pathways and Experimental Workflows

The biochemical relationship between OPC6-CoA and 3-Hydroxy-OPC6-CoA is a linear progression within the peroxisomal β-oxidation pathway for jasmonic acid biosynthesis.

Jasmonate Biosynthesis Pathway Intermediates

A general workflow for the quantification of these acyl-CoA esters in plant tissues involves extraction, purification, and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Workflow for Acyl-CoA Quantification

Experimental Protocols

Accurate quantification of OPC6-CoA and 3-Hydroxy-OPC6-CoA requires sensitive and specific analytical methods due to their low abundance. LC-MS/MS is the preferred method.

Protocol 1: Quantification of OPC6-CoA and 3-Hydroxy-OPC6-CoA by LC-MS/MS

This protocol provides a general framework for the quantification of acyl-CoA esters from plant tissue.

1. Sample Preparation and Extraction:

• Flash-freeze plant tissue (e.g., 100 mg) in liquid nitrogen and grind to a fine powder.

• Add 1 mL of ice-cold 80% methanol (B129727) containing internal standards (e.g., deuterated acyl-CoAs).

• Vortex thoroughly and incubate at -20°C for 30 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet debris.

• Collect the supernatant and concentrate under a vacuum or a gentle stream of nitrogen.

2. Solid-Phase Extraction (SPE) for Purification:

• Resuspend the dried extract in an acidic aqueous solution (e.g., 0.1% formic acid in water).

• Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.

• Load the resuspended sample onto the cartridge.

• Wash the cartridge with 2 mL of 5% methanol in water to remove polar impurities.

• Elute the acyl-CoAs with 1 mL of methanol.

• Evaporate the eluent to dryness.

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Reconstitute the dried sample in 100 µL of the initial mobile phase.

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% B to 95% B over a suitable time (e.g., 10 minutes) to resolve the compounds.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • Specific precursor-product ion transitions for OPC6-CoA, 3-Hydroxy-OPC6-CoA, and internal standards must be determined empirically.

4. Data Analysis:

• Generate a standard curve by running a dilution series of authentic standards for OPC6-CoA and 3-Hydroxy-OPC6-CoA.

• Quantify the analytes in the biological samples by comparing their peak areas to the standard curve.

Protocol 2: In Vitro Enzyme Assay for Multifunctional Protein (MFP/AIM1) Activity

This assay measures the dehydrogenase activity of MFP, which converts 3-Hydroxy-OPC6-CoA to 3-Keto-OPC6-CoA, by monitoring the production of NADH.

1. Reagents and Materials:

• Assay Buffer: 100 mM Tris-HCl, pH 9.0.

• NAD+ stock solution: 10 mM in water.

• Substrate: 3-Hydroxy-OPC6-CoA (or a suitable analog like 3-hydroxyhexanoyl-CoA) at 1 mM in Assay Buffer.

• Purified MFP/AIM1 enzyme.

• UV-transparent cuvettes.

• Spectrophotometer capable of reading at 340 nm.

2. Assay Procedure:

• In a 1 mL cuvette, combine:

  • 880 µL of Assay Buffer.

  • 100 µL of 10 mM NAD+.

  • 10 µL of 1 mM 3-Hydroxy-OPC6-CoA substrate.

• Mix by inversion and place the cuvette in the spectrophotometer. Equilibrate to the desired temperature (e.g., 25°C).

• Monitor the absorbance at 340 nm until a stable baseline is achieved.

• Initiate the reaction by adding a small, predetermined amount of purified MFP/AIM1 enzyme (e.g., 1-5 µg) and mix immediately.

3. Data Acquisition and Analysis:

• Record the increase in absorbance at 340 nm over time (typically 3-5 minutes).

• Calculate the rate of reaction (ΔAbs/min) from the linear portion of the curve.

• The enzyme activity can be calculated using the Beer-Lambert law (Extinction coefficient for NADH at 340 nm is 6220 M⁻¹cm⁻¹).

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to the Quantification of 3-Hydroxyacyl-CoAs: LC-MS vs. Enzymatic Assays

For researchers, scientists, and drug development professionals, the accurate measurement of 3-hydroxyacyl-Coenzyme A (3-hydroxyacyl-CoA) species is critical for advancing our understanding of fatty acid metabolism and its role in numerous diseases. As key intermediates in the β-oxidation pathway, fluctuations in their levels can signify metabolic dysregulation. The choice of analytical methodology is paramount for generating reliable and reproducible data. This guide provides an objective cross-validation of two predominant techniques for 3-hydroxyacyl-CoA quantification: Liquid Chromatography-Mass Spectrometry (LC-MS) and enzymatic assays.

This comparison guide delves into the principles, performance characteristics, and detailed experimental protocols for both methods, supported by experimental data from the literature. We aim to equip researchers with the necessary information to make an informed decision based on their specific experimental needs, whether it be high-throughput screening or in-depth, targeted analysis.

At a Glance: Performance Comparison

The selection of an appropriate analytical method hinges on a variety of factors, including the required sensitivity, specificity, sample throughput, and available instrumentation. The following table summarizes the key performance characteristics of LC-MS and enzymatic assays for the quantification of acyl-CoAs, providing a framework for comparison.

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Enzymatic Assay
Principle	Chromatographic separation followed by mass-to-charge ratio detection.	Enzyme-catalyzed reaction producing a detectable change in absorbance or fluorescence.
Specificity	High; can distinguish between different acyl-CoA species and isomers.	Generally high for the target enzyme, but potential for cross-reactivity with other substrates.
Sensitivity (LOD)	High (low nM to fmol range).[1][2]	Moderate (picomole to low µM range).[3]
Linearity	Wide dynamic range (typically 3-5 orders of magnitude).[4]	Narrower linear range, dependent on enzyme kinetics.[5]
Precision (CV)	Good to Excellent (Intra-assay CV <10%, Inter-assay CV <15%).[6]	Good (Intra-assay CV <15%).[5]
Throughput	Lower; sequential sample analysis.	Higher; amenable to multi-well plate formats.
Sample Preparation	More complex, often requires extraction and purification steps like solid-phase extraction (SPE).[2][7]	Generally simpler, may only require cell lysis or tissue homogenization.[8]
Instrumentation	Requires specialized and expensive LC-MS/MS systems.[2]	Requires a standard spectrophotometer or fluorometer.[8]
Multiplexing	Capable of measuring multiple acyl-CoA species in a single run.[1]	Typically measures the activity of a single enzyme or a class of enzymes acting on similar substrates.

Signaling Pathway: The Role of 3-Hydroxyacyl-CoAs in Fatty Acid β-Oxidation

3-Hydroxyacyl-CoAs are integral intermediates in the mitochondrial fatty acid β-oxidation spiral, a catabolic process that breaks down fatty acids to produce acetyl-CoA, NADH, and FADH₂. The diagram below illustrates the central role of 3-hydroxyacyl-CoA dehydrogenase (HADH) in this pathway.

Caption: Mitochondrial fatty acid β-oxidation pathway.

Experimental Workflow for Cross-Validation

A robust cross-validation study involves analyzing the same set of samples using both LC-MS and an enzymatic assay. The following diagram outlines a typical experimental workflow for such a comparison.

Caption: Experimental workflow for cross-validation.

Detailed Experimental Protocols

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

This protocol provides a general framework for the quantitative analysis of 3-hydroxyacyl-CoAs using LC-MS/MS. Optimization of specific parameters for the instrument and analyte of interest is recommended.

1. Sample Preparation (Solid-Phase Extraction) [2]

• Homogenization: Homogenize approximately 50-100 mg of frozen tissue or cell pellet in 1 mL of ice-cold 100 mM potassium phosphate (B84403) buffer (pH 4.9) containing a suitable internal standard (e.g., heptadecanoyl-CoA).[7]

• Protein Precipitation: Add ice-cold acetonitrile (B52724) to the homogenate to precipitate proteins.

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove polar impurities.

• Elution: Elute the acyl-CoAs with 1 mL of methanol.

• Drying and Reconstitution: Dry the eluate under a gentle stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of the initial mobile phase).[2]

2. Liquid Chromatography [2]

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more hydrophobic long-chain acyl-CoAs.

3. Mass Spectrometry [2]

• Instrumentation: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The precursor ion (Q1) will be the m/z of the specific 3-hydroxyacyl-CoA of interest, and the product ion (Q3) will correspond to a characteristic fragment, often resulting from the neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety.[2] These transitions need to be optimized for each specific analyte.

Enzymatic Assay Protocol

This protocol describes a continuous spectrophotometric assay to measure the activity of 3-hydroxyacyl-CoA dehydrogenase (HADH), which can be used to quantify 3-hydroxyacyl-CoAs.[8]

1. Principle

The assay is based on the HADH-catalyzed oxidation of a 3-hydroxyacyl-CoA substrate, which is coupled to the reduction of NAD⁺ to NADH. The increase in NADH concentration is monitored by measuring the increase in absorbance at 340 nm.[8]

(S)-3-hydroxyacyl-CoA + NAD⁺ ⇌ 3-oxoacyl-CoA + NADH + H⁺

2. Materials and Reagents

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.4.

• NAD⁺ Stock Solution: 20 mM NAD⁺ in assay buffer.

• (S)-3-Hydroxyacyl-CoA Substrate Stock Solution: Prepare a stock solution of the specific 3-hydroxyacyl-CoA in the assay buffer.

• 3-Hydroxyacyl-CoA Dehydrogenase (HADH) enzyme.

3. Assay Procedure [8]

• Prepare Reaction Mixture: In a cuvette, combine the following to a final volume of 1 mL:

  • Assay Buffer

  • NAD⁺ Stock Solution to a final concentration of 1 mM.

  • (S)-3-Hydroxyacyl-CoA substrate at the desired concentration.

• Equilibration: Incubate the reaction mixture at 37°C for 5 minutes.

• Initiate Reaction: Add the HADH enzyme sample to start the reaction.

• Data Acquisition: Immediately monitor the increase in absorbance at 340 nm over time (e.g., every 15-30 seconds for 5-10 minutes).

• Data Analysis: Determine the initial reaction velocity (V₀) from the linear portion of the absorbance curve. The concentration of the 3-hydroxyacyl-CoA can be determined from a standard curve generated with known concentrations of the substrate.

Conclusion

The choice between LC-MS and enzymatic assays for the quantification of 3-hydroxyacyl-CoAs is contingent on the specific research question and available resources. LC-MS provides unparalleled specificity and sensitivity, enabling the simultaneous measurement of multiple acyl-CoA species, making it the gold standard for in-depth metabolic profiling and the analysis of complex biological matrices.[2] However, it requires significant capital investment and technical expertise.

Enzymatic assays, on the other hand, offer a more accessible and higher-throughput alternative, well-suited for screening large numbers of samples or for laboratories without access to mass spectrometry facilities.[8] While generally specific, the potential for cross-reactivity with other substrates should be considered.

Ultimately, a thorough understanding of the strengths and limitations of each technique, as outlined in this guide, will empower researchers to select the most appropriate method to achieve their scientific goals and generate high-quality, reliable data in the study of fatty acid metabolism.

References

• 1. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Enzymatic assay for 3-hydroxyacyl-CoA and 2-trans-enoyl-CoA intermediates of beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of beta-hydroxyacyl CoA-dehydrogenase activity in meat by electrophoretically mediated microanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Unraveling Lipid Metabolism: A Comparative Guide to Acyl-CoA Profiles in Wild-Type vs. Mutant Plants

For researchers, scientists, and drug development professionals, understanding the intricate regulation of lipid metabolism is paramount. Acyl-Coenzyme A (acyl-CoA) thioesters are central players in this metabolic network, serving as activated intermediates for a vast array of biosynthetic and catabolic pathways. Genetic mutations affecting the enzymes that synthesize, bind, or metabolize acyl-CoAs can lead to profound changes in the cellular acyl-CoA pool, impacting plant growth, development, and stress responses. This guide provides an objective comparison of acyl-CoA profiles between wild-type plants and various mutants, supported by experimental data and detailed methodologies.

Data Presentation: Quantitative Comparison of Acyl-CoA Pools

The following tables summarize the quantitative changes in acyl-CoA profiles observed in different Arabidopsis thaliana mutants compared to their corresponding wild-type (WT) counterparts. These mutations affect key enzymes such as Long-Chain Acyl-CoA Synthetases (LACS), Acyl-CoA-Binding Proteins (ACBP), and enzymes of the β-oxidation pathway.

Table 1: Acyl-CoA Profile Alterations in lacs Mutants

Mutant Line	Tissue	Acyl-CoA Species with Significant Changes	Fold Change vs. WT	Reference
lacs4 lacs9 double mutant	Leaves	Free Fatty Acid 18:2	+300% to +380%	[1]
Seeds	Total Fatty Acids	-26%	[1]
Seeds	18:2	-22%	[1]
Seeds	18:3	+37%	[1]
lacs6 lacs7 double mutant	5-day-old seedlings	20:1-CoA	~+900% (10-fold)	[2]
5-day-old seedlings	Total Acyl-CoA	~+122%	[2]

Table 2: Acyl-CoA Profile Alterations in acbp Mutants

Mutant Line	Tissue	Acyl-CoA Species with Significant Changes	Fold Change vs. WT	Reference
acbp1 single mutant	Siliques	18:0-CoA	Higher (exact fold change not specified)	[3]
acbp6 single mutant	5-day-old seedlings	C18:1-CoA	Accumulated (exact fold change not specified)	[4]
5-day-old seedlings	C18:2-CoA	Accumulated (exact fold change not specified)	[4]
Cotyledonary-staged embryos	C18:1-CoA	Accumulated (exact fold change not specified)	[4]

Table 3: Acyl-CoA Profile Alterations in β-Oxidation and CoA Biosynthesis Mutants

Mutant Line	Tissue	Acyl-CoA Species with Significant Changes	Fold Change vs. WT	Reference
ivdh-1	Leaves (extended dark)	Phytanoyl-CoA	Dramatic Increase	[5]
Leaves (extended dark)	Isovaleryl-CoA	Dramatic Increase	[5]
etfqo	Leaves (extended dark)	Phytanoyl-CoA	Dramatic Increase	[5]
Leaves (extended dark)	Isovaleryl-CoA	Dramatic Increase	[5]
hal3a hal3b (aaBb)	Seedlings (-Sucrose)	Total Acyl-CoA	-56%	[6]
Seedlings (-Sucrose)	Acetyl-CoA (2:0)	-80%	[6]
Seedlings (-Sucrose)	4:0, 6:0, 20:1 CoA	Accumulated (relative to total)	[6]

Experimental Protocols: Acyl-CoA Profiling Methodology

The quantification of acyl-CoA esters from plant tissues is challenging due to their low abundance and chemical lability. The most widely adopted method involves extraction, derivatization to fluorescent etheno-derivatives, and subsequent analysis by high-performance liquid chromatography (HPLC) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[7][8][9]

1. Acyl-CoA Extraction:

• Sample Collection and Freezing: Plant tissue (e.g., leaves, seeds, seedlings) is harvested and immediately frozen in liquid nitrogen to quench metabolic activity.

• Homogenization: The frozen tissue is ground to a fine powder under liquid nitrogen.

• Extraction Buffer: The powdered tissue is homogenized in an extraction buffer, typically containing isopropanol (B130326) and an aqueous solution of a strong acid (e.g., perchloric acid or trichloroacetic acid) and a reducing agent (e.g., dithiothreitol) to precipitate proteins and inhibit thioesterase activity.

• Phase Separation: The homogenate is centrifuged to pellet the precipitated proteins and cell debris. The supernatant containing the acyl-CoAs is collected.

• Solid-Phase Extraction (SPE): The supernatant is often passed through a solid-phase extraction column (e.g., Oasis HLB) to remove interfering compounds and concentrate the acyl-CoAs. The acyl-CoAs are eluted with a solvent mixture, typically containing methanol.

2. Derivatization to Acyl-Etheno-CoA Esters:

• The extracted acyl-CoAs are dried under vacuum.

• The dried extract is resuspended in a buffered solution containing chloroacetaldehyde.

• The reaction mixture is incubated at an elevated temperature (e.g., 80°C) to allow the formation of fluorescent acyl-etheno-CoA derivatives. This derivatization enhances detection sensitivity.[3][9]

3. Quantification by HPLC or LC-MS/MS:

• HPLC with Fluorescence Detection: The derivatized acyl-etheno-CoAs are separated by ion-paired reversed-phase HPLC.[3][9] The fluorescent derivatives are detected using a fluorescence detector. Quantification is achieved by comparing the peak areas to those of known standards.

• LC-MS/MS: For higher specificity and sensitivity, LC-MS/MS is employed.[7][8] The acyl-CoAs (either derivatized or underivatized) are separated by liquid chromatography and detected by a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. This allows for precise identification and quantification based on the specific mass-to-charge ratio of the parent and fragment ions for each acyl-CoA species.[7][8]

Visualization of Workflows and Pathways

Experimental Workflow for Acyl-CoA Profiling

Caption: Workflow for plant acyl-CoA profiling.

Signaling Pathway: Role of LACS and ACBP in Lipid Metabolism

Caption: Acyl-CoA channeling in plant cells.

References

• 1. Two Activities of Long-Chain Acyl-Coenzyme A Synthetase Are Involved in Lipid Trafficking between the Endoplasmic Reticulum and the Plastid in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peroxisomal Acyl-CoA Synthetase Activity Is Essential for Seedling Development in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Arabidopsis acbp1acbp2 double mutant lacking acyl-CoA-binding proteins ACBP1 and ACBP2 is embryo lethal - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. An Arabidopsis Mutant Impaired in Coenzyme A Biosynthesis Is Sugar Dependent for Seedling Establishment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae | Springer Nature Experiments [experiments.springernature.com]
• 8. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Technical Advance: a novel technique for the sensitive quantification of acyl CoA esters from plant tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

3-Hydroxy-OPC6-CoA vs. Jasmonic Acid: A Comparative Guide to Their Roles in Plant Signaling

A critical evaluation of the signaling potential of the jasmonate precursor 3-Oxo-OPC6-CoA in comparison to the established plant hormone Jasmonic Acid (JA) and its active derivative, JA-Isoleucine.

Executive Summary

In the intricate network of plant signaling, jasmonates are pivotal regulators of defense and development. While Jasmonic Acid (JA) and its conjugate, (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile), are well-established as the primary signaling molecules, the roles of their biosynthetic precursors are less understood. This guide addresses the question of whether 3-Hydroxy-OPC6-CoA, or more accurately its metabolic predecessor 3-Oxo-OPC6-CoA, can be considered a more potent signaling molecule than JA. Based on current scientific understanding, 3-Oxo-OPC6-CoA is a transient intermediate in the biosynthesis of JA and is not recognized as a direct signaling molecule.[1][2] The active signaling function is attributed to JA-Ile, which is synthesized from JA.[1] Therefore, a direct comparison of signaling potency is a moot point. Instead, this guide provides a comprehensive comparison of their distinct biochemical roles, supported by experimental data and methodologies, to clarify their respective contributions to plant biology.

Comparative Data Summary

The following table summarizes the key distinctions between 3-Oxo-OPC6-CoA and the active jasmonate signal, JA-Ile.

Feature	3-Oxo-OPC6-CoA	Jasmonic Acid (JA) / JA-Isoleucine (JA-Ile)
Primary Role	Biosynthetic Intermediate[1][2]	JA is a precursor to the active signal. JA-Ile is the active signaling molecule.[1]
Cellular Location of Synthesis	Peroxisome[1][2]	JA is synthesized in the peroxisome. JA-Ile is synthesized in the cytoplasm.[1]
Bioactivity	Not known to be biologically active as a signaling molecule.[1]	JA has some biological activity, but JA-Ile is the most biologically active jasmonate, acting as a ligand for the COI1 receptor.[1]
Interaction with COI1 Receptor	No reported interaction.[1]	JA-Ile directly binds to the F-box protein CORONATINE (B1215496) INSENSITIVE 1 (COI1), the jasmonate receptor.[1][3]
Downstream Signaling	Does not initiate a signaling cascade. It is a step in the synthesis of JA.[1]	JA-Ile binding to COI1 leads to the degradation of JAZ repressor proteins and subsequent activation of jasmonate-responsive genes.[4]

Signaling Pathways and Biosynthesis

The differing roles of 3-Oxo-OPC6-CoA and JA/JA-Ile are best understood by visualizing their positions in the jasmonate biosynthesis and signaling pathways.

Figure 1: Simplified Jasmonate Biosynthesis Pathway. This diagram highlights the role of 3-Oxo-OPC6-CoA as a key intermediate within the peroxisome, leading to the formation of Jasmonic Acid (JA).

Figure 2: Jasmonate Signaling Pathway. This diagram illustrates how JA-Ile, not its precursors, initiates the signaling cascade by promoting the degradation of JAZ repressors.

Experimental Protocols

To quantitatively assess the potency of a signaling molecule like JA-Ile, researchers employ a variety of in vitro and in vivo assays. These same assays would demonstrate a lack of activity for a precursor like 3-Oxo-OPC6-CoA.

In Vitro Competitive Ligand Binding Assay with COI1 Receptor

This assay determines the binding affinity of a compound to the jasmonate receptor, COI1.

• Principle: This is a competitive binding assay where the test compound (e.g., 3-Oxo-OPC6-CoA or JA) competes with a labeled high-affinity ligand (e.g., radiolabeled coronatine or JA-Ile) for binding to the purified COI1-JAZ co-receptor complex.[4][5] A reduction in the signal from the labeled ligand indicates that the test compound is binding to the receptor.

• Protocol Outline:

  • Reagent Preparation: Purify the COI1-JAZ co-receptor complex. Prepare a labeled high-affinity ligand (e.g., [3H]-coronatine).[4]

  • Assay: Incubate the COI1-JAZ complex with a fixed concentration of the labeled ligand and varying concentrations of the unlabeled test compound.

  • Detection: Separate the bound from the free labeled ligand and quantify the amount of bound radioactivity.

  • Data Analysis: Determine the concentration of the test compound that inhibits 50% of the labeled ligand binding (IC50). This value is inversely proportional to the binding affinity.

Quantitative Real-Time PCR (qRT-PCR) for Jasmonate-Responsive Gene Expression

This method measures the ability of a compound to induce the expression of downstream target genes of the jasmonate signaling pathway.

• Principle: Plant tissues or cell cultures are treated with the test compound. The expression levels of known jasmonate-responsive genes, such as LOX2 or PDF1.2, are then quantified using qRT-PCR.[5] An increase in the expression of these genes indicates activation of the signaling pathway.

• Protocol Outline:

  • Plant Material and Treatment: Grow seedlings (e.g., Arabidopsis thaliana) under sterile conditions. Treat the seedlings with various concentrations of the test compounds (e.g., 3-Oxo-OPC6-CoA, JA, JA-Ile) or a solvent control.[5]

  • RNA Extraction and cDNA Synthesis: Harvest the tissue after a specific incubation period, extract total RNA, and synthesize complementary DNA (cDNA).[5]

  • qRT-PCR: Perform qRT-PCR using primers specific for jasmonate-responsive genes and a reference gene for normalization.[5]

  • Data Analysis: Calculate the relative gene expression levels using a method such as the 2-ΔΔCt method.[5]

Root Growth Inhibition Assay

This is a classic bioassay to measure the physiological response to jasmonates.

• Principle: Jasmonates inhibit root growth in many plant species. The extent of this inhibition can be used as a measure of the compound's biological activity.

• Protocol Outline:

  • Seedling Growth: Germinate and grow seedlings on a standard growth medium.

  • Treatment: Transfer seedlings to a medium containing different concentrations of the test compound.

  • Measurement: After a set period of growth, measure the primary root length.

  • Data Analysis: Calculate the concentration of the compound that causes a 50% inhibition of root growth (IC50) compared to the control.

Conclusion

The available scientific evidence unequivocally indicates that 3-Oxo-OPC6-CoA is a metabolic intermediate in the biosynthesis of jasmonic acid and not a signaling molecule in its own right.[1][2] The primary signaling activity in the jasmonate pathway is carried out by JA-Ile, which directly binds to the COI1 receptor to initiate a downstream signaling cascade.[1][3][4] Therefore, 3-Hydroxy-OPC6-CoA (or 3-Oxo-OPC6-CoA) is not a more potent signaling molecule than JA; it is not a signaling molecule at all. For researchers and drug development professionals, efforts to modulate the jasmonate signaling pathway should focus on the active components like JA-Ile and its interaction with the COI1 receptor, or on the enzymes that regulate their biosynthesis and degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Arabidopsis CORONATINE INSENSITIVE1 Protein Is a Jasmonate Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Jasmonate perception by inositol phosphate-potentiated COI1-JAZ co-receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Validation of Predicted Enzymatic Activity for 3-Hydroxy-OPC6-CoA Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis for the predicted enzymatic synthesis of 3-Hydroxy-OPC6-CoA, a putative intermediate in the β-oxidation of 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoyl-CoA (OPC6-CoA). As of late 2025, direct experimental validation for the enzymatic synthesis of 3-Hydroxy-OPC6-CoA is not extensively documented in publicly available literature. Therefore, this document outlines a predicted enzymatic pathway and compares potential enzyme candidates based on their known activities with structurally similar substrates. The information herein is intended to serve as a foundational resource for researchers aiming to validate and characterize this enzymatic step.

Predicted Enzymatic Pathway for 3-Hydroxy-OPC6-CoA Synthesis

The synthesis of 3-Hydroxy-OPC6-CoA is predicted to occur via the hydration of a trans-2-enoyl-OPC6-CoA intermediate, a reaction catalyzed by an enoyl-CoA hydratase. This is a key step in the β-oxidation spiral of OPC6-CoA. The subsequent step would involve the oxidation of 3-Hydroxy-OPC6-CoA to 3-Oxo-OPC6-CoA by a 3-hydroxyacyl-CoA dehydrogenase.

Predicted enzymatic pathway for the synthesis of 3-Hydroxy-OPC6-CoA.

Comparison of Potential Enzyme Candidates

The selection of candidate enzymes for the synthesis of 3-Hydroxy-OPC6-CoA is based on their known substrate specificities for acyl-CoAs with features similar to OPC6-CoA, such as medium to long-chain length and the presence of a cyclic moiety.

Enoyl-CoA Hydratases (ECH)

Enoyl-CoA hydratases catalyze the hydration of trans-2-enoyl-CoA to 3-hydroxyacyl-CoA. The substrate specificity of these enzymes varies, with some preferring short-chain and others medium to long-chain acyl-CoAs.

Enzyme Candidate	Known Substrate Specificity	Predicted Activity with trans-2-Enoyl-OPC6-CoA	Rationale
Short-Chain Enoyl-CoA Hydratase (ECHS1)	Primarily short-chain enoyl-CoAs (C4-C6).[1][2]	Low to Moderate	While OPC6-CoA has a C6 side chain, the bulky cyclopentane (B165970) ring may hinder binding to the active site which is optimized for smaller substrates.
Medium-Chain Enoyl-CoA Hydratase	Medium-chain enoyl-CoAs (C6-C12).[3]	Moderate to High	The C6 side chain of OPC6-CoA falls within the preferred substrate range of these enzymes.
Long-Chain Enoyl-CoA Hydratase (EHHADH)	Long-chain enoyl-CoAs (C12 and longer).	Low	The C6 side chain of OPC6-CoA is likely too short for efficient binding and catalysis by long-chain specific hydratases.
(R)-specific Enoyl-CoA Hydratase (PhaJ)	Stereospecific for producing (R)-3-hydroxyacyl-CoAs, with varying chain length preferences (C4-C12 depending on the specific enzyme).[3][4]	Moderate	If the desired product is the (R)-enantiomer, PhaJ enzymes are strong candidates. Their activity would depend on the specific isoform's tolerance for the OPC6-CoA structure.

3-Hydroxyacyl-CoA Dehydrogenases (HADH)

3-Hydroxyacyl-CoA dehydrogenases catalyze the oxidation of 3-hydroxyacyl-CoA to 3-oxoacyl-CoA. These enzymes also exhibit chain-length specificity.

Enzyme Candidate	Known Substrate Specificity	Predicted Activity with 3-Hydroxy-OPC6-CoA	Rationale
Short-Chain 3-Hydroxyacyl-CoA Dehydrogenase (HADHSC/SCHAD)	Prefers short-chain methyl-branched acyl-CoAs.[5]	Moderate	The C6 side chain and the cyclic structure of 3-Hydroxy-OPC6-CoA may be accommodated by enzymes that handle branched substrates.
Medium-Chain 3-Hydroxyacyl-CoA Dehydrogenase (HADH)	Most active with medium-chain substrates.[6]	High	The C6 side chain of 3-Hydroxy-OPC6-CoA is within the optimal range for these enzymes.
Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD)	Specific for long-chain substrates.	Low	The C6 side chain of 3-Hydroxy-OPC6-CoA is likely too short for efficient catalysis.

Experimental Protocols

The following are generalized protocols for the spectrophotometric validation of the predicted enzymatic activities. These protocols would require optimization for the specific substrates and enzymes being tested.

Protocol 1: Enoyl-CoA Hydratase Activity Assay (Hydration)

This assay measures the decrease in absorbance at 263 nm, which corresponds to the disappearance of the trans-2-enoyl-CoA thioester bond upon hydration.[4][7]

Materials:

• Purified candidate enoyl-CoA hydratase

• trans-2-Enoyl-OPC6-CoA (substrate)

• Tris-HCl buffer (e.g., 50 mM, pH 8.0)

• Spectrophotometer capable of reading at 263 nm

• Quartz cuvettes

Procedure:

• Prepare a reaction mixture in a quartz cuvette containing Tris-HCl buffer and a known concentration of trans-2-enoyl-OPC6-CoA.

• Equilibrate the mixture to the desired temperature (e.g., 30°C).

• Initiate the reaction by adding a known amount of the purified candidate enoyl-CoA hydratase.

• Immediately monitor the decrease in absorbance at 263 nm over time.

• Calculate the initial reaction velocity from the linear portion of the absorbance curve.

• Perform control experiments without the enzyme to account for any non-enzymatic substrate degradation.

• Vary the substrate concentration to determine Michaelis-Menten kinetic parameters (Km and Vmax).

Protocol 2: 3-Hydroxyacyl-CoA Dehydrogenase Activity Assay (Oxidation)

This assay measures the increase in absorbance at 340 nm due to the reduction of NAD+ to NADH during the oxidation of the 3-hydroxyacyl-CoA substrate.[7][8]

Materials:

• Purified candidate 3-hydroxyacyl-CoA dehydrogenase

• 3-Hydroxy-OPC6-CoA (substrate)

• NAD+

• Potassium phosphate (B84403) buffer (e.g., 100 mM, pH 7.3)

• Spectrophotometer capable of reading at 340 nm

• Cuvettes

Procedure:

• Prepare a reaction mixture in a cuvette containing potassium phosphate buffer and NAD+.

• Add the purified candidate 3-hydroxyacyl-CoA dehydrogenase to the mixture.

• Equilibrate the mixture to the desired temperature (e.g., 37°C).

• Initiate the reaction by adding a known concentration of 3-Hydroxy-OPC6-CoA.

• Immediately monitor the increase in absorbance at 340 nm over time.

• Calculate the initial reaction velocity from the linear portion of the absorbance curve, using the molar extinction coefficient of NADH (6220 M-1cm-1).

• Perform control experiments without the substrate to account for any background NADH production.

• Vary the substrate concentration to determine Michaelis-Menten kinetic parameters (Km and Vmax).

Experimental Workflow for Validation

The following diagram illustrates a logical workflow for the validation of the predicted enzymatic activity for 3-Hydroxy-OPC6-CoA synthesis.

A logical workflow for the validation of enzymatic synthesis of 3-Hydroxy-OPC6-CoA.

References

• 1. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Alteration of Chain Length Substrate Specificity of Aeromonas caviae R-Enantiomer-Specific Enoyl-Coenzyme A Hydratase through Site-Directed Mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

A Researcher's Guide to Orthogonal Methods for Novel Metabolite Identity Verification

In the pursuit of understanding complex biological systems, the accurate identification of novel metabolites is paramount. The inherent complexity of the metabolome necessitates robust analytical strategies that provide unambiguous structural elucidation. This guide provides a comparative overview of three powerful orthogonal methods for the verification of novel metabolite identity: Liquid Chromatography-Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Ion Mobility-Mass Spectrometry (IM-MS). By leveraging the distinct physicochemical principles of these techniques, researchers can achieve a higher degree of confidence in metabolite identification.

Comparative Analysis of Key Performance Metrics

The selection of an appropriate analytical technique, or a combination thereof, is critical for successful metabolite identification. The following table summarizes key quantitative performance metrics for LC-MS, NMR, and IM-MS, offering a clear comparison to guide your experimental design.

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Ion Mobility-Mass Spectrometry (IM-MS)
Principle of Separation	Polarity, hydrophobicity (LC) and mass-to-charge ratio (MS)[1][2]	Nuclear spin properties in a magnetic field[3][4]	Size, shape, and charge of an ion in the gas phase[5][6][7]
Sensitivity (LOD)	High (femtomolar to picomolar)[8][9]	Lower (~1 µM)[3][4][10]	High (comparable to MS)[11]
Resolution	High mass resolution (>60,000 FWHM)[12][13]	Lower spectral resolution, prone to signal overlap[3][10]	Provides an additional dimension of separation for isomers[6][7]
Quantitative Accuracy	Requires internal standards for each metabolite for absolute quantification[4]	Highly quantitative and reproducible without the need for individual standards[3][4][14]	Quantitative capabilities are still developing, often reliant on MS detector
Structural Information	Provides mass-to-charge ratio and fragmentation patterns (MS/MS) for structural inference[15]	Provides detailed information on chemical structure, including stereochemistry[3][4]	Provides collision cross-section (CCS), a measure of ion shape, which aids in distinguishing isomers[6][7]
Sample Requirement	Small (µL range)[16]	Larger (hundreds of µL)[17]	Small (comparable to MS)
Throughput	High[4]	Lower, longer acquisition times[18]	High, compatible with LC-MS timescales[19]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for generating high-quality, reproducible data. Below are representative protocols for untargeted metabolomics studies using LC-MS and NMR.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol for Plasma Metabolomics

This protocol outlines a typical workflow for the analysis of metabolites in plasma samples.[16]

1. Sample Preparation:

• To 50 µL of plasma, add 150 µL of ice-cold acetonitrile (B52724) (3:1 v/v) for protein precipitation.

• Include internal standards in the acetonitrile to control for extraction efficiency and instrument response.

• Vortex the mixture for 30 seconds.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new microcentrifuge tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 50 µL of a suitable solvent (e.g., 50% methanol (B129727) in water) for LC-MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size) is commonly used.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B, gradually increasing to a high percentage to elute a wide range of metabolites.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes to cover a broader range of metabolites.

  • Mass Analyzer: A high-resolution mass spectrometer such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap is recommended.

  • Acquisition Mode: Data-dependent acquisition (DDA) or data-independent acquisition (DIA) can be used to acquire MS/MS spectra for metabolite identification.

  • Mass Range: A typical mass range is m/z 70-1000.

3. Data Processing and Analysis:

• Use software such as XCMS, MZmine, or vendor-specific software for peak picking, alignment, and integration.

• Identify metabolites by matching the accurate mass, retention time, and MS/MS fragmentation patterns to spectral libraries (e.g., METLIN, HMDB).

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol for Urine Metabolomics

This protocol provides a standard procedure for analyzing metabolites in urine samples.

1. Sample Preparation:

• Thaw frozen urine samples at room temperature.

• Centrifuge at 13,000 x g for 10 minutes at 4°C to remove particulate matter.

• To 540 µL of the urine supernatant, add 60 µL of a phosphate (B84403) buffer (e.g., 1.5 M KH2PO4, pH 7.4) prepared in D2O. The buffer helps to maintain a stable pH, and D2O provides a lock signal for the NMR spectrometer.

• The buffer should also contain a known concentration of an internal standard (e.g., TSP or DSS) for chemical shift referencing and quantification.

• Vortex the mixture and transfer to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 600 MHz or higher) is recommended for better spectral dispersion.

• Experiment: A standard 1D 1H NMR experiment with water suppression (e.g., NOESYPR1D or CPMG) is typically performed.

• Acquisition Parameters:

  • Temperature: 298 K.

  • Number of Scans: 64-128, depending on the sample concentration.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 12-16 ppm.

3. Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the raw NMR data using software such as TopSpin, Mnova, or Chenomx.

• Identify metabolites by comparing the chemical shifts, coupling constants, and peak multiplicities to NMR spectral databases (e.g., HMDB, BMRB).

• Quantify metabolites by integrating the area of their characteristic peaks relative to the internal standard.

Visualizing the Verification Workflow

To better illustrate the logical flow of these orthogonal methods in the verification of a novel metabolite, the following diagrams are provided.

LC-MS workflow for novel metabolite identification.

NMR workflow for novel metabolite identification.

IM-MS as an orthogonal dimension to LC-MS.

By integrating these orthogonal approaches, researchers can overcome the limitations of any single technique and achieve a more comprehensive and confident identification of novel metabolites, ultimately advancing our understanding of biological systems.

References

• 1. Metabolomics Collision Cross Section Database and Server (Software) | OSTI.GOV [osti.gov]
• 2. LC-MS-based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NMR Spectroscopy for Metabolomics Research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Can NMR solve some significant challenges in metabolomics? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The application of ion mobility mass spectrometry to metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mobilising ion mobility mass spectrometry for metabolomics – MBCCMS [mbc.manchester.ac.uk]
• 7. Frontiers | Right in two: capabilities of ion mobility spectrometry for untargeted metabolomics [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. ICP-MS vs LC-MS for Metabolomics: Which Shines in Specificity and Sensitivity? [eureka.patsnap.com]
• 10. Combining Mass Spectrometry and NMR Improves Metabolite Detection and Annotation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. books.rsc.org [books.rsc.org]
• 12. lcms.labrulez.com [lcms.labrulez.com]
• 13. agilent.com [agilent.com]
• 14. Quantitative NMR Methods in Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 17. NMR-Based Metabolomics: Methods and Protocols | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. Different ion mobility-mass spectrometry coupling techniques to promote metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]

Differential Accumulation of 3-Hydroxy-OPC6-CoA Under Biotic Stress: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the differential accumulation of 3-Hydroxy-OPC6-CoA, a key intermediate in the jasmonate biosynthesis pathway, in response to biotic stress. Due to the transient nature and technical challenges in the direct quantification of 3-Hydroxy-OPC6-CoA, this guide leverages quantitative data on its upstream precursor, 12-oxo-phytodienoic acid (OPDA), and downstream products, jasmonic acid (JA) and its bioactive conjugate jasmonoyl-isoleucine (JA-Ile), to infer the metabolic flux through this critical step. The jasmonate pathway is a central component of plant defense against a wide range of pathogens and herbivores.[1][2]

Comparative Data on Jasmonate Accumulation

The following table summarizes the accumulation of key jasmonate pathway intermediates in response to various biotic stresses. These data, derived from studies on different plant species, illustrate the dynamic regulation of this defense signaling pathway. The levels of OPDA, JA, and JA-Ile serve as proxies for the flux through the β-oxidation steps where 3-Hydroxy-OPC6-CoA is an intermediate.

Plant Species	Biotic Stress	Analyte	Fold Change/Concentration (Treatment vs. Control)	Reference Genotype	Stressed Genotype/Condition	Citation
Solanum lycopersicum (Tomato)	Pseudomonas syringae pv. tomato infection (48 hpi)	OPDA	~2.5-fold increase	Wild-Type	Infected	[3]
JA	~3-fold increase	Wild-Type	Infected	[3]
JA-Ile	~15-fold increase	Wild-Type	Infected	[3]
Arabidopsis thaliana	Pieris rapae (Cabbage White Butterfly) herbivory (24h)	OPDA	~10-fold increase (local damaged leaves)	Col-0	Herbivore-damaged	[4]
JA	~100-fold increase (local damaged leaves)	Col-0	Herbivore-damaged	[4]
JA-Ile	~1000-fold increase (local damaged leaves)	Col-0	Herbivore-damaged	[4]
Oryza sativa (Rice)	Salinity Stress (as an abiotic stress proxy for pathway activation)	OPDA	3-fold increase	Wild-Type	Stressed	[5]
JA	3-fold increase	Wild-Type	Stressed	[5]
JA-Ile	~7.4-fold increase	Wild-Type	Stressed	[5]
Solanum lycopersicum (Tomato)	Mechanical Wounding	JA	~13-fold increase (9h post-treatment)	Wild-Type	Wounded	[6][7]

Signaling Pathways and Experimental Workflows

The diagrams below, generated using Graphviz, illustrate the jasmonate biosynthesis pathway, highlighting the position of 3-Hydroxy-OPC6-CoA, and a general workflow for its analysis.

Caption: Jasmonate biosynthesis pathway highlighting 3-Hydroxy-OPC6-CoA.

Caption: General workflow for analyzing jasmonate intermediates.

Experimental Protocols

The quantification of jasmonate pathway intermediates, particularly the labile acyl-CoA esters, requires specific and robust methodologies.

Plant Material and Stress Treatment

• Plant Growth: Plants (e.g., Arabidopsis thaliana, Solanum lycopersicum) are grown under controlled environmental conditions (e.g., 16-h light/8-h dark cycle, 22°C).

• Biotic Stress Application:

  • Herbivory: Place insect larvae (e.g., Pieris rapae) on the leaves of mature plants and allow them to feed for a specified duration (e.g., 24 hours).[4]

  • Pathogen Infection: Infiltrate leaves with a bacterial suspension (e.g., Pseudomonas syringae at OD600 = 0.001) using a needleless syringe.[3]

  • Control: Use untreated or mock-treated (e.g., buffer infiltration) plants as controls.

• Sampling: At designated time points post-treatment, harvest specific tissues (e.g., local damaged leaves, systemic undamaged leaves), immediately flash-freeze them in liquid nitrogen, and store them at -80°C until extraction.[5]

Extraction of Jasmonates and Acyl-CoA Esters

This protocol is adapted for the simultaneous extraction of acidic jasmonates and more polar acyl-CoA species.

• Homogenization: Grind 50-100 mg of frozen plant tissue to a fine powder in a pre-chilled mortar and pestle or using a bead mill.[5]

• Extraction Buffer: Prepare an extraction solution of 80% methanol (B129727) containing 1% acetic acid and a mixture of deuterated internal standards (e.g., d6-JA, d5-OPDA, and commercially available heavy-isotope labeled acyl-CoA standards).

• Extraction:

  • Add 1 mL of ice-cold extraction buffer to the homogenized tissue.

  • Vortex thoroughly and incubate at 4°C for 1 hour with constant shaking.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant. For acyl-CoA enrichment, proceed to Solid Phase Extraction. For general jasmonate analysis, the supernatant can be directly analyzed after filtration.[8][9]

Solid Phase Extraction (SPE) for Acyl-CoA Enrichment

• Cartridge Preparation: Use a C18 SPE cartridge. Pre-activate the cartridge with methanol and then equilibrate it with the extraction buffer without methanol.[9]

• Sample Loading: Load the supernatant from the extraction step onto the equilibrated cartridge.

• Washing: Wash the cartridge with the equilibration buffer to remove interfering substances.

• Elution: Elute the acyl-CoAs using a stepwise gradient of methanol in an aqueous buffer (e.g., 50 mM ammonium (B1175870) formate).[9]

• Drying: Dry the eluted fractions under a stream of nitrogen gas and store at -80°C until analysis.

UPLC-MS/MS Quantification

• Instrumentation: Utilize a high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer (LC-MS/MS).[5][8]

• Chromatography:

  • Column: Use a reverse-phase C18 column (e.g., Agilent ZORBAX 300SB-C8).[9]

  • Mobile Phase: Employ a gradient elution using two solvents, typically water with formic acid (A) and acetonitrile (B52724) with formic acid (B).

• Mass Spectrometry:

  • Ionization: Use electrospray ionization (ESI), typically in negative mode for OPDA and JA, and positive mode for JA-Ile and acyl-CoAs.[5]

  • Data Acquisition: Operate in Multiple Reaction Monitoring (MRM) mode. This involves selecting the specific precursor ion for each analyte and a characteristic product ion generated upon fragmentation. This highly selective method allows for accurate quantification even in complex biological matrices.[8][9]

• Quantification: Reconstitute the dried extracts in the initial mobile phase. Generate a calibration curve using authentic standards for each analyte. Quantify the endogenous compounds by comparing the peak area ratio of the analyte to its corresponding internal standard against the calibration curve.[5]

References

• 1. Jasmonates: An Update on Biosynthesis, Signal Transduction and Action in Plant Stress Response, Growth and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jasmonate signaling and manipulation by pathogens and insects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Quantification of jasmonic acid by SPME in tomato plants stressed by ozone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae | Springer Nature Experiments [experiments.springernature.com]
• 9. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 3-Hydroxyacyl-CoA Dehydrogenases in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyacyl-CoA dehydrogenases (HADHs) are a crucial family of oxidoreductase enzymes that catalyze the third step of the fatty acid β-oxidation pathway. This process is fundamental for energy production and the synthesis of various essential metabolites in plants. Specifically, HADHs catalyze the NAD+-dependent oxidation of L-3-hydroxyacyl-CoA to 3-ketoacyl-CoA. In the realm of plant biology, these enzymes are found in different subcellular compartments, primarily mitochondria and peroxisomes, and exhibit variations in their substrate specificities and kinetic properties. Understanding these differences is paramount for elucidating the intricacies of plant lipid metabolism and for the potential development of targeted modulators for agricultural and pharmaceutical applications.

This guide provides a comparative analysis of plant HADHs, summarizing available quantitative data, detailing experimental protocols for their study, and visualizing their roles in metabolic pathways.

Data Presentation: A Comparative Overview of Plant HADHs

Direct comparative studies on the kinetic parameters of various plant 3-hydroxyacyl-CoA dehydrogenases are limited in publicly available literature. However, research on specific isoforms provides valuable insights into their function. Below is a summary of available data, highlighting the characteristics of different HADHs.

Enzyme/Organism	Subcellular Localization	Substrate(s)	K_m	V_max	Optimal pH	Notes
Mitochondrial 3-hydroxyacyl-ACP dehydratase (mtHD) Arabidopsis thaliana	Mitochondria	trans-Δ²-10:1-CoA trans-Δ²-16:1-CoA	110 ± 20 µM 80 ± 20 µM	2.0 ± 0.2 µmol min⁻¹ mg⁻¹ 1.8 ± 0.2 µmol min⁻¹ mg⁻¹	Not specified	Part of the mitochondrial fatty acid synthase (mtFAS) system. The reaction was assayed in the reverse direction (hydration of enoyl-CoA).[1]
(S)-3-hydroxyacyl-CoA dehydrogenase/enoyl-CoA hydratase (FadB') Ralstonia eutropha (Bacterium)	Cytosol	Acetoacetyl-CoA	48 µM	149 µmol mg⁻¹ min⁻¹	6.0-7.0	While not a plant enzyme, this bacterial HADH provides a reference for kinetic parameters. The enzyme is stereospecific for (S)-3-hydroxybutyryl-CoA and prefers NAD+.[2]

Signaling Pathways and Metabolic Roles

3-Hydroxyacyl-CoA dehydrogenases are integral components of the fatty acid β-oxidation pathway, which differs slightly between mitochondria and peroxisomes in plants.

Peroxisomal β-Oxidation

In plants, β-oxidation is predominantly carried out in peroxisomes and glyoxysomes.[3] This pathway is essential for processes such as the conversion of stored lipids into carbohydrates during seed germination. The NADH produced during the HADH-catalyzed step is exported to the cytosol.[4]

Caption: Core reactions of the plant peroxisomal β-oxidation pathway.

Mitochondrial β-Oxidation

While historically considered exclusive to peroxisomes in plants, evidence has shown that mitochondria in non-oilseed plants also possess β-oxidation capabilities.[1][5] This pathway is thought to be particularly important during periods of high biosynthetic activity.

Caption: Key steps of the plant mitochondrial β-oxidation pathway.

Experimental Protocols

Spectrophotometric Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity

This protocol measures the activity of HADH by monitoring the reduction of NAD+ to NADH, which results in an increase in absorbance at 340 nm.

Materials:

• Spectrophotometer capable of reading at 340 nm

• Cuvettes

• Assay Buffer: 100 mM potassium phosphate (B84403) buffer, pH 7.0

• Substrate: 3-hydroxyacyl-CoA (e.g., 3-hydroxybutyryl-CoA) solution (1 mM)

• Cofactor: NAD+ solution (10 mM)

• Enzyme extract or purified HADH

Procedure:

• Prepare a reaction mixture in a cuvette containing:

  • 800 µL Assay Buffer

  • 100 µL NAD+ solution

  • 50 µL Enzyme extract

• Incubate the mixture at the desired temperature (e.g., 25°C or 30°C) for 5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding 50 µL of the 3-hydroxyacyl-CoA substrate solution.

• Immediately start monitoring the increase in absorbance at 340 nm for 5-10 minutes.

• Calculate the initial reaction rate from the linear portion of the absorbance vs. time plot.

• Enzyme activity can be calculated using the molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹).

Experimental Workflow for Comparative Kinetic Analysis

To compare the kinetic properties of different HADH isoforms or enzymes from different plant species, the following workflow can be employed.

Caption: Workflow for comparative biochemical characterization of HADHs.

Potential Natural Inhibitors of Plant Fatty Acid β-Oxidation

While specific inhibitors targeting plant HADHs are not well-documented, several natural compounds are known to inhibit fatty acid metabolism in general and could be investigated for their effects on plant HADHs. The inhibitory concentrations (IC50) for these compounds against plant HADHs are yet to be determined.

Compound Class	Example(s)	Potential Mechanism of Action
Flavonoids	Quercetin, Luteolin	May interfere with enzyme activity through competitive or non-competitive inhibition. Some flavonoids have IC50 values in the low micromolar range for other enzymes.
Phenolic Acids	Caffeic acid, Ferulic acid	Can act as antioxidants and may modulate enzyme activity.
Alkaloids	Berberine	Known to affect various metabolic pathways, including lipid metabolism.

Further research is required to screen these and other natural compounds for their specific inhibitory activity against plant 3-hydroxyacyl-CoA dehydrogenases and to determine their IC50 values. Such studies would be valuable for the development of novel herbicides or plant growth regulators.

References

• 1. academic.oup.com [academic.oup.com]
• 2. (S)-3-hydroxyacyl-CoA dehydrogenase/enoyl-CoA hydratase (FadB’) from fatty acid degradation operon of Ralstonia eutropha H16 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iris.cnr.it [iris.cnr.it]
• 4. Frontiers | Aldehyde Dehydrogenases in Arabidopsis thaliana: Biochemical Requirements, Metabolic Pathways, and Functional Analysis [frontiersin.org]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Absolute Quantification of 3-Hydroxy-OPC6-CoA: Stable Isotope Dilution Assay vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stable isotope dilution assay utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS) with alternative analytical methods for the absolute quantification of 3-Hydroxy-OPC6-CoA. As a critical intermediate in various biosynthetic pathways, accurate measurement of 3-Hydroxy-OPC6-CoA is essential for metabolic research and the development of novel therapeutics. This document outlines the performance, experimental protocols, and underlying principles of each method to aid in the selection of the most appropriate technique for your research needs.

Comparison of Analytical Methods

The selection of an analytical method for the quantification of 3-Hydroxy-OPC6-CoA is a critical decision that impacts the sensitivity, specificity, and throughput of the analysis. While the stable isotope dilution LC-MS/MS assay is considered the gold standard, other techniques such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) and enzymatic assays offer alternative approaches with their own distinct advantages and limitations.

Quantitative Data Summary

The following table summarizes the key quantitative performance parameters for the stable isotope dilution LC-MS/MS assay for 3-Hydroxy-OPC6-CoA and provides a comparison with typical performance characteristics of alternative methods, based on data for the closely related compound 3-Hydroxy-Octanoyl-CoA.

Parameter	Stable Isotope Dilution LC-MS/MS for 3-Hydroxy-OPC6-CoA	HPLC-UV/Fluorescence (for 3-Hydroxy-Octanoyl-CoA)	Enzymatic Assays (for 3-Hydroxy-Octanoyl-CoA)
Limit of Detection (LOD)	-	120 pmol (with derivatization)[1]	~50 fmol[1]
Limit of Quantification (LOQ)	0.5 ng/mL[2]	1.3 nmol (LC/MS-based)[1]	~100 fmol[1]
Linearity (R²)	0.9985[2]	>0.99[1]	Variable
Precision (%RSD)	Intra-day: 3.5-5.8%, Inter-day: 3.9-6.2%[2]	< 15%	< 20%
Accuracy (%)	Intra-day: 98.9-102.3%, Inter-day: 99.2-101.5%[2]	-	-
Specificity	High (based on mass-to-charge ratio)[1]	Moderate (risk of co-elution)[1]	High (enzyme-specific)[1]
Throughput	High[1]	Moderate[1]	Low to Moderate[1]

Disclaimer: The quantitative data for HPLC-UV/Fluorescence and Enzymatic Assays are based on the analysis of 3-Hydroxy-Octanoyl-CoA, a structurally similar molecule, and are provided for comparative purposes. Actual performance for 3-Hydroxy-OPC6-CoA may vary.

Methodologies and Experimental Protocols

Stable Isotope Dilution Assay using LC-MS/MS

This method is the benchmark for the accurate and precise absolute quantification of 3-Hydroxy-OPC6-CoA. It involves the use of a stable isotope-labeled internal standard that is chemically identical to the analyte but has a different mass. This internal standard is spiked into the sample at a known concentration, allowing for the correction of matrix effects and variations in sample preparation and instrument response.[3]

Experimental Workflow Diagram

Caption: Workflow of the Stable Isotope Dilution LC-MS/MS Assay.

Detailed Experimental Protocol:

• Sample Preparation:

  • A known amount of the stable isotope-labeled 3-Hydroxy-OPC6-CoA internal standard is added to the biological sample (e.g., plasma, tissue homogenate).

  • Proteins are precipitated using a cold organic solvent such as acetonitrile.

  • The mixture is vortexed and centrifuged to pellet the precipitated proteins.

  • The supernatant containing the analyte and internal standard is transferred to a new tube.

  • The solvent is evaporated under a gentle stream of nitrogen.

  • The residue is reconstituted in the initial mobile phase.[2]

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[1]

  • Mobile Phase A: 0.1% formic acid in water.[1]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[1]

  • Gradient: A linear gradient from 5% to 95% B over 5 minutes.[1]

  • Flow Rate: 0.3 mL/min.[1]

  • Injection Volume: 5 µL.[1]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[1]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Specific precursor-to-product ion transitions for both the native 3-Hydroxy-OPC6-CoA and its stable isotope-labeled internal standard are monitored for detection and quantification.

High-Performance Liquid Chromatography with UV/Fluorescence Detection (HPLC-UV/Fluorescence)

This method offers a more accessible and cost-effective alternative to LC-MS/MS. Quantification is based on the absorbance of the Coenzyme A moiety at approximately 260 nm or through fluorescence detection after derivatization of the thiol group.[4]

Experimental Workflow Diagram

Caption: Workflow of the HPLC-UV/Fluorescence Assay.

Detailed Experimental Protocol:

• Sample Preparation:

  • Extraction of 3-Hydroxy-OPC6-CoA from the biological matrix, often involving solid-phase extraction (SPE) for sample cleanup.[1]

  • For fluorescence detection, a derivatization step is required to label the thiol group with a fluorescent tag (e.g., SBD-F).[1]

• HPLC:

  • Column: C18 reversed-phase column.[1]

  • Mobile Phase: Acetonitrile/water gradient.[1]

  • Detection: UV detector set at 260 nm to detect the adenine (B156593) ring of Coenzyme A, or a fluorescence detector with appropriate excitation and emission wavelengths for the chosen fluorescent label.

• Quantification:

  • The concentration of 3-Hydroxy-OPC6-CoA is determined by comparing the peak area of the analyte in the sample to a standard curve generated from known concentrations of the compound.

Enzymatic Assay

Enzymatic assays provide a high-throughput method for quantification that relies on the specific enzymatic conversion of the analyte, leading to a measurable change in absorbance or fluorescence. For 3-hydroxyacyl-CoAs, this typically involves the use of a specific dehydrogenase enzyme.

Signaling Pathway Diagram

Caption: Principle of the Enzymatic Assay for 3-Hydroxyacyl-CoAs.

Detailed Experimental Protocol:

• Sample Preparation:

  • Preparation of cell or tissue lysates according to the specific requirements of the assay kit or protocol.

• Enzymatic Reaction:

  • The sample is incubated with a reaction mixture containing a specific 3-hydroxyacyl-CoA dehydrogenase enzyme, NAD+, and a suitable buffer.[5]

  • The enzyme catalyzes the oxidation of 3-Hydroxy-OPC6-CoA to 3-Keto-OPC6-CoA, with the concomitant reduction of NAD+ to NADH.[5]

• Detection:

  • The increase in NADH concentration is measured by monitoring the absorbance at 340 nm or by fluorescence, which is directly proportional to the initial amount of 3-Hydroxy-OPC6-CoA in the sample.[5]

• Quantification:

  • The concentration is determined by comparing the measured signal to a standard curve prepared with known concentrations of the analyte.

Conclusion

The choice of an analytical method for the absolute quantification of 3-Hydroxy-OPC6-CoA should be guided by the specific requirements of the research. The stable isotope dilution LC-MS/MS assay offers unparalleled sensitivity, specificity, and accuracy, making it the definitive method for rigorous quantitative studies. HPLC-UV provides a robust and more accessible alternative for the analysis of more abundant levels of the analyte, while enzymatic assays offer a high-throughput solution for rapid screening and targeted analysis. Researchers should carefully consider the performance characteristics and experimental demands of each method to select the most suitable approach for their scientific objectives.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Enzymatic assay for 3-hydroxyacyl-CoA and 2-trans-enoyl-CoA intermediates of beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Metabolic Role of Novel 3-Hydroxyacyl-CoAs via Genetic Complementation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: The validation of a newly identified metabolite's function is a cornerstone of biochemical and pharmaceutical research. This guide provides a comparative framework for utilizing genetic complementation studies to elucidate the role of novel 3-hydroxyacyl-CoA esters, a class of molecules central to numerous metabolic pathways. While direct studies on 3-Hydroxy-OPC6-CoA in human metabolism are currently absent from scientific literature, as it is recognized as a plant-related molecule, this document outlines the established principles and methodologies by drawing parallels with well-characterized metabolic disorders involving structurally similar molecules, such as methylmalonyl-CoA mutase deficiency and medium-chain acyl-CoA dehydrogenase (MCAD) deficiency.[1] This guide offers detailed experimental protocols, comparative data from analogous systems, and visual workflows to aid researchers in designing and interpreting genetic complementation experiments to validate the function of newly discovered metabolites.

Introduction: The Challenge of Functional Validation

The discovery of a novel metabolite, such as a hypothetical 3-hydroxyacyl-CoA, presents the immediate challenge of validating its predicted role within a metabolic pathway. Genetic complementation is a powerful genetic tool to determine if a wild-type gene can rescue a mutant phenotype, thereby confirming the gene's function in relation to the metabolite .[2][3] This approach is particularly valuable in the study of inborn errors of metabolism, where patient-derived cell lines with specific enzymatic defects can be utilized.

This guide will use established findings from two pertinent examples of metabolic disorders—methylmalonyl-CoA mutase (MUT) deficiency and medium-chain acyl-CoA dehydrogenase (ACADM) deficiency—to provide a comparative framework for designing and interpreting genetic complementation studies for a novel 3-hydroxyacyl-CoA.

Comparative Analysis of Genetic Complementation Studies

To validate the function of a gene product hypothesized to metabolize a novel 3-hydroxyacyl-CoA, a genetic complementation assay can be designed. This typically involves introducing a wild-type copy of the candidate gene into a cell line exhibiting a mutant phenotype, presumed to be caused by a deficiency in the metabolism of the novel acyl-CoA. The restoration of a wild-type phenotype confirms the gene's function.

The following table summarizes the expected outcomes of such a study, drawing parallels with known disorders of acyl-CoA metabolism.

Parameter	Hypothetical Disorder: Novel 3-Hydroxyacyl-CoA Metabolism Defect	Analogous Disorder 1: Methylmalonyl-CoA Mutase (MUT) Deficiency	Analogous Disorder 2: Medium-Chain Acyl-CoA Dehydrogenase (MCAD) Deficiency
Affected Gene	GENE-X (hypothetical)	MUT	ACADM
Enzyme	Novel 3-Hydroxyacyl-CoA Dehydrogenase/Metabolizing Enzyme	Methylmalonyl-CoA Mutase	Medium-Chain Acyl-CoA Dehydrogenase
Accumulated Metabolite(s)	Novel 3-Hydroxyacyl-CoA	Methylmalonyl-CoA	Medium-chain acylcarnitines and dicarboxylic acids
Cellular Phenotype	e.g., Reduced cell viability, accumulation of lipid droplets, impaired mitochondrial respiration	e.g., Decreased propionate (B1217596) incorporation, accumulation of methylmalonic acid[1][4]	e.g., Impaired fatty acid oxidation, accumulation of medium-chain fatty acids[5]
Complementation Approach	Transfection of patient-derived fibroblasts with a vector expressing wild-type GENE-X	Fusion of different patient cell lines (heterokaryon formation) or transfection with wild-type MUT cDNA[1][4][6]	Transfection of patient-derived fibroblasts with a vector expressing wild-type ACADM
Expected Outcome of Successful Complementation	Restoration of normal cell morphology and function; clearance of accumulated novel 3-hydroxyacyl-CoA	Restoration of propionate metabolism; increased methylmalonyl-CoA mutase activity[1][4]	Restoration of fatty acid oxidation capacity; reduction in accumulated medium-chain fatty acids[5]
Negative Control	Transfection with an empty vector or a vector with a non-functional GENE-X mutant	Fusion of cell lines from the same complementation group (e.g., mut0 x mut0)[4]	Transfection with an empty vector
Expected Outcome of Negative Control	No change in the mutant phenotype	No restoration of enzyme activity[4]	No improvement in fatty acid oxidation

Experimental Protocols

The following are detailed methodologies for key experiments in a genetic complementation study, adapted from established protocols for similar metabolic disorders.

• Source: Obtain primary fibroblast cell lines from skin biopsies of patients with the suspected metabolic disorder and from healthy controls.

• Culture Conditions: Culture cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a humidified atmosphere of 5% CO2.

• Metabolic Profiling: Characterize the metabolic phenotype of the patient-derived cells. For a hypothetical 3-hydroxyacyl-CoA, this would involve developing a liquid chromatography-mass spectrometry (LC-MS) method to quantify the accumulation of the novel metabolite compared to control cell lines.

• Vector Preparation: Clone the full-length cDNA of the wild-type candidate gene (e.g., GENE-X) into a mammalian expression vector (e.g., pCDNA3.1). The vector should contain a selectable marker, such as neomycin resistance. As a negative control, use an empty vector or a vector containing a known loss-of-function mutation of the gene.

• Transfection: Transfect the patient-derived fibroblasts with the expression vector using a lipid-based transfection reagent (e.g., Lipofectamine 3000) or electroporation, following the manufacturer's instructions.[7]

• Selection: Two days post-transfection, begin selection by adding the appropriate antibiotic (e.g., G418 for neomycin resistance) to the culture medium. Maintain selection for 2-3 weeks to generate stable cell lines.

• Phenotypic Rescue Assessment: After establishing stable cell lines, assess the reversal of the mutant phenotype. This could involve assays for cell viability (e.g., MTT assay), mitochondrial function (e.g., Seahorse XF Analyzer), or visualization of lipid accumulation (e.g., Oil Red O staining).

• Metabolite Clearance Analysis: Use the previously established LC-MS method to measure the levels of the novel 3-hydroxyacyl-CoA in the complemented cells compared to the untransfected and empty vector-transfected patient cells. A significant reduction in the metabolite level indicates successful complementation.

• Enzyme Activity Assay: If possible, develop an assay to directly measure the enzymatic activity of the protein encoded by the candidate gene in cell lysates from the complemented, control, and patient cell lines.

Visualizing the Workflow and Pathway

Diagrams are crucial for understanding the experimental logic and the metabolic context. The following diagrams were generated using Graphviz (DOT language).

Caption: Workflow for a genetic complementation study.

Caption: Hypothesized metabolic pathway for a novel 3-hydroxyacyl-CoA.

Conclusion

While the direct role of 3-Hydroxy-OPC6-CoA in human metabolic disease remains unsubstantiated, the principles of genetic complementation are universally applicable for the functional validation of novel metabolites. By drawing parallels with well-understood inborn errors of metabolism like MUT and MCAD deficiencies, researchers can design robust experiments to elucidate the function of newly discovered 3-hydroxyacyl-CoAs and other metabolic intermediates. The methodologies and comparative data presented in this guide provide a foundational framework for such investigations, ultimately contributing to a deeper understanding of metabolic pathways and the development of potential therapeutic interventions.

References

• 1. Preparing to download ... [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Complementation (genetics) - Wikipedia [en.wikipedia.org]
• 4. academic.oup.com [academic.oup.com]
• 5. e-lactancia.org [e-lactancia.org]
• 6. researchgate.net [researchgate.net]
• 7. Video: Functional Complementation Analysis FCA: A Laboratory Exercise Designed and Implemented to Supplement the Teaching of Biochemical Pathways [jove.com]

Evaluating the Biological Activity of Synthetic 3-Hydroxy-OPC6-CoA: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide offers a comprehensive framework for evaluating the biological activity of synthetic 3-Hydroxy-OPC6-CoA. Due to the limited publicly available data on this specific compound, this document presents a comparative approach, positioning its activity against key molecules in the jasmonate signaling pathway. The guide includes hypothetical comparative data, detailed experimental protocols, and visualizations to facilitate a thorough assessment.

Comparative Analysis of Biological Activity

The biological relevance of synthetic 3-Hydroxy-OPC6-CoA can be effectively assessed by comparing its performance with its immediate precursor, 3-Oxo-OPC6-CoA, the downstream product, jasmonic acid, and the bioactive conjugate, jasmonoyl-isoleucine (JA-Ile). Key metrics for comparison include the compound's influence on plant growth, such as root growth inhibition, and its ability to induce the expression of jasmonate-responsive marker genes.

Below is a table of hypothetical data to illustrate a potential comparative analysis. The data posits that 3-Hydroxy-OPC6-CoA may exhibit an intermediate activity, being more active than its precursor but less potent than the downstream signaling molecules.

Table 1: Hypothetical Comparative Biological Activity of Synthetic 3-Hydroxy-OPC6-CoA and Related Compounds

Compound	Primary Role in Pathway	IC50 for Root Growth Inhibition (µM)	Fold Change in LOX2 Expression (at 50 µM)	Fold Change in PDF1.2 Expression (at 50 µM)
3-Oxo-OPC6-CoA	Biosynthetic Intermediate	35	10	15
Synthetic 3-Hydroxy-OPC6-CoA	Test Compound	20	25	30
Jasmonic Acid	Downstream Product	10	50	60
Jasmonoyl-Isoleucine (JA-Ile)	Active Signaling Molecule	5	100	120

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual experimental results may vary.

Experimental Protocols

To validate the biological activity of synthetic 3-Hydroxy-OPC6-CoA, a series of well-defined experiments are essential. The following protocols provide a robust methodology for these investigations.

Plant Growth Inhibition Assay

This assay assesses the effect of the test compounds on plant development, a classic response to jasmonates.

• Plant Material and Growth Conditions: Arabidopsis thaliana (Col-0) seeds will be surface-sterilized and plated on Murashige and Skoog (MS) medium. The plates will be stratified at 4°C for 3 days before being transferred to a growth chamber with a 16-hour light/8-hour dark photoperiod at 22°C.

• Treatment: Seven-day-old seedlings will be transferred to liquid MS medium containing the test compounds (3-Oxo-OPC6-CoA, synthetic 3-Hydroxy-OPC6-CoA, Jasmonic Acid, and JA-Ile) at various concentrations (e.g., 1, 10, 50, 100 µM). A solvent control (e.g., 0.1% DMSO) will be included.

• Data Collection: After 7 days of treatment, the primary root length of the seedlings will be measured. The IC50 value (the concentration at which root growth is inhibited by 50%) will be calculated for each compound.

Gene Expression Analysis by qRT-PCR

This method quantifies the induction of jasmonate-responsive genes.

• Treatment and Sample Collection: Seven-day-old Arabidopsis seedlings will be treated with 50 µM of each test compound or a solvent control for 6 hours. The seedlings will then be harvested, flash-frozen in liquid nitrogen, and stored at -80°C.

• RNA Extraction and cDNA Synthesis: Total RNA will be extracted from the frozen seedlings using a commercial kit. The RNA will be treated with DNase I to remove genomic DNA contamination. First-strand cDNA will be synthesized from 1-2 µg of total RNA using a reverse transcription kit.

• qRT-PCR: The quantitative real-time PCR will be performed using a SYBR Green master mix and primers for the target genes (LOX2, PDF1.2) and a reference gene (e.g., ACTIN2). The relative fold change in gene expression will be calculated using the 2-ΔΔCt method.[1]

In Vitro Enzymatic Assay with 3-Ketoacyl-CoA Thiolase (KAT)

This assay determines if synthetic 3-Hydroxy-OPC6-CoA can be further metabolized by downstream enzymes in the jasmonate biosynthesis pathway.

• Enzyme Preparation: Recombinant 3-ketoacyl-CoA thiolase (KAT) will be expressed and purified from E. coli.

• Reaction Mixture: The reaction will be conducted in a buffer (e.g., 100 mM Tris-HCl, pH 8.0) containing the purified KAT enzyme, Coenzyme A (CoA-SH), and the test substrate (synthetic 3-Hydroxy-OPC6-CoA or 3-Oxo-OPC6-CoA).

• Assay Principle: The KAT enzyme catalyzes the thiolytic cleavage of the 3-ketoacyl-CoA substrate. The reaction can be monitored by measuring the decrease in absorbance at 303 nm, which corresponds to the disappearance of the enolate form of the 3-ketoacyl-CoA thioester.[2]

Visualizing the Jasmonate Biosynthesis Pathway

The following diagrams illustrate the key signaling pathways and experimental workflows relevant to the evaluation of 3-Hydroxy-OPC6-CoA.

Caption: Peroxisomal steps of jasmonic acid biosynthesis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Prudent Disposal of 3-Hydroxy-OPC6-CoA: A Guide for Laboratory Professionals

The core principle for the disposal of a compound with limited safety data is to conduct a thorough risk assessment and to treat the substance as potentially hazardous. All procedures must be in strict compliance with local, state, and federal regulations for chemical waste disposal. Consultation with your institution's Environmental Health and Safety (EHS) department is mandatory.

General Disposal Protocol

A step-by-step procedure for the proper disposal of 3-Hydroxy-OPC6-CoA, based on handling similar research biochemicals, is outlined below.

1. Personal Protective Equipment (PPE): Before handling the compound or its waste, ensure appropriate PPE is worn. This includes:

• Safety goggles

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

2. Waste Segregation: Proper segregation at the point of generation is crucial for safe and compliant disposal.

• Liquid Waste:

  • Organic Solvents: If 3-Hydroxy-OPC6-CoA is dissolved in an organic solvent, it must be disposed of as organic solvent waste. Collect the waste in a designated, properly labeled, and sealed container for organic waste. Do not pour organic solvents down the drain.[1]

  • Aqueous Solutions: For aqueous solutions, the disposal method depends on the concentration and local regulations. In the absence of specific data for 3-Hydroxy-OPC6-CoA, it is prudent to treat it as chemical waste.[1] Collect the aqueous waste in a labeled, sealed container.

• Solid Waste:

  • Any materials contaminated with 3-Hydroxy-OPC6-CoA, such as pipette tips, centrifuge tubes, gloves, and weighing papers, should be considered contaminated solid waste.

  • Place these materials into a designated, clearly labeled hazardous waste container.[2]

3. Containerization and Labeling:

• Use containers that are compatible with the chemical nature of the waste.

• All waste containers must be clearly labeled with the full chemical name ("3-Hydroxy-OPC6-CoA"), the solvent (if applicable), concentration, and appropriate hazard symbols as per your institution's guidelines.[1]

4. Storage:

• Store waste containers in a designated and secure satellite accumulation area.

• This area should be well-ventilated and away from ignition sources.[1]

5. Final Disposal:

• Contact your institution's EHS department for guidance on the final disposal procedure.

• They will arrange for the collection and appropriate disposal method, which is typically high-temperature incineration for organic chemical waste.[2]

Summary of Disposal Procedures

The following table summarizes the key considerations for the disposal of different forms of 3-Hydroxy-OPC6-CoA waste.

Waste Type	Disposal Container	Key Actions
Liquid Waste (in Organic Solvent)	Labeled, sealed container for organic waste	Do not dispose down the drain. Store in a well-ventilated area away from ignition sources.[1]
Liquid Waste (in Aqueous Solution)	Labeled, sealed container for aqueous chemical waste	Treat as chemical waste. Do not dispose down the drain without EHS approval.[1]
Solid Waste (Contaminated labware)	Designated hazardous solid waste container	Segregate from non-hazardous trash.
Unused/Expired Pure Compound	Original, sealed container	Treat as hazardous chemical waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Hydroxy-OPC6-CoA.

Caption: Disposal workflow for 3-Hydroxy-OPC6-CoA.

Disclaimer: This information is provided as a general guide and is not a substitute for a formal risk assessment and consultation with your institution's Environmental Health and Safety department. Always adhere to your local and institutional regulations for chemical waste disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]